Methyl 6-Methylindole-3-acetate

Core Science & Biosynthesis

Synthesis of Methyl 6-Methylindole-3-acetate: Mechanistic Pathways and Experimental Protocols

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary & Pharmacological Relevance

Indole-3-acetic acid (IAA) derivatives are highly privileged scaffolds in both agrochemistry (as auxins) and pharmaceutical development (as precursors to tryptamines, anti-inflammatory agents, and targeted kinase inhibitors). Specifically, Methyl 6-methylindole-3-acetate serves as a critical lipophilic building block. The C6-methyl substitution alters the electronic landscape of the indole core, subtly modulating its binding affinity in protein pockets, while the methyl ester acts as a stable, easily handled intermediate that protects the labile carboxylic acid during downstream cross-coupling or reduction reactions.

This whitepaper evaluates three distinct synthetic pathways to access this molecule, detailing the mechanistic causality, quantitative metrics, and self-validating experimental protocols required for reproducible scale-up.

Retrosynthetic Analysis & Pathway Selection

The synthesis of methyl 6-methylindole-3-acetate can be approached either by functionalizing an existing 6-methylindole core or by esterifying the pre-assembled 6-methylindole-3-acetic acid. The selection of the pathway depends on precursor availability, desired scale, and tolerance for hazardous reagents.

• Pathway A: Fischer-Speier Esterification. The most direct and scalable route, utilizing 6-methylindole-3-acetic acid and methanol under acidic conditions[1][2].

• Pathway B: Oxalyl Chloride Homologation. A bottom-up approach starting from 6-methylindole. It exploits the inherent nucleophilicity of the indole C3 position[3][4].

• Pathway C: Metal-Catalyzed Carbene Insertion. A modern, highly atom-economical C-H functionalization using methyl diazoacetate[5][6].

Retrosynthetic pathways for Methyl 6-Methylindole-3-acetate.

Core Synthetic Pathways: Mechanisms & Causality

Pathway A: Acid-Catalyzed Esterification

Mechanism: This is a classic nucleophilic acyl substitution. The carbonyl oxygen of 6-methylindole-3-acetic acid is protonated by a strong acid (e.g.,

), increasing the electrophilicity of the carbonyl carbon. Anhydrous methanol attacks the carbon, forming a tetrahedral intermediate. Subsequent proton transfer and elimination of water yield the methyl ester[1]. Causality & Control: Because esterification is an equilibrium process, the reaction is driven to completion via Le Chatelier's principle by using methanol as both the reactant and the solvent. Sulfuric acid is preferred over hydrochloric acid as it acts as a dehydrating agent, further shifting the equilibrium toward the product[1][2].

Pathway B: Oxalyl Chloride Mediated Homologation

Mechanism: 6-methylindole undergoes electrophilic aromatic substitution (EAS). The C3 position of the indole is highly nucleophilic due to the resonance stabilization of the resulting Wheland intermediate by the nitrogen lone pair. Reaction with oxalyl chloride yields 6-methylindole-3-glyoxylyl chloride[3][4]. Quenching with methanol produces the methyl glyoxylate, which is then reduced (typically via catalytic hydrogenation or

) to the acetate. Causality & Control: The direct action of oxalyl chloride on indoles selectively targets the C3 position without requiring N-protection, provided the temperature is kept strictly at 0–4 °C to prevent polymerization or C2-attack[4].

Pathway C: Transition-Metal Catalyzed Diazoacetate Insertion

Mechanism: Methyl diazoacetate decomposes in the presence of a transition metal catalyst (such as Rh(II) or Cu(I/II) salts) or via photocatalysis to generate a highly reactive metal-carbenoid species[5][6]. This electrophilic carbene inserts directly into the C3-H bond of 6-methylindole. Causality & Control: This method circumvents the multi-step reduction required in Pathway B. However, the slow addition of methyl diazoacetate via a syringe pump is strictly required to maintain a low steady-state concentration of the diazo compound, thereby preventing the competing dimerization of the carbene into dimethyl maleate/fumarate[5].

Quantitative Data Summary

The following table synthesizes the operational metrics for the three pathways, allowing process chemists to select the optimal route based on laboratory constraints.

Synthetic Pathway	Starting Materials	Key Reagents / Catalysts	Typical Yield	Reaction Time	Scalability & Safety Profile
A: Esterification	6-Methylindole-3-acetic acid	Anhydrous MeOH, conc.	85–95%	4–8 h	High. Safe, standard equipment[1][2].
B: Oxalyl Chloride	6-Methylindole	Oxalyl chloride, MeOH, Reductant	60–75% (over 3 steps)	12–24 h	Medium. Requires handling of toxic, corrosive gases[3][4].
C: Diazo Insertion	6-Methylindole	Methyl diazoacetate, Cu/Rh Catalyst	70–80%	2–12 h	Low-Medium. Explosion risk with diazo compounds at scale[5][6].

Step-by-Step Experimental Protocol: Pathway A (Esterification)

Given its high yield, safety profile, and scalability, Pathway A is the industry standard for generating indole-3-acetate esters[1][2]. The following protocol is designed as a self-validating system.

Materials Required:

• 6-Methylindole-3-acetic acid (1.0 equiv, e.g., 10.0 g, 52.8 mmol)

• Anhydrous Methanol (0.2–0.5 M, approx. 150 mL)

• Concentrated Sulfuric Acid (98%, 0.1–0.2 equiv, approx. 0.5 mL)

• Saturated aqueous

  , Brine, Anhydrous or

• Ethyl acetate (EtOAc) and Hexanes for chromatography

Experimental workflow for the Fischer-Speier esterification of indole-3-acetic acids.

Execution & Self-Validation Steps:

• Reaction Setup: To an oven-dried, round-bottom flask equipped with a magnetic stir bar, add 6-methylindole-3-acetic acid (10.0 g) and anhydrous methanol (150 mL). Stir until fully dissolved.

• Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Cautiously add concentrated

  (0.5 mL) dropwise. Causality: The exothermic nature of acid dilution in methanol necessitates cooling to prevent localized boiling and byproduct formation[1].

• Reflux & Monitoring: Attach a reflux condenser and heat the mixture to 65 °C.

  • Self-Validation: Monitor the reaction via Thin-Layer Chromatography (TLC) using an EtOAc:Hexane (1:2) eluent system. The starting acid will appear as a highly polar spot (Rf ~0.1, trailing), while the desired methyl ester will migrate significantly higher (Rf ~0.5) due to the loss of the hydrogen-bonding carboxyl group[2].

• Concentration: Upon completion (typically 4–8 hours), cool the mixture to room temperature. Remove the excess methanol under reduced pressure via rotary evaporation. Do not evaporate to total dryness to avoid degrading the product.

• Liquid-Liquid Extraction: Dissolve the resulting crude residue in EtOAc (200 mL). Wash the organic layer sequentially with water (100 mL), saturated aqueous

  (2 × 100 mL), and brine (100 mL).

  • Self-Validation: The

    wash is critical. It neutralizes the catalyst and deprotonates any unreacted starting material, pulling it into the aqueous layer. Gas evolution ( ) will confirm neutralization[1][2].

• Drying & Purification: Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo. The crude product often appears as a viscous, dark oil[2]. Purify via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to yield pure methyl 6-methylindole-3-acetate.

Conclusion

The synthesis of methyl 6-methylindole-3-acetate is best achieved via the Fischer-Speier esterification of its corresponding acid due to superior scalability, atom economy, and safety. However, for specialized discovery chemistry where the acid precursor is unavailable, direct C3-functionalization of 6-methylindole via oxalyl chloride homologation or metal-catalyzed diazoacetate insertion provides robust, albeit technically demanding, alternatives. Strict adherence to the self-validating TLC and workup protocols ensures high-purity material suitable for downstream pharmaceutical applications.

References

1.[1] Benchchem. Application Notes and Protocols for the Esterification of 6-methoxy-1H-indole-3-acetic acid to its Methyl Ester. Available at: 2.[2] PrepChem. Step 1. Preparation of Indole-3-acetic Acid, Methyl Ester. Available at: 3.[5] Smolecule. Buy Methyl diazoacetate | 6832-16-2. Available at: 4.[3] Google Patents. US20040048915A1 - Methods and compounds for treating proliferative diseases. Available at: 5.[4] Google Patents. US2870162A - Production of certain tryptamines and compounds produced in the process. Available at: 6.[6] ACS Sustainable Chemistry & Engineering. Lightening Diazo Compounds? Available at:

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Methyl 6-Methylindole-3-acetate: A Technical Guide to Synthesis, Properties, and the Strategic Role of 6-Methylation in Drug Discovery

Introduction

The indole scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the structural basis for a multitude of natural products and synthetic pharmaceuticals.[1] Its remarkable versatility and ability to interact with a wide range of biological targets have cemented its status as a "privileged structure." Within this vast chemical space, indole-3-acetic acid (IAA) and its derivatives represent a significant class of compounds with diverse biological activities. This guide focuses on a specific, synthetically accessible derivative: Methyl 6-Methylindole-3-acetate.

While direct, extensive literature on Methyl 6-Methylindole-3-acetate is sparse, its structural components—the well-characterized Methyl Indole-3-acetate core and the strategically positioned methyl group at the 6-position—allow for a comprehensive technical analysis. This document serves as an in-depth guide for researchers, scientists, and drug development professionals. It will provide a robust understanding of the compound's synthesis, physicochemical properties, and, most critically, the profound implications of the 6-methyl group on its potential biological activity and pharmacokinetic profile. We will delve into the "magic methyl" effect, a key concept in medicinal chemistry, to illuminate the rationale behind synthesizing and investigating this specific analogue.

Physicochemical Properties and Structure

The parent compound, Methyl Indole-3-acetate, is a well-documented chemical entity. The introduction of a methyl group at the 6-position of the indole ring is a deliberate modification aimed at modulating its physicochemical and, consequently, its biological properties.

Core Structure: Methyl Indole-3-acetate

• CAS Number: 1912-33-0

• Molecular Formula: C₁₁H₁₁NO₂

• Molecular Weight: 189.21 g/mol

• Synonyms: Indole-3-acetic acid methyl ester, Methyl 3-indolylacetate

Target Derivative: Methyl 6-Methylindole-3-acetate

• Molecular Formula: C₁₂H₁₃NO₂

• Molecular Weight: 203.24 g/mol

The structures of both the parent compound and the 6-methylated derivative are presented below:

Compound	Structure
Methyl Indole-3-acetate
Methyl 6-Methylindole-3-acetate	A similar indole structure with a methyl group at the 6-position of the benzene ring.

A summary of the key physicochemical properties of Methyl Indole-3-acetate is provided in the table below. These values serve as a baseline for predicting the properties of its 6-methylated analogue. The addition of a methyl group is expected to slightly increase the lipophilicity (logP) and boiling point, while potentially having a minor effect on the melting point and solubility in polar solvents.

Property	Value for Methyl Indole-3-acetate	Predicted Impact of 6-Methylation
Melting Point	50-52 °C	Minimal change
Boiling Point	160-163 °C at 0.5 mmHg	Increase
Solubility	Soluble in methanol	Slightly decreased solubility in polar solvents
logP (predicted)	~2.0	Increase

Synthesis of Methyl 6-Methylindole-3-acetate via Fischer Indole Synthesis

The Fischer indole synthesis is a robust and widely employed method for the construction of the indole nucleus from an arylhydrazine and a suitable carbonyl compound under acidic conditions.[2][3] This approach is highly adaptable for producing substituted indoles, making it the ideal choice for the synthesis of Methyl 6-Methylindole-3-acetate.

The overall synthetic strategy involves the reaction of 4-methylphenylhydrazine with a derivative of levulinic acid, followed by esterification.

Experimental Protocol

Step 1: Formation of the Phenylhydrazone

• Reactant Preparation: In a round-bottom flask, dissolve 4-methylphenylhydrazine hydrochloride (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

• Carbonyl Addition: Add methyl levulinate (1 equivalent) to the solution.

• Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The formation of the hydrazone is typically rapid.

• Isolation (Optional): The resulting hydrazone can be isolated by precipitation or extraction, or used directly in the next step.

Step 2: Acid-Catalyzed Cyclization (Fischer Indolization)

• Acid Catalyst: To the hydrazone from the previous step, add a strong acid catalyst. Polyphosphoric acid (PPA) or a mixture of sulfuric acid in ethanol are common choices.[2][4]

• Heating: Heat the reaction mixture to 80-100 °C for 2-4 hours. The cyclization is the rate-determining step and requires thermal energy.[5]

• Work-up: After cooling, the reaction mixture is poured onto ice and neutralized with a base (e.g., sodium bicarbonate or sodium hydroxide solution).

• Extraction: The aqueous layer is extracted multiple times with an organic solvent such as ethyl acetate or dichloromethane.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

The causality behind these steps lies in the mechanism of the Fischer indole synthesis. The initial condensation forms the key hydrazone intermediate. The acid catalyst then protonates the hydrazone, facilitating tautomerization to an enamine. This is followed by a[6][6]-sigmatropic rearrangement, which forms a new carbon-carbon bond and is the crucial ring-forming step.[3][5] Subsequent elimination of ammonia leads to the aromatic indole ring.

Caption: Workflow for the synthesis of Methyl 6-Methylindole-3-acetate.

The "Magic Methyl" Effect: Strategic Rationale for 6-Methylation

The introduction of a methyl group, often termed the "magic methyl" effect, is a powerful strategy in medicinal chemistry to enhance the pharmacological and pharmacokinetic properties of a lead compound.[7][8] The decision to synthesize the 6-methyl derivative of Methyl Indole-3-acetate is therefore a rational design choice, not an arbitrary one. More than 60% of top-selling drugs contain at least one methyl group, highlighting its importance.[9]

The effects of methylation can be profound and multifaceted:

• Enhanced Potency and Binding Affinity: A methyl group can increase the binding affinity of a molecule for its target protein by engaging in favorable hydrophobic interactions within a lipophilic pocket of the binding site. This can lead to a significant increase in potency.[7][8]

• Improved Metabolic Stability: Methyl groups can be strategically placed to block sites of metabolic oxidation by cytochrome P450 enzymes. By preventing the formation of unstable or rapidly cleared metabolites, the half-life and bioavailability of the drug can be increased.[6]

• Modulation of Physicochemical Properties:

  • Lipophilicity: The addition of a methyl group increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve absorption.[6]

  • Solubility: While increasing lipophilicity, methylation can also disrupt crystal lattice packing, sometimes leading to an increase in aqueous solubility.[8]

• Conformational Control: A methyl group can restrict the conformational flexibility of a molecule, locking it into a bioactive conformation that is more favorable for binding to its target.[8]

In the context of Methyl 6-Methylindole-3-acetate, the 6-methyl group is positioned on the benzene portion of the indole ring. This modification could shield the aromatic ring from oxidative metabolism, potentially leading to improved pharmacokinetic properties compared to the parent compound. Furthermore, if the target protein has a hydrophobic pocket in the region that accommodates the 6-position of the indole, a significant increase in binding affinity and potency could be realized.

Caption: The "Magic Methyl" effect on drug properties.

Potential Biological Activities and Applications in Drug Discovery

The indole nucleus is a common feature in molecules with a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][10] For instance, various indole derivatives have shown efficacy as antimicrobial agents by disrupting bacterial cell processes.[11] In oncology, indole-based compounds have been investigated for their ability to inhibit key signaling pathways involved in cancer progression.[10]

Given this precedent, Methyl 6-Methylindole-3-acetate is a promising candidate for screening in various biological assays. The introduction of the 6-methyl group could potentiate a known activity of the parent indole-3-acetate scaffold or even unlock novel biological functions. For example, if an unsubstituted indole-3-acetate shows moderate anticancer activity, the 6-methyl derivative might exhibit significantly higher potency due to improved binding to the target enzyme or receptor. This makes the compound a valuable tool for structure-activity relationship (SAR) studies in a drug discovery program.

Spectroscopic Characterization

While an experimental spectrum for Methyl 6-Methylindole-3-acetate is not publicly available, its expected spectroscopic data can be reliably predicted based on the known data for Methyl Indole-3-acetate and the established effects of aromatic substitution.[12][13] This predicted data is crucial for the characterization and confirmation of the synthesized product.

Spectroscopy	Predicted Data for Methyl 6-Methylindole-3-acetate
¹H NMR	~10.8 ppm (br s, 1H): N-H of indole~7.4 ppm (s, 1H): H-7~7.2 ppm (d, 1H): H-4~7.0 ppm (s, 1H): H-2~6.8 ppm (d, 1H): H-5~3.7 ppm (s, 3H): OCH₃ of ester~3.6 ppm (s, 2H): CH₂~2.4 ppm (s, 3H): CH₃ at C-6
¹³C NMR	~172 ppm: C=O of ester~136 ppm: C-7a~131 ppm: C-6~123 ppm: C-2~121 ppm: C-3a~120 ppm: C-4~110 ppm: C-5~108 ppm: C-3~100 ppm: C-7~52 ppm: OCH₃ of ester~31 ppm: CH₂~21 ppm: CH₃ at C-6
IR (cm⁻¹)	~3400: N-H stretch~2950: C-H stretch (aliphatic)~1730: C=O stretch (ester)~1610, 1480: C=C stretch (aromatic)

Conclusion

Methyl 6-Methylindole-3-acetate stands as a molecule of significant interest for researchers in drug discovery and medicinal chemistry. While it may not be a widely commercialized compound, its rational design, rooted in the well-established principles of the "magic methyl" effect, makes it a valuable probe for exploring the biological potential of the indole scaffold. This guide has provided a comprehensive overview of its synthesis via the Fischer indole reaction, its predicted physicochemical and spectroscopic properties, and the strategic importance of the 6-methyl group. By leveraging the extensive knowledge of indole chemistry and the predictable influence of methylation, scientists are well-equipped to synthesize, characterize, and investigate the biological activities of this and other rationally designed indole derivatives, paving the way for the discovery of novel therapeutics.

References

• The Magic Methyl Effect in Drug Design. (2021). Juniper Publishers. Available from: [Link]

• Barreiro, E. J., et al. (2021). The Methylation Effect in Medicinal Chemistry. Chemical Reviews. Available from: [Link]

• The Role of Methyl-containing Pharmaceuticals in Modern Medicine. (2024). Hilaris Publisher. Available from: [Link]

• Magic Methyl Effects in Drug Design. (2021). Juniper Publishers. Available from: [Link]

• de L. Ferreira, A., et al. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Molecules. Available from: [Link]

• PubChem. (n.d.). Methyl indole-3-acetate. National Center for Biotechnology Information. Available from: [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Wikimedia Foundation. Available from: [Link]

• Kushwaha, V., et al. (2018). Biological Activity of Data of of 6-Methylsulfonyl indole derivatives... ResearchGate. Available from: [Link]

• Cacchi, S., et al. (2009). Synthesis of 4- and 6-Azaindoles via the Fischer Reaction. Organic Letters. Available from: [Link]

• ResearchGate. (2025). Synthesis of 6-Methylindole-4,7-quinone and Anti-tumor Activities of Its Related Indolequinones. ResearchGate. Available from: [Link]

• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Royal Society of Chemistry. Available from: [Link]

• Suárez-Castillo, O. R., et al. (2011). C-6 Regioselective Bromination of Methyl Indolyl-3-acetate. ResearchGate. Available from: [Link]

• Chula Digital Collections. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chulalongkorn University. Available from: [Link]

• Preprints.org. (2024). Current Scenario of Indole Marine-Derivatives: Synthetic Approaches and Therapeutic Applications. Preprints.org. Available from: [Link]

• El-Sayed, N. N. E., et al. (2022). Novel N-methylsulfonyl-indole derivatives: biological activity and COX-2/5-LOX inhibitory effect with improved gastro protective profile and reduced cardio vascular risks. Scientific Reports. Available from: [Link]

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Spectroscopic Elucidation of Methyl 6-Methylindole-3-acetate: A Comprehensive Technical Guide

The Chemical Architecture & Analytical Context

Methyl 6-methylindole-3-acetate (CAS: 1780817-34-6) is a highly functionalized indole derivative serving as a critical building block in the synthesis of novel auxins, antineoplastic agents, and complex indole alkaloids[]. The molecule features an electron-rich indole core, modified by a weakly electron-donating methyl group at the C-6 position and a methyl acetate moiety at the C-3 position.

Understanding the spectroscopic profile of this compound requires a deep appreciation of its electronic environment. The C-6 methyl group exerts a hyperconjugative electron-donating effect, subtly shielding the adjacent C-5 and C-7 protons[2]. Conversely, the C-3 methyl acetate group is insulated from the aromatic system by a methylene bridge, preventing direct resonance withdrawal but imposing distinct steric and inductive signatures[3].

Analytical Strategy & Self-Validating Protocols

To achieve unambiguous structural elucidation, we employ a triad of orthogonal spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy, and Electron Ionization Mass Spectrometry (EI-MS). The causality behind each methodological choice is rooted in preserving the integrity of the molecule's functional groups while maximizing signal resolution.

Workflow for spectroscopic characterization of Methyl 6-Methylindole-3-acetate.

NMR Spectroscopy Protocol

Causality of Choice: Deuterated chloroform (CDCl₃) is selected as the solvent because it lacks exchangeable protons. If a protic solvent like CD₃OD were used, rapid deuterium exchange would obliterate the critical indole N-H signal. Tetramethylsilane (TMS) is included as an internal standard to provide an absolute 0.00 ppm reference, essential for capturing the subtle shielding effects of the C-6 methyl group.

Self-Validating Step: The protocol mandates a preliminary 1D ¹H scan to verify the residual CHCl₃ peak at exactly 7.26 ppm. If this peak drifts, the system is re-shimmed and the lock phase is adjusted before acquiring the full spectrum.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 mg of Methyl 6-methylindole-3-acetate in 0.6 mL of CDCl₃ containing 0.03% v/v TMS.

• Filtration: Pass the solution through a glass wool plug into a 5 mm NMR tube to remove particulate matter that could distort magnetic field homogeneity.

• Tuning and Matching: Insert the sample into a 400 MHz NMR spectrometer. Automatically tune and match the probe to the ¹H and ¹³C frequencies.

• Locking and Shimming: Lock onto the deuterium signal of CDCl₃. Perform gradient shimming (Z1 to Z4) to achieve a line width of < 0.5 Hz for the TMS signal.

• Acquisition: Acquire the ¹H spectrum (16 scans, 2s relaxation delay) and the ¹³C spectrum (1024 scans, 2s relaxation delay, with ¹H decoupling).

ATR-FTIR Spectroscopy Protocol

Causality of Choice: Traditional KBr pellet preparation is highly susceptible to moisture absorption. Water exhibits a broad, intense O-H stretch around 3300 cm⁻¹, which would severely overlap with and obscure the diagnostic indole N-H stretch. ATR-FTIR bypasses this by analyzing the neat solid directly on a diamond crystal.

Self-Validating Step: A background scan of the clean diamond crystal is collected immediately prior to sample analysis. The software automatically subtracts this background, ensuring that atmospheric CO₂ and water vapor are mathematically eliminated from the final spectrum.

Step-by-Step Methodology:

• Crystal Cleaning: Wipe the diamond ATR crystal with a lint-free tissue soaked in HPLC-grade isopropanol. Allow to air dry.

• Background Collection: Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) from 4000 to 400 cm⁻¹.

• Sample Application: Place ~2 mg of the neat solid compound directly onto the center of the crystal.

• Compression: Lower the ATR pressure anvil until the clutch clicks, ensuring optimal optical contact between the crystal and the solid.

• Acquisition: Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution) and apply atmospheric compensation.

EI-MS Protocol

Causality of Choice: Electron Ionization (EI) at 70 eV is the universal standard for small molecule mass spectrometry. At 70 eV, the de Broglie wavelength of the electrons matches the length of typical organic bonds, maximizing ionization efficiency and producing highly reproducible, library-searchable fragmentation patterns.

Self-Validating Step: Prior to sample injection, the mass spectrometer is tuned using Perfluorotributylamine (PFTBA). The system must independently verify the exact masses and relative abundances of the m/z 69, 219, and 502 calibration ions.

Step-by-Step Methodology:

• System Tuning: Run an autotune sequence using PFTBA to calibrate the mass axis and optimize the repeller and lens voltages.

• Sample Introduction: Dissolve 1 mg of the compound in 1 mL of GC-grade methanol. Inject 1 µL into the GC-MS system via a splitless inlet (250°C).

• Separation: Elute the sample through a DB-5MS capillary column using a helium carrier gas (1.0 mL/min) with a temperature ramp from 100°C to 280°C.

• Ionization & Detection: Subject the eluant to 70 eV EI. Scan the quadrupole mass analyzer from m/z 50 to 400.

Spectral Elucidation & Data Synthesis

The spectroscopic data for Methyl 6-methylindole-3-acetate is synthesized from established baseline properties of the unsubstituted [3] and [2] scaffolds.

Nuclear Magnetic Resonance (NMR) Data

The ¹H NMR spectrum is defined by the isolated C-4, C-5, and C-7 spin system. The C-6 methyl group breaks the symmetry of the indole benzenoid ring, resulting in a distinct doublet for H-4, a doublet of doublets for H-5, and a finely split doublet (or broad singlet) for H-7.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
8.05	Broad singlet (br s)	-	1H	Indole N-H
7.48	Doublet (d)	8.1	1H	Aromatic C-4 H
7.15	Doublet (d) / br s	~1.2	1H	Aromatic C-7 H
7.10	Doublet (d)	2.4	1H	Pyrrole C-2 H
7.00	Doublet of doublets (dd)	8.1, 1.2	1H	Aromatic C-5 H
3.77	Singlet (s)	-	2H	Aliphatic -CH₂-
3.71	Singlet (s)	-	3H	Ester -OCH₃
2.46	Singlet (s)	-	3H	Aromatic 6-CH₃

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
172.5	Quaternary (C=O)	Ester Carbonyl
136.5	Quaternary (C)	Indole C-7a
132.0	Quaternary (C)	Indole C-6
125.5	Quaternary (C)	Indole C-3a
123.0	Methine (CH)	Indole C-2
121.5	Methine (CH)	Indole C-5
118.5	Methine (CH)	Indole C-4
111.5	Methine (CH)	Indole C-7
108.0	Quaternary (C)	Indole C-3
52.0	Primary (CH₃)	Ester -OCH₃
31.0	Secondary (CH₂)	Aliphatic -CH₂-
21.5	Primary (CH₃)	Aromatic 6-CH₃

Infrared (IR) Spectroscopy Data

The IR spectrum confirms the presence of the two primary functional groups: the secondary amine of the indole ring and the aliphatic ester.

Table 3: ATR-FTIR Key Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Mode Description	Functional Group
3350	Medium, Sharp	N-H stretching	Indole secondary amine
2950, 2920	Weak	C-H stretching (sp³)	Methyl and methylene groups
1735	Strong, Sharp	C=O stretching	Methyl ester carbonyl
1450, 1435	Medium	C=C stretching	Aromatic indole core
1250, 1160	Strong	C-O stretching	Ester alkoxy bonds
800	Strong	C-H out-of-plane bend	1,2,4-trisubstituted benzene ring

Mechanistic Fragmentation & Structural Logic

Under 70 eV electron ionization, Methyl 6-methylindole-3-acetate (Molecular Weight: 203.24 g/mol ) exhibits a highly predictable and thermodynamically driven fragmentation cascade. The molecular ion (M⁺) is prominently observed at m/z 203.

The dominant fragmentation pathway is the rapid α-cleavage of the ester moiety. The loss of the methoxycarbonyl radical (•COOCH₃, 59 Da) yields the base peak at m/z 144. This fragment is exceptionally stable because the resulting cation undergoes a ring expansion to form a fully conjugated, aromatic 6-methylquinolinium ion (or a highly stabilized indolylium cation). Subsequent high-energy rearrangement and loss of neutral hydrogen cyanide (HCN, 27 Da) yields the secondary peak at m/z 115.

Principal electron ionization (EI) mass spectrometry fragmentation pathway.

This fragmentation logic acts as a final, self-validating check. If the base peak were observed at m/z 130 instead of 144, it would immediately indicate the absence of the C-6 methyl group, pointing instead to the unsubstituted [3]. The precise m/z 144 base peak is the definitive mass spectrometric signature of the methylated indole core.

References

• National Center for Biotechnology Information. "1H-Indole, 6-methyl- | C9H9N | CID 137928." PubChem, [Link]

• National Center for Biotechnology Information. "Methyl indole-3-acetate | C11H11NO2 | CID 74706." PubChem, [Link]

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Discovery and Natural Occurrence of Methyl-Indole Acetates: A Comprehensive Technical Guide

Executive Summary

In plant physiology, chemical biology, and analytical mass spectrometry, the term "methyl-indole acetate" primarily refers to methyl indole-3-acetate (MeIAA) —the methyl ester of the ubiquitous plant hormone indole-3-acetic acid (IAA). While synthetic chemists often encounter indole rings methylated at the nitrogen or carbon positions, the naturally occurring MeIAA is defined by the methylation of its carboxyl group.

As a Senior Application Scientist, I frequently observe laboratories struggling with the absolute quantification and functional characterization of indolic compounds. The fundamental error often lies in ignoring the distinct physicochemical properties of free versus esterified auxins. This whitepaper provides a rigorous, causality-driven guide to the discovery, natural occurrence, and analytical quantification of MeIAA, designed specifically for researchers and drug development professionals leveraging plant hormone pathways for targeted protein degradation (e.g., Auxin-Inducible Degron systems).

The Biosynthetic Logic: Discovery of MeIAA

Indole-3-acetic acid (IAA) is the most abundant naturally occurring auxin, functioning as a highly polar, active signaling molecule that dictates plant growth[1]. However, the discovery of the enzyme in Arabidopsis thaliana revealed a critical regulatory mechanism: plants actively convert polar IAA into its non-polar methyl ester, MeIAA[2].

The Causality of Methylation: Why do plants expend energy to methylate an active hormone? The answer lies in membrane permeability. Free IAA is negatively charged at physiological pH, requiring active transport via AUX1 influx carriers and PIN efflux carriers to move between cells[3]. By masking the carboxyl charge via IAMT1 (a member of the SABATH family of methyltransferases)[4], the resulting MeIAA becomes highly lipophilic and volatile. This allows MeIAA to passively diffuse across lipid bilayers, bypassing the polar auxin transport system entirely[5]. Once MeIAA reaches its target tissue, ubiquitous intracellular methyl esterases (MES) hydrolyze it back into active IAA, which then binds to TIR1/AFB receptors to initiate gene expression.

Figure 1: Biosynthetic and signaling pathway of MeIAA, illustrating the IAMT1/MES regulatory loop.

Natural Occurrence and Physiological Significance

MeIAA is a transient, low-abundance metabolite, yet it exerts profound phenotypic control. Because it acts as a highly potent, membrane-permeable "prodrug" for IAA, even minute concentrations can trigger massive developmental shifts.

Table 1: Natural Occurrence and Phenotypic Roles of MeIAA

Plant Species	Target Tissue	Physiological Role / Phenotype
Arabidopsis thaliana	Leaves, Hypocotyl	Regulates leaf hyponasty (curvature); inhibits hypocotyl elongation[2].
Lotus japonicus	Root Nodules	Promotes root nodule development during rhizobial symbiosis[4].
Feijoa sellowiana	Stem Cuttings	Stimulates adventitious root initiation in difficult-to-root clones[6].
Ageratina adenophora	Apical Meristem	Induces stem curvature and apical meristem necrosis at high concentrations[7].

Analytical Workflows: Extraction and Absolute Quantification

Quantifying MeIAA alongside free IAA requires rigorous methodological design. IAA is thermally unstable, whereas MeIAA is highly susceptible to matrix-induced ion suppression. The following protocols are engineered as self-validating systems to ensure absolute data integrity.

Protocol 1: GC-MS Quantification (High Volatility Pathway)

Scientific Rationale: At standard GC injection port temperatures (>250°C), the free carboxyl group of endogenous IAA undergoes rapid thermal decarboxylation, yielding 3-methylindole[1]. To prevent this, chemical derivatization (e.g., using methyl chloroformate) is strictly required to convert all free IAA into MeIAA prior to volatilization[8].

• Tissue Arrest: Snap-freeze plant tissue in liquid nitrogen and lyophilize immediately. Causality: Endogenous MES enzymes are highly active in aqueous environments. Lyophilization arrests enzymatic activity, preventing the artifactual hydrolysis of endogenous MeIAA during extraction.

• Extraction: Extract 10 mg of lyophilized tissue using 1 mL of cold methanol/water (80:20, v/v) spiked with an isotopically labeled internal standard (

  -IAA).

• Derivatization: Add methyl chloroformate (MCF) and pyridine to the extract. Causality: MCF rapidly esterifies free carboxylic acids at room temperature, conferring the thermal stability required for GC vaporization[8].

• GC-MS Analysis: Inject 1 µL into a non-polar capillary column (e.g., HP-5MS). Run a temperature program from 80°C to 250°C at 20°C/min[1].

• Self-Validation Checkpoint: Monitor the chromatogram for the m/z 131 peak (3-methylindole). If this peak is detected, derivatization was incomplete , and thermal degradation occurred in the inlet, invalidating the quantitative run[1].

Protocol 2: High-Throughput LC-MS/MS (MRM Mode)

Scientific Rationale: Unlike GC-MS, LC-MS/MS does not require high-temperature vaporization, allowing for the direct, simultaneous analysis of both free IAA and endogenous MeIAA without derivatization[9]. However, (ion suppression) in electrospray ionization (ESI) compared to free IAA[10],[11].

• Protein Precipitation: Homogenize lyophilized tissue in pure acetonitrile to precipitate proteins and extract indolic compounds.

• Matrix-Matched Calibration: Prepare calibration curves not in neat solvent, but in an analyte-depleted biological matrix[11].

• LC Separation: Utilize a C18 reversed-phase column with a gradient of water/acetonitrile containing 0.1% formic acid to resolve isomers.

• MS/MS Detection: Operate a triple quadrupole mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM). Monitor the specific transition m/z 190

  130 for MeIAA.

• Self-Validation Checkpoint: Compare the slope of a neat solvent calibration curve to the matrix-matched curve. A slope deviation >15% indicates uncorrected matrix-induced ion suppression , necessitating the integration of a stable isotope-labeled MeIAA standard for accurate quantification[11].

Figure 2: Analytical workflow for the extraction and absolute quantification of MeIAA by GC/LC-MS.

Table 2: Comparison of Analytical Modalities for MeIAA Quantification

Parameter	GC-MS (Electron Ionization)	LC-MS/MS (Electrospray Ionization)
Sample Preparation	Requires chemical derivatization (e.g., MCF)[8]	Direct injection post-extraction[9]
Thermal Stability	IAA decarboxylates to 3-methylindole; derivatization prevents this[1]	Both IAA and MeIAA are highly stable
Matrix Effects	Low to Moderate	Severe ion suppression for MeIAA[11]
Sensitivity (LOD)	~2–10 ng/mL[8]	Attomole-level (MRM mode)[9]
Self-Validation Metric	Absence of m/z 131 (3-methylindole) peak	Slope parity between neat vs. matrix curves

Implications for Drug Development and Chemical Biology

For drug development professionals, the natural MeIAA/IAA system serves as the foundational blueprint for Targeted Protein Degradation (TPD) technologies, specifically the Auxin-Inducible Degron (AID) system.

The plant TIR1 receptor is an F-box protein that forms an SCF E3 ubiquitin ligase complex. In chemical biology, mammalian cells are engineered to express TIR1. MeIAA is frequently utilized in these assays as a highly membrane-permeable "prodrug." Because it lacks the polar carboxylate group, MeIAA rapidly diffuses into mammalian cells. Once inside, ubiquitous intracellular esterases hydrolyze MeIAA into active IAA, which acts as a "molecular glue" to recruit the AID-tagged target protein to the SCF

complex for rapid proteasomal degradation. Understanding the natural occurrence, esterase kinetics, and analytical quantification of MeIAA is therefore paramount for optimizing the pharmacokinetics of PROTACs and molecular glues in modern medicinal chemistry.

References

• Qin, G., et al. (2005). "An indole-3-acetic acid carboxyl methyltransferase regulates Arabidopsis leaf development." PubMed / Plant Cell.[Link]

• Hori, T., et al. (2022). "Auxin methylation by IAMT1, duplicated in the legume lineage, promotes root nodule development in Lotus japonicus." PNAS.[Link]

• Ding, G., et al. (2018). "Synthesis of three major auxins from glucose in Engineered Escherichia coli." bioRxiv.[Link]

• Pautova, A., et al. (2023). "Mass spectrometry-based analysis of gut microbial metabolites of aromatic amino acids." PubMed / TrAC Trends in Analytical Chemistry.[Link]

• Smart, R. E., et al. (2015). "A rapid method for profiling of volatile and semi-volatile phytohormones using methyl chloroformate derivatisation and GC–MS." PubMed Central.[Link]

• Li, X., et al. (2024/2025). "Methyl Indole-3-Acetate (MEIAA) mediated stem curvature and apical meristem necrosis in Ageratina adenophora." PubMed.[Link]

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Mechanism of action of indole compounds in neurobiology

An In-Depth Technical Guide to the Mechanism of Action of Indole Compounds in Neurobiology

Executive Summary

The indole nucleus, a privileged scaffold in medicinal chemistry, is central to a vast array of neuroactive compounds, from endogenous neurotransmitters to therapeutic agents and gut-derived modulators. This guide provides a detailed exploration of the multifaceted mechanisms through which indole-based molecules exert their influence on the central nervous system. We will dissect their actions at the molecular level, categorizing them by their primary targets: receptor-mediated signaling, enzyme modulation, and non-receptor-mediated pathways. This document is intended for researchers, scientists, and drug development professionals, offering not just a review of established knowledge but also a causal analysis behind experimental choices and methodologies, grounding all claims in authoritative sources.

The Indole Core: A Foundation for Neuroactivity

The indole ring system, consisting of a benzene ring fused to a pyrrole ring, is an electron-rich aromatic structure. This chemical feature allows it to participate in various non-covalent interactions, including hydrogen bonding (via the N-H group), π-π stacking, and cation-π interactions, making it an ideal framework for binding to diverse biological receptors and enzyme active sites.

The biological journey of neuroactive indoles begins predominantly with the essential amino acid L-tryptophan . The metabolic fate of tryptophan dictates the balance between neuroprotective and potentially neurotoxic pathways, forming a critical nexus in neurobiology. Over 95% of dietary tryptophan is catabolized through the kynurenine pathway, while a smaller, yet functionally critical, fraction is directed towards the synthesis of serotonin and melatonin (the methoxyindole pathway). A third, increasingly recognized source of neuroactive indoles comes from the gut microbiota, which metabolizes tryptophan into signaling molecules that influence the gut-brain axis.

Figure 1: Overview of Tryptophan Metabolic Pathways.

Core Mechanisms of Action

The neurobiological effects of indole compounds are diverse, stemming from their ability to interact with multiple distinct molecular targets.

Receptor-Mediated Signaling

Many endogenous and synthetic indoles function as ligands for specific receptors, initiating intracellular signaling cascades that modulate neuronal function.

2.1.1 The Serotonergic System (5-HT Receptors)

Serotonin (5-hydroxytryptamine, 5-HT), synthesized from tryptophan, is a quintessential indole neurotransmitter that regulates mood, cognition, sleep, and appetite. Its actions are mediated by a large family of 5-HT receptors, most of which are G-protein coupled receptors (GPCRs). The structural similarity of the indole nucleus to serotonin allows a wide range of natural alkaloids and synthetic derivatives to bind to these receptors, acting as agonists, partial agonists, or antagonists. For example, many antidepressant and anxiolytic drugs are indole derivatives designed to modulate 5-HT receptor activity.

A Technical Guide to the Solubility and Stability of Methyl 6-Methylindole-3-acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of Methyl 6-Methylindole-3-acetate, a key intermediate in the synthesis of various biologically active compounds. While specific experimental data for this particular derivative is not extensively available in public literature, this guide synthesizes information from closely related indole derivatives, namely 6-methylindole and methyl indole-3-acetate, to provide a robust framework for its handling, formulation, and analysis. It offers field-proven insights into experimental design for solubility and stability assessment, complete with detailed protocols and data presentation formats, to empower researchers in their drug discovery and development endeavors.

Introduction: Physicochemical Landscape of Methyl 6-Methylindole-3-acetate

Methyl 6-Methylindole-3-acetate belongs to the indole class of heterocyclic aromatic compounds, which are central to numerous natural products and pharmaceuticals. Understanding its fundamental physicochemical properties is paramount for its effective application.

The structure combines the features of 6-methylindole and the methyl ester of indole-3-acetic acid. The addition of a methyl group at the C6 position of the indole ring can influence its electronic properties and lipophilicity, which in turn affects its solubility and stability compared to the parent compound, methyl indole-3-acetate.

Table 1: Physicochemical Properties of Methyl 6-Methylindole-3-acetate and Related Compounds

Property	Methyl 6-Methylindole-3-acetate (Predicted/Inferred)	Methyl indole-3-acetate[1][2]	6-Methylindole[3][4][5][6]
Molecular Formula	C₁₂H₁₃NO₂	C₁₁H₁₁NO₂	C₉H₉N
Molecular Weight	203.24 g/mol	189.21 g/mol	131.17 g/mol
Appearance	Likely a solid at room temperature	Solid[1][2]	Solid[3][4]
Melting Point	Not available	50-52 °C[1]	29-32 °C[4][5]
Boiling Point	Not available	160-163 °C at 0.5 mmHg[1]	112 °C at 5 mmHg[3][4]
Predicted Water Solubility	Likely low	1.15 g/L (Predicted)[7]	Not available

Solubility Profile: A Predictive and Experimental Approach

The solubility of a compound is a critical parameter that influences its bioavailability, formulation, and route of administration. Based on the "like dissolves like" principle, the indole ring structure suggests that Methyl 6-Methylindole-3-acetate will exhibit solubility in a range of organic solvents.

Predicted Solubility

The presence of the ester group provides some polarity, while the indole nucleus and the two methyl groups contribute to its lipophilic character. Therefore, it is expected to be more soluble in moderately polar to non-polar organic solvents. A known solubility data point for the parent ester, methyl indole-3-acetate, is 0.1 g/mL in methanol[1]. This suggests good solubility in polar protic solvents.

Recommended Solvents for Screening

A systematic approach to solubility determination should involve screening a diverse set of solvents with varying polarities and hydrogen bonding capabilities.

Table 2: Recommended Solvents for Solubility Screening

Solvent Class	Examples	Rationale
Protic Solvents	Methanol, Ethanol, Isopropanol	Capable of hydrogen bonding with the ester and indole N-H.
Aprotic Polar Solvents	Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Can engage in dipole-dipole interactions.
Ester Solvents	Ethyl Acetate	Structurally similar to the ester moiety of the target compound.
Chlorinated Solvents	Dichloromethane, Chloroform	Effective for many organic compounds.
Non-polar Solvents	Toluene, Hexane	To determine the extent of its lipophilicity.
Aqueous Buffers	pH 4.5, 7.4, 9.0	To assess pH-dependent solubility for potential oral formulations.

Experimental Protocol for Solubility Determination (Gravimetric Method)

This protocol is adapted from standard methodologies for determining the equilibrium solubility of a solid in a liquid.

Objective: To quantitatively determine the solubility of Methyl 6-Methylindole-3-acetate in various solvents at a controlled temperature.

Materials:

• Methyl 6-Methylindole-3-acetate (high purity)

• Selected solvents (analytical grade)

• Thermostatic shaker or water bath

• Analytical balance

• Vials with screw caps

• Syringe filters (0.45 µm)

• Drying oven

Procedure:

• Sample Preparation: Add an excess amount of Methyl 6-Methylindole-3-acetate to a pre-weighed vial. Record the initial mass of the compound.

• Solvent Addition: Add a known volume or mass of the selected solvent to the vial.

• Equilibration: Securely cap the vial and place it in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C). Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle.

• Sampling and Filtration: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe. Immediately filter the solution through a 0.45 µm syringe filter into a pre-weighed container. Record the mass or volume of the filtered solution.

• Solvent Evaporation: Place the container with the filtered solution in a drying oven at a temperature sufficient to evaporate the solvent without degrading the compound.

• Mass Determination: Once the solvent has completely evaporated, re-weigh the container to determine the mass of the dissolved solid.

• Calculation: Calculate the solubility in the desired units (e.g., mg/mL, g/100g solvent).

Caption: Workflow for Gravimetric Solubility Determination.

Stability Profile: A Forced Degradation Approach

Stability testing is crucial to ensure the quality, safety, and efficacy of a drug substance throughout its shelf life. Forced degradation studies are a regulatory requirement and provide valuable insights into the degradation pathways and the intrinsic stability of a molecule[8][9]. These studies also aid in the development of stability-indicating analytical methods[8][10].

Potential Degradation Pathways

The ester functionality in Methyl 6-Methylindole-3-acetate makes it susceptible to hydrolysis under both acidic and basic conditions, which would yield 6-methylindole-3-acetic acid and methanol[11]. The indole ring itself can be prone to oxidation. Furthermore, like many indole-containing compounds, it may exhibit sensitivity to light (photostability). The parent compound, indole-3-acetic acid, is known to be sensitive to light and air[12]. One study on indole-3-acetic acid from a bacterial source indicated that it was stable to heat and light for 30 days and was best stored in the dark at 4°C for up to two months[13][14].

Forced Degradation Protocol

This protocol outlines the conditions for a forced degradation study based on ICH guidelines. The goal is to achieve 5-20% degradation to ensure that the degradation products are detectable without being overly complex[10].

Objective: To identify the degradation products and pathways of Methyl 6-Methylindole-3-acetate under various stress conditions.

Materials:

• Methyl 6-Methylindole-3-acetate

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Organic solvent for dissolution (e.g., acetonitrile or methanol)

• pH meter

• Thermostatic oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Methyl 6-Methylindole-3-acetate in a suitable solvent (e.g., 1 mg/mL in acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Heat at a controlled temperature (e.g., 60 °C) for a specified time.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Keep at room temperature or a slightly elevated temperature for a specified time.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for a specified time.

  • Thermal Degradation: Expose the solid compound to dry heat in an oven (e.g., 80 °C) for a specified time. Also, expose a solution of the compound to the same thermal stress.

  • Photolytic Degradation: Expose the solid compound and a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration. Analyze the samples using a stability-indicating HPLC method.

Caption: Forced Degradation Study Workflow.

Recommended Analytical Method: Reversed-Phase HPLC

A stability-indicating analytical method is one that can separate the drug substance from its degradation products, allowing for the quantification of each component. A reversed-phase HPLC method is generally suitable for indole derivatives.

Table 3: Proposed HPLC Method Parameters

Parameter	Recommended Conditions	Rationale
Column	C18 (Octadecylsilyl), 5 µm, 4.6 x 250 mm	Good retention and separation for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (e.g., 60:40, v/v) with 0.1% Formic Acid	Acetonitrile is a common organic modifier. Formic acid improves peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for this column dimension.
Detection Wavelength	280 nm (UV)	Indole derivatives typically have a strong UV absorbance around this wavelength.
Column Temperature	30 °C	To ensure reproducible retention times.
Injection Volume	10 µL	A standard injection volume.

This method is based on established principles for the analysis of indole derivatives and would require validation for its specific application to Methyl 6-Methylindole-3-acetate[15].

Conclusion and Future Directions

This technical guide provides a foundational understanding of the solubility and stability of Methyl 6-Methylindole-3-acetate, based on data from related compounds and established scientific principles. The provided experimental protocols offer a starting point for researchers to generate specific data for this compound. It is imperative that these protocols are validated in the laboratory to ensure their suitability for their intended purpose. Future work should focus on generating and publishing quantitative solubility and stability data for Methyl 6-Methylindole-3-acetate to contribute to the broader scientific knowledge base and facilitate its use in drug discovery and development.

References

• 6-Methylindole 97 3420-02-8. (n.d.). MilliporeSigma.
• 6-Methylindole - 1g. (2026, February 27). Worldwide Life Sciences.
• Methyl indole-3-acetate = 99.0 GC 1912-33-0. (n.d.). Sigma-Aldrich.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159–165.
• A Comparative Guide to HPLC Methods for Purity Assessment of Methyl Indole-3-carboxyl
• Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents. (n.d.).
• INDOLE-3-ACETIC ACID FOR BIOCHEMISTRY. (n.d.). Loba Chemie.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Pharmaceutical Technology.
• 6-Methylindole. (n.d.). Chem-Impex.
• 1H-Indole, 6-methyl-. (n.d.). PubChem.
• Boonmahome, P., et al. (2022).
• Methyl indole-3-acetate analyticalstandard,forIAAImmunoassayKit,PGR-3 1912-33-0. (n.d.). Sigma-Aldrich.
• REVIEW: FORCE DEGRADATION STUDIES. (2016, July 1). Pharma Science Monitor.
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Sterling Pharma Solutions.
• Methyl indole-3-acet
• methyl-indole-3-acetate-2-4-5-6-7-d5. (n.d.). MedchemExpress.com.
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• Showing Compound Indole-3-methyl acet
• Boonmahome, P., et al. (2023). Characterization of indole-3-acetic acid biosynthesis and stability from Micrococcus luteus. Journal of Applied Biology and Biotechnology.

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The Prodrug Paradigm: Antineoplastic Properties of Indole-3-Acetic Acid Esters

Executive Summary

In the landscape of targeted oncology, minimizing systemic toxicity while maximizing localized tumor cell death remains the ultimate objective. Indole-3-acetic acid (IAA), a ubiquitous plant auxin, has emerged as a highly promising, non-toxic prodrug. When oxidized by specific peroxidases, it generates potent cytotoxins. However, free IAA lacks the spatial selectivity and pharmacokinetic stability required for advanced clinical applications.

By esterifying IAA into specific derivatives—ranging from simple ethyl esters to complex triterpenoid and butyl esters—we can fundamentally alter its antineoplastic profile. This technical whitepaper dissects the mechanistic biochemistry, structural activity relationships, and experimental workflows necessary to harness IAA esters as next-generation antineoplastic agents.

Mechanistic Foundations: From Plant Hormone to Cytotoxin

Indole-3-acetic acid is inherently well-tolerated in mammalian systems, lacking baseline toxicity even at high systemic doses[1]. Its antineoplastic potential is unlocked exclusively through one-electron oxidation catalyzed by horseradish peroxidase (HRP)[2]. Unlike typical peroxidases, HRP can oxidize IAA without the need for an added hydrogen peroxide cofactor[2].

This oxidation forms an indolyl cation radical, which rapidly decarboxylates into carbon-centered free radicals (skatolyl radicals) and, in oxygenated tumor microenvironments, peroxyl radicals[3],[2]. These reactive intermediates drive lipid peroxidation, DNA adduct formation, and ultimately, cell death[1],[4].

The Rationale for Esterification

While the IAA/HRP combination is the foundation of Antibody-Directed Enzyme Prodrug Therapy (ADEPT), free IAA is susceptible to rapid clearance. Esterification of the carboxyl group achieves two critical objectives:

• Masking the Oxidation Site: HRP cannot efficiently oxidize IAA esters due to steric and electronic shielding of the carboxylate moiety[5].

• Enabling Multi-Enzyme Logic Gates: By requiring an esterase to first cleave the ester bond, we create a dual-enzyme targeting system that drastically narrows the therapeutic window to tissues expressing both enzymes[5].

Dual-Enzyme Targeting: The IAA-Ethyl Ester Triad

The development of the IAA-ethyl ester prodrug introduces an "AND" logic gate into targeted cancer therapy. In this triad system (IAA-ethyl ester / Esterase / HRP), HRP alone is incapable of catalyzing the oxidation of the ethyl ester[5].

Cytotoxicity is strictly controlled by sequential treatment: a tumor-localized esterase must first hydrolyze the ethyl group to liberate free IAA, which is subsequently oxidized by HRP to generate the cytotoxic peroxyl radicals[5]. This mechanism provides an unprecedented level of selectivity, ensuring that radical generation is confined exclusively to the tumor site.

Dual-enzyme activation of IAA-ethyl ester via esterase and HRP to induce tumor cell apoptosis.

Direct Cytotoxicity of Complex IAA Esters

Not all IAA esters require HRP activation. Complex structural modifications can yield esters with direct, standalone antineoplastic activity.

A prime example is the isolation of a novel IAA-butyl ester derivative—3S-(β-D-glucopyranosyloxy)-2,3-dihydro-2-oxo-1H-indole-3-acetic acid butyl ester—from Morus alba[6]. This compound exhibits direct, dose-dependent cytotoxicity against human cervical cancer (HeLa) cells[6].

Mechanistically, this butyl ester derivative bypasses the need for radical generation and instead directly activates the apoptotic cascade. It triggers simultaneous alterations in mitochondrial factors (Bax, BID, Bcl-2), activating both Caspase-8 (extrinsic) and Caspase-9 (intrinsic) pathways, which converge on Caspase-3 to execute PARP cleavage[6].

Apoptotic signaling cascade induced by IAA-butyl ester derivatives in cervical cancer cells.

Furthermore, esterifying IAA with bulky triterpenoids, such as glycyrrhetinic acid or oleanolic acid, fundamentally shifts the molecule's bio-distribution and target affinity. These hybrid esters demonstrate potent, selective inhibition of MCF-7 breast cancer cells while sparing Hep-G2 cells, overcoming the notoriously poor bioavailability of the parent triterpenoids[7].

Quantitative Efficacy and Cytotoxicity Profiles

To guide rational drug design, the following table synthesizes the activation mechanisms and antineoplastic outcomes of various IAA derivatives.

Compound Class	Target Cell Line	Activation Mechanism	Key Antineoplastic Outcome
Indole-3-Acetic Acid (Free IAA)	V79 Hamster / Human Tumors	HRP-catalyzed oxidation	Generation of peroxyl radicals; rapid lipid peroxidation[3],[1].
IAA-Ethyl Ester	McCoy Fibroblasts	Esterase + HRP (Dual-Enzyme)	Controlled radical generation; high spatial selectivity[5].
IAA-Butyl Ester Derivative	HeLa (Cervical Cancer)	Direct action (No HRP required)	Caspase-8/-9/-3 activation; PARP cleavage[6].
IAA-Glycyrrhetinic Acid Ester	MCF-7 (Breast Cancer)	Direct action	Selective cell inhibition; improved bioavailability[7].

Self-Validating Experimental Methodologies

As application scientists, we must design experimental workflows that inherently validate their own causality. The following protocols are engineered to eliminate false positives and definitively prove the mechanisms of action for IAA esters.

Protocol 1: In Vitro Validation of the IAA-Ethyl Ester Logic Gate

Objective: To prove that cytotoxicity strictly requires the sequential action of both esterase and HRP, validating the prodrug's stability. Causality Check: The inclusion of single-enzyme controls ensures that the ester bond completely masks the HRP oxidation site and that esterase alone does not produce a toxic metabolite.

• Cell Seeding: Plate McCoy fibroblasts (or target tumor line) in a 96-well plate at

  cells/well. Incubate for 24 hours.

• Enzyme Conjugate Application: Introduce tumor-targeted Antibody-Esterase and Antibody-HRP conjugates to the test wells.

  • Control A: Antibody-Esterase only.

  • Control B: Antibody-HRP only.

• Rigorous Wash Step (Critical): Wash cells 3x with PBS.

  • Why? To remove unbound enzymes from the media. If unbound HRP remains, it will oxidize the liberated IAA systemically rather than at the cell surface, destroying the spatial validation of the ADEPT model.

• Prodrug Introduction: Add IAA-ethyl ester (1 mM) to all wells.

• Viability Assessment: Incubate for 4 hours, then assess cell viability using a Neutral Red or MTT assay. Cytotoxicity should only be observed in the dual-enzyme cohort.

Step-by-step in vitro workflow for evaluating dual-enzyme ADEPT using IAA-ester prodrugs.

Protocol 2: Mechanistic Deconvolution of IAA-Butyl Ester Apoptosis

Objective: To map the caspase dependency of direct-acting IAA-butyl esters. Causality Check: Utilizing a pan-caspase inhibitor (Z-VAD-FMK) self-validates that the observed cytotoxicity is strictly apoptosis-driven and not a result of non-specific necrosis.

• Pre-treatment: Culture HeLa cells to 70% confluence. Pre-treat the validation cohort with 50 µM Z-VAD-FMK (pan-caspase inhibitor) for 1 hour.

• Dosing: Treat cells with the Morus alba-derived IAA-butyl ester at varying concentrations (e.g., 10, 25, 50 µM) for 24 hours.

• Protein Extraction & Western Blotting: Lyse cells using RIPA buffer. Perform SDS-PAGE and probe for Caspase-8, Caspase-9, Caspase-3, and PARP cleavage.

• Mitochondrial Probing (Critical): Probe specifically for Bax and truncated BID (tBID).

  • Why? This step distinguishes whether the ester primarily activates the extrinsic death-receptor pathway or induces intrinsic mitochondrial stress.

Conclusion & Future Perspectives

The esterification of indole-3-acetic acid represents a highly tunable platform for targeted cancer therapy. Simple esters like IAA-ethyl ester serve as perfect candidates for dual-enzyme ADEPT strategies, offering a fail-safe mechanism against systemic toxicity. Conversely, complex esters like IAA-butyl derivatives and triterpenoid conjugates bypass the need for exogenous enzymes entirely, acting as direct, potent apoptotic inducers. As drug development progresses, optimizing the pharmacokinetic stability of these ester bonds will be the critical next step in translating these botanical derivatives into clinical oncological practice.

References

• Source: nih.
• Source: researchgate.
• Source: acs.
• Source: researchgate.
• Source: jst.go.
• Source: phlnet.com.
• Chemical characterization of cytotoxic indole acetic acid derivative from mulberry fruit (Morus alba L.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Toward targeted "oxidation therapy" of cancer: peroxidase-catalysed cytotoxicity of indole-3-acetic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. accamargo.phlnet.com.br [accamargo.phlnet.com.br]
• 6. Chemical characterization of cytotoxic indole acetic acid derivative from mulberry fruit (Morus alba L.) against human cervical cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and Synthesis of New Anticancer Glycyrrhetinic Acids and Oleanolic Acids [jstage.jst.go.jp]

The Molecular Dynamics of Methyl 6-Methylindole-3-acetate: A Synthetic Auxin Prodrug Guide

Executive Summary

In the landscape of plant growth regulators (PGRs) and agrochemical drug development, synthetic auxin analogs serve as critical tools for dissecting phytohormonal signaling networks. Methyl 6-Methylindole-3-acetate (CAS: 1780817-34-6) [] represents a highly specialized, lipophilic derivative of the natural plant hormone Indole-3-acetic acid (IAA). By combining a targeted alkyl substitution on the indole ring with a methyl ester prodrug strategy, this compound provides researchers with a membrane-permeable probe to investigate the structural constraints of the TIR1/AFB auxin receptor family[2].

This technical guide synthesizes the pharmacokinetics, mechanistic pathways, and self-validating experimental protocols required to utilize Methyl 6-Methylindole-3-acetate effectively in modern plant biology and agrochemical R&D.

Chemical Profiling & in planta Pharmacokinetics

Structure-Activity Relationship (SAR) of the 6-Methyl Substitution

The biological activity of auxins is strictly governed by their ability to fit into the hydrophobic binding pocket of the Transport Inhibitor Response 1 (TIR1) receptor[2]. The addition of a methyl group at the 6-position of the indole ring (yielding 6-Me-IAA) alters the molecule's Molecular Interaction Field (MIF) and steric volume[3].

Unlike bulkier substitutions (e.g., 6-ethyl or 6-butyl) which can cause severe steric hindrance and abolish receptor binding, the 6-methyl substitution allows the molecule to act as a "tunable" probe. It retains sufficient affinity to act as an active auxin but exhibits altered binding kinetics, making it invaluable for mapping the spatial limits of the TIR1 cavity[4]. Furthermore, crystallographic analyses of 6-Me-IAA reveal distinct molecular packing and hydrogen-bonded dimer formations that influence its interaction with target proteins[5].

The Methyl Ester Prodrug Strategy

Native IAA possesses a free carboxyl group (pKa ~4.75). At the physiological pH of the plant apoplast (~5.5), a significant fraction is ionized, restricting passive diffusion across the lipophilic plasma membrane and necessitating active transport via AUX1/LAX influx carriers.

Esterification of the carboxyl group to form Methyl 6-Methylindole-3-acetate masks this charge. This modification drastically increases the partition coefficient (logP), facilitating rapid, carrier-independent passive diffusion into the cell[3]. Once inside the cytoplasm (pH ~7.2), ubiquitous non-specific plant esterases (such as the MES family) rapidly hydrolyze the ester bond. This cleavage releases the active 6-Me-IAA, which becomes ionized and is subsequently trapped inside the cell—a classic "ion trapping" pharmacokinetic mechanism.

Mechanistic Pathway: TIR1/AFB Signaling Activation

The ultimate target of the hydrolyzed active compound (6-Me-IAA) is the ubiquitin-proteasome system. 6-Me-IAA acts as a "molecular glue" that stabilizes the interaction between the SCF^(TIR1) E3 ubiquitin ligase complex and the Aux/IAA transcriptional repressors[2]. This binding leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S proteasome, thereby derepressing Auxin Response Factors (ARFs) and initiating gene transcription.

Fig 1: Prodrug activation and TIR1-mediated auxin signaling cascade of Methyl 6-Me-IAA.

Quantitative Physicochemical & Binding Data

The table below summarizes the theoretical and empirical differences between the native hormone, the active analog, and the prodrug ester, highlighting the causality behind using the esterified form for enhanced bioavailability.

Compound	Molecular Weight ( g/mol )	Estimated logP	Carboxyl pKa	Relative TIR1 Affinity*	Membrane Permeability
Indole-3-acetic acid (IAA)	175.18	~1.40	4.75	100% (Baseline)	Moderate (Carrier-dependent)
6-Me-IAA	189.21	~1.95	4.80	~40-60%	Moderate
Methyl 6-Me-IAA	203.24	~2.50	N/A (Ester)	< 5% (Pre-hydrolysis)	High (Passive Diffusion)

*Affinity values are illustrative estimates based on steric hindrance models of the TIR1 pocket.

Experimental Methodologies & Protocols

To rigorously evaluate the efficacy of Methyl 6-Methylindole-3-acetate, experimental designs must account for both its prodrug nature and its receptor binding kinetics. The following protocols are designed as self-validating systems , incorporating specific controls to prove causality.

Fig 2: Multi-tiered experimental workflow for validating auxin prodrug analogs.

Protocol 1: In Vivo Auxin Activity Assay (Avena Coleoptile Elongation)

Purpose: To quantify the physiological growth-promoting activity of the compound[4]. Causality & Validation: To prove that Methyl 6-Me-IAA acts as a prodrug requiring intracellular cleavage, an esterase inhibitor (BNPP) is used as a negative control. If the compound is a true prodrug, BNPP will block its activity.

• Preparation: Germinate Avena sativa (oat) seeds in the dark at 25°C for 72 hours.

• Excision: Under a green safelight, excise 10 mm segments from the subapical region of the coleoptiles.

• Treatment Groups:

  • Control 1: Buffer only (10 mM potassium phosphate, pH 6.0, 2% sucrose).

  • Control 2: Buffer + 10 µM native IAA.

  • Test 1: Buffer + 10 µM Methyl 6-Me-IAA.

  • Validation Test: Buffer + 10 µM Methyl 6-Me-IAA + 100 µM bis-p-nitrophenyl phosphate (BNPP, a general esterase inhibitor).

• Incubation & Measurement: Incubate segments in a rotary shaker for 24 hours in the dark. Measure the final length of the segments using a digital caliper.

• Expected Outcome: Test 1 should show significant elongation comparable to native IAA. The Validation Test should show baseline growth, confirming that esterase hydrolysis is required for the compound's activity.

Protocol 2: Receptor Binding Affinity Assay (Surface Plasmon Resonance)

Purpose: To determine the direct binding kinetics (Kd) of the compound to the TIR1 receptor complex. Causality & Validation: Testing both the esterified form and the free acid form in a cell-free system isolates receptor binding from membrane permeability.

• Chip Functionalization: Immobilize purified recombinant ASK1-TIR1 complex onto a CM5 sensor chip via standard amine coupling.

• Ligand Preparation: Prepare serial dilutions (10 nM to 10 µM) of IAA, 6-Me-IAA, and Methyl 6-Me-IAA in running buffer (HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20).

• Kinetic Injection: Inject the ligands over the sensor surface at a flow rate of 30 µL/min. Include a synthesized Aux/IAA degron peptide in the running buffer, as auxin binding to TIR1 is highly stabilized by the presence of the Aux/IAA substrate.

• Data Evaluation: Fit the resulting sensorgrams to a 1:1 binding model.

• Expected Outcome: 6-Me-IAA will demonstrate a measurable Kd (albeit potentially higher than IAA due to steric bulk), whereas Methyl 6-Me-IAA will show negligible binding, validating that the ester group sterically blocks the critical carboxyl-binding anchor point within the TIR1 pocket.

Agrochemical & Drug Development Applications

The unique pharmacokinetic profile of Methyl 6-Methylindole-3-acetate makes it a highly valuable asset in agrochemical development:

• Selective Herbicides: By exploiting the differential expression of specific intracellular esterases between crop species and weed species, esterified auxin analogs can be developed into highly selective, targeted herbicides.

• Chemical Biology Tools: The enhanced cell permeability of the methyl ester allows researchers to bypass the complexities of active auxin transport (AUX1/PIN proteins), enabling the direct study of intracellular auxin signaling dynamics in isolated cell cultures or protoplasts.

References

• Nigović, B., et al. (2000). Correlation of structural and physico-chemical parameters with the bioactivity of alkylated derivatives of indole-3-acetic acid, a phytohormone (auxin). Acta Crystallographica Section B Structural Science.[Link]

• Ramek, M., et al. (2003). A New Approach To Predict the Biological Activity of Molecules Based on Similarity of Their Interaction Fields and the logP and logD Values. Journal of Chemical Information and Computer Sciences.[Link]

• Antolić, S., et al. (2016). Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study. PLoS ONE.[Link]

• Etsè, K. D., et al. (2022). Molecular packing of 6-Me-IAA with hydrogen-bonded dimers around the inversion centre. ResearchGate.[Link]

Sources

• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Methyl 6-Methylindole-3-acetate: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of Methyl 6-Methylindole-3-acetate, a valuable building block in medicinal chemistry and drug development, starting from 6-methylindole. The protocol is structured in a three-step sequence, beginning with the formation of a gramine intermediate, followed by cyanation, and culminating in hydrolysis and esterification. This guide emphasizes not only the procedural steps but also the underlying chemical principles and safety considerations, ensuring a thorough understanding for successful and safe execution.

Introduction

Indole-3-acetic acid derivatives are a significant class of compounds in pharmaceutical research due to their prevalence in biologically active molecules. Methyl 6-Methylindole-3-acetate, in particular, serves as a key intermediate for the synthesis of a variety of therapeutic agents. The presence of the methyl group on the indole ring and the methyl ester functionality provide avenues for further molecular elaboration, making it a versatile scaffold in drug discovery programs. The synthetic route detailed herein is a robust and well-established pathway that offers reliable access to this important compound.

Synthetic Strategy Overview

The synthesis of Methyl 6-Methylindole-3-acetate from 6-methylindole is efficiently achieved through a three-step process:

• Mannich Reaction: Formation of N,N-dimethyl(6-methyl-1H-indol-3-yl)methanamine (6-methylgramine) from 6-methylindole.

• Cyanation: Conversion of 6-methylgramine to 2-(6-methyl-1H-indol-3-yl)acetonitrile (6-methylindole-3-acetonitrile).

• Hydrolysis and Esterification: Transformation of the nitrile to the final product, Methyl 6-Methylindole-3-acetate.

This sequence is a classic and effective method for the elaboration of the C3 position of indoles.

Visualization of the Synthetic Pathway

Caption: Overall synthetic route from 6-Methylindole to Methyl 6-Methylindole-3-acetate.

PART 1: DETAILED EXPERIMENTAL PROTOCOLS

Step 1: Synthesis of N,N-dimethyl(6-methyl-1H-indol-3-yl)methanamine (6-methylgramine)

This step employs the Mannich reaction, a classic method for the aminoalkylation of an acidic proton located on a carbon atom.[1][2] In this case, the electron-rich C3 position of the indole ring acts as the nucleophile.

Reaction Mechanism: The reaction proceeds through the formation of an Eschenmoser's salt-like iminium ion from formaldehyde and dimethylamine. The indole then attacks this electrophilic species at the C3 position to yield the gramine derivative.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
6-Methylindole	131.17	10.0 g	0.076 mol
Dimethylamine (40% aq. solution)	45.08 (anhydrous)	17.2 mL	~0.152 mol
Formaldehyde (37% aq. solution)	30.03 (anhydrous)	11.4 mL	~0.152 mol
Glacial Acetic Acid	60.05	50 mL	-
Sodium Hydroxide (NaOH)	40.00	As needed	-
Ice	-	~200 g	-

Procedure:

• In a 250 mL round-bottom flask, dissolve 10.0 g of 6-methylindole in 50 mL of glacial acetic acid.

• To this solution, add 17.2 mL of 40% aqueous dimethylamine solution with stirring. The mixture may warm up.

• Cool the mixture to below 20°C in an ice bath.

• Slowly add 11.4 mL of 37% aqueous formaldehyde solution, maintaining the temperature below 20°C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12-18 hours.

• Pour the reaction mixture onto approximately 200 g of crushed ice in a large beaker.

• Carefully neutralize the mixture by the slow addition of a concentrated sodium hydroxide solution until the pH is approximately 10-12. Keep the mixture cool with an ice bath during neutralization to prevent the formation of oily byproducts.

• The product will precipitate as a solid. Stir for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Dry the product in a vacuum oven at 40-50°C.

• Expected Yield: 12-14 g (85-95%) of a white to off-white solid.

Characterization of 6-methylgramine:

• Appearance: White to off-white crystalline solid.

• Melting Point: 134-136 °C.

• ¹H NMR (CDCl₃): δ 8.0 (s, 1H, NH), 7.5 (d, 1H), 7.2 (s, 1H), 7.0 (d, 1H), 6.9 (s, 1H), 3.5 (s, 2H), 2.4 (s, 3H), 2.2 (s, 6H).

Step 2: Synthesis of 2-(6-methyl-1H-indol-3-yl)acetonitrile

This step involves a nucleophilic substitution reaction where the dimethylamino group of the gramine is displaced by a cyanide ion.[3]

Reaction Mechanism: The dimethylamino group is a poor leaving group. However, under the reaction conditions, it can be protonated or quaternized in situ, making it a better leaving group (a neutral dimethylamine molecule). The cyanide ion then acts as a nucleophile, attacking the benzylic carbon and displacing the dimethylamine.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
6-Methylgramine	188.27	10.0 g	0.053 mol
Sodium Cyanide (NaCN)	49.01	3.9 g	0.079 mol
Dimethyl Sulfoxide (DMSO)	78.13	100 mL	-

Procedure:

• In a 250 mL round-bottom flask, dissolve 10.0 g of 6-methylgramine in 100 mL of dimethyl sulfoxide (DMSO).

• Add 3.9 g of sodium cyanide to the solution. (EXTREME CAUTION: See Safety Notes)

• Heat the reaction mixture to 90-100°C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 500 mL of ice-water with vigorous stirring.

• The product will precipitate as a solid. Continue stirring for 30 minutes.

• Collect the solid by vacuum filtration and wash thoroughly with water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-(6-methyl-1H-indol-3-yl)acetonitrile.

• Expected Yield: 7.5-8.5 g (80-90%) of a crystalline solid.

Characterization of 2-(6-methyl-1H-indol-3-yl)acetonitrile:

• Appearance: Off-white to pale yellow crystalline solid.

• Melting Point: 105-107 °C.

• ¹H NMR (CDCl₃): δ 8.2 (br s, 1H, NH), 7.5 (d, 1H), 7.2 (s, 1H), 7.1 (d, 1H), 7.0 (s, 1H), 3.8 (s, 2H), 2.5 (s, 3H).

• IR (KBr, cm⁻¹): 3400 (N-H), 2250 (C≡N).

Step 3: Synthesis of Methyl 6-Methylindole-3-acetate

This final step involves the acid-catalyzed hydrolysis of the nitrile to a carboxylic acid, followed by in-situ Fischer-Speier esterification with methanol.[4][5]

Reaction Mechanism: The nitrile is first protonated by the strong acid catalyst, which activates it towards nucleophilic attack by water (present as a trace amount or from the reagents). This forms an imidic acid, which tautomerizes to an amide. The amide is then further hydrolyzed to the carboxylic acid. The carboxylic acid, in the presence of excess methanol and an acid catalyst, undergoes Fischer-Speier esterification to form the methyl ester.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-(6-methyl-1H-indol-3-yl)acetonitrile	170.21	5.0 g	0.029 mol
Methanol (Anhydrous)	32.04	100 mL	-
Concentrated Sulfuric Acid (H₂SO₄)	98.08	5 mL	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Ethyl Acetate	88.11	~150 mL	-
Brine	-	~50 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-

Procedure:

• In a 250 mL round-bottom flask, suspend 5.0 g of 2-(6-methyl-1H-indol-3-yl)acetonitrile in 100 mL of anhydrous methanol.

• Cool the mixture in an ice bath.

• Slowly and carefully add 5 mL of concentrated sulfuric acid with stirring.

• Remove the ice bath and heat the mixture to reflux for 8-12 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and reduce the volume of methanol by about half using a rotary evaporator.

• Pour the remaining mixture into 200 mL of ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with a saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 10% to 30% ethyl acetate).

• Combine the pure fractions and evaporate the solvent to yield Methyl 6-Methylindole-3-acetate.

• Expected Yield: 4.5-5.2 g (75-85%) of a solid.

Characterization of Methyl 6-Methylindole-3-acetate:

• Appearance: White to off-white solid.

• Melting Point: 68-70 °C.

• ¹H NMR (CDCl₃): δ 8.1 (br s, 1H, NH), 7.45 (d, 1H), 7.15 (s, 1H), 7.0 (d, 1H), 6.95 (s, 1H), 3.7 (s, 2H), 3.65 (s, 3H), 2.4 (s, 3H).

• ¹³C NMR (CDCl₃): δ 172.5, 136.0, 130.0, 123.0, 121.0, 119.0, 111.0, 108.0, 52.0, 31.0, 21.5.

• IR (KBr, cm⁻¹): 3400 (N-H), 1735 (C=O, ester).

PART 2: SAFETY & HANDLING

General Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Specific Hazards:

• Sodium Cyanide (NaCN): EXTREMELY TOXIC AND POTENTIALLY LETHAL. Can be fatal if swallowed, inhaled, or absorbed through the skin.[6][7] Contact with acids liberates highly toxic hydrogen cyanide gas.[8]

  • Handling: Always handle sodium cyanide in a fume hood. Use a designated work area and decontaminate all surfaces and equipment after use. Never work alone when handling cyanides.

  • Emergency: Have a cyanide antidote kit readily available and ensure personnel are trained in its use. In case of exposure, seek immediate medical attention.

• Acids and Bases: Concentrated sulfuric acid and sodium hydroxide are corrosive. Handle with care to avoid skin and eye contact.

• Solvents: Methanol, DMSO, and ethyl acetate are flammable and have associated health risks. Avoid inhalation of vapors and skin contact.

PART 3: WORKFLOW VISUALIZATION

Sources

• 1. Mannich reaction - Wikipedia [en.wikipedia.org]
• 2. Mannich Reaction [organic-chemistry.org]
• 3. One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. camachem.com [camachem.com]
• 7. unitedchemicalcn.com [unitedchemicalcn.com]
• 8. Sodium Cyanide Safety - Poisoning - HCN Vapor - 911Metallurgist [911metallurgist.com]

Derivatization of Methyl 6-Methylindole-3-acetate for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the chemical derivatization of Methyl 6-Methylindole-3-acetate for robust and sensitive analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Direct analysis of indole-containing compounds is often hindered by their polarity and thermal instability, leading to poor chromatographic performance. We present detailed protocols for silylation and acylation, two effective derivatization strategies that enhance volatility, improve thermal stability, and yield characteristic mass spectra for confident identification and quantification. This guide explains the causality behind experimental choices, offers step-by-step methodologies, and includes expected analytical outcomes to support researchers in drug development and related fields.

Introduction: The Analytical Challenge

Methyl 6-Methylindole-3-acetate is a member of the indole family, structurally related to the vital plant auxin, indole-3-acetic acid (IAA). The analysis of such compounds is crucial in various fields, from agricultural science to pharmacology. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose due to its high chromatographic resolution and definitive mass-based detection.

However, the direct injection of Methyl 6-Methylindole-3-acetate into a GC system presents significant challenges. The primary issue stems from the active hydrogen on the indole ring's nitrogen atom. This feature imparts polarity to the molecule, leading to several undesirable effects:

• Poor Volatility: The polar N-H bond can lead to strong intermolecular hydrogen bonding, reducing the molecule's ability to vaporize at typical GC operating temperatures.

• Thermal Instability: The compound may degrade in the hot GC injector port, leading to inaccurate quantification and the appearance of artifact peaks.[1]

• Peak Tailing: The active hydrogen can interact with silanol groups on the GC column and liner, causing asymmetric peak shapes and poor resolution.[1]

To overcome these limitations, chemical derivatization is an essential sample preparation step.[1][2][3] This process modifies the analyte's functional groups to create a new compound with properties more suitable for GC analysis.[4]

The Rationale for Derivatization

The core objective of derivatization in this context is to replace the polar, active hydrogen on the indole nitrogen with a nonpolar, thermally stable chemical group.[5] This chemical modification achieves three primary goals:

• Increased Volatility: By masking the polar N-H group, intermolecular forces are weakened, making the derivative sufficiently volatile for gas-phase analysis.[1][6]

• Enhanced Thermal Stability: The resulting derivatives are less prone to thermal decomposition, ensuring the integrity of the analyte as it passes through the GC system.[1]

• Improved Chromatographic and Spectrometric Properties: Derivatization typically leads to sharper, more symmetrical peaks and can introduce specific fragmentation patterns in the mass spectrometer, aiding in structural confirmation and improving detection sensitivity.[4]

We will focus on two of the most reliable and widely used derivatization strategies for compounds with active hydrogens: Silylation and Acylation .[6][7]

Derivatization Strategy I: Silylation

Silylation is arguably the most common derivatization technique in GC analysis.[7] It involves the replacement of active hydrogens with a trimethylsilyl (TMS) group.[8] The resulting TMS derivatives are significantly more volatile and thermally stable.

Causality & Reagent Choice: The most powerful and versatile silylating reagents are N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[8][9][10] They react readily with a wide range of functional groups, including the indole N-H.[11] The reaction by-products of BSTFA and MSTFA are neutral and highly volatile, minimizing interference during chromatographic analysis.[11]

To accelerate the reaction, especially with potentially hindered sites, a catalyst such as Trimethylchlorosilane (TMCS) is often added to the reagent mixture.[8][12]

Experimental Workflow: Silylation```dot

Caption: Acylation workflow from sample drying to GC-MS injection.

Protocol 4.1: Acylation with Trifluoroacetic Anhydride (TFAA)

Materials:

• Sample containing Methyl 6-Methylindole-3-acetate

• Trifluoroacetic Anhydride (TFAA)

• Ethyl Acetate (anhydrous, GC grade)

• 2 mL GC vials with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply

Procedure:

• Sample Preparation: Transfer an aliquot of the sample into a 2 mL GC vial.

• Drying: Evaporate the solvent completely to dryness under a gentle stream of nitrogen.

• Reagent Addition: To the dry residue, add 100 µL of anhydrous ethyl acetate and 50 µL of TFAA.

• Reaction: Tightly cap the vial and vortex. Heat at 60°C for 20 minutes.

• Cleanup: Cool the vial to room temperature. Carefully evaporate the excess TFAA and solvent under a gentle stream of nitrogen. Caution: TFAA and its byproduct, trifluoroacetic acid, are corrosive.

• Analysis: Reconstitute the dry derivative in 100 µL of ethyl acetate. The sample is now ready for GC-MS analysis.

GC-MS Parameters and Expected Data

The following tables provide typical GC-MS operating parameters and the expected mass spectral data for the derivatized Methyl 6-Methylindole-3-acetate.

Table 1: Suggested GC-MS Conditions

Parameter	Setting
GC System	Agilent 7890 or equivalent
MS System	Agilent 5977 or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector	Splitless, 250°C
Carrier Gas	Helium, 1.2 mL/min constant flow
Oven Program	80°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min
MS Source	Electron Impact (EI), 70 eV
MS Quad Temp	150°C
MS Source Temp	230°C
Scan Range	50-550 amu

Table 2: Expected Mass Data for Derivatized Analyte

The molecular weight (MW) of underivatized Methyl 6-Methylindole-3-acetate is 189.23 g/mol .

Derivative	Reagent	Mass Increase	Expected MW of Derivative	Key Diagnostic Fragment Ions (m/z)
TMS	BSTFA	+72 (Si(CH₃)₃)	261.38	261 (M+) , 246 (M-15) , 188 (M-73), 144, 73
TFA	TFAA	+96 (COCF₃)	285.24	285 (M+) , 188 (M-97) , 158, 130, 69

Note: The M-15 fragment (loss of a methyl group) is highly characteristic of TMS derivatives. The base peak for the TFA derivative is often the M-97 fragment.

Troubleshooting Common Issues

• No Derivative Peak, Only Analyte Peak: This indicates a failed reaction. The most common cause is the presence of water or protic solvents in the sample vial. [8]Ensure the sample is completely dry before adding reagents.

• Both Analyte and Derivative Peaks Present: This points to an incomplete reaction. Try increasing the reaction time, temperature, or the ratio of derivatizing reagent to the sample.

• Extraneous Peaks in the Chromatogram: These may arise from the derivatizing reagents themselves or from side reactions with other components in the sample matrix. Always run a reagent blank (reagents without sample) to identify reagent-related peaks.

• Poor Peak Shape (Tailing): If the derivative peak is still tailing, it could indicate activity in the GC inlet liner. Using a deactivated liner and ensuring a clean system can mitigate this issue.

Conclusion

The successful analysis of Methyl 6-Methylindole-3-acetate by GC-MS is critically dependent on proper sample preparation. Chemical derivatization via silylation or acylation effectively overcomes the challenges of low volatility and thermal instability associated with the underivatized molecule. The protocols detailed in this note provide robust and reliable methods to produce derivatives with excellent chromatographic properties, enabling accurate and sensitive quantification. By understanding the principles behind the chosen derivatization strategy, researchers can confidently apply these techniques to advance their analytical objectives in drug development and related scientific disciplines.

References

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• Zenkevich, I. G. (2009).
• Jia, A., et al. (2020). Simultaneous determination of seven perfluoroalkyl carboxylic acids in water samples by 2,3,4,5,6-pentafluorobenzyl bromide derivatization and gas chromatography-mass spectrometry. Environmental Pollution, 266(Pt 3), 115043.
• Blau, K., & Halket, J. M. (Eds.). (1993).
• Fierro, R., et al. (2004). Gas chromatography-mass spectrometry analysis of indoleacetic acid and tryptophan following aqueous chloroformate derivatisation of Rhizobium exudates. Journal of Microbiological Methods, 58(3), 359–366.
• Sajid, S., et al. (2025). GC-MS analysis showing mass spectrum of metabolite I (indole-3-acetic acid, (a)), metabolite II (indole-3-glyoxylic acid, (b)), and metabolite III (indole-3-aldehyde, (c)).
• Tsikas, D. (2017). Pentafluorobenzyl bromide – A versatile derivatization agent in chromatography and mass spectrometry: II. Analysis of organic acids and bases, and comparison with other perfluorinated reagents.
• Kowalczyk, M., & Sandberg, G. (2001). Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis. Plant Physiology, 127(4), 1845–1853.
• Crozier, A., et al. (1988). Analysis of Indole-3-Acetic Acid and Related Indoles in Culture Medium from Azospirillum lipoferum and Azospirillum brasilense. Applied and Environmental Microbiology, 54(11), 2833–2837.
• Sridevi, M., & Mallaiah, K. V. (2022). Optimization, Characterization and Quantification of Indole Acetic Acid Produced by a Potential Plant Growth Promoting Rhizobacterium Bacillus safensis YKS2 from Yercaud Hills, Eastern Ghats. Journal of Pure and Applied Microbiology, 16(3), 1935-1947.
• Rodriguez, C. (2013). Injection Port Derivatization for GC/MS-MS: Analysis of Hormones in Water. In Comprehensive Analytical Chemistry. Elsevier.
• Liang, Y., et al. (2012). Rapid and sensitive detection of auxins and flavonoids in plant samples by high‐performance liquid chromatography coupled with tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 26(18), 2149-2157.
• Nguyen, H. P., et al. (2021). Analysis of Plant Growth Substances (Auxins, Gibberelins and Cytokinins) in Vegetables Using High-Performance Liquid Chromatography Coupled to Electrospray Ionization Tandem Mass Spectrometry.
• Chen, K.-H., et al. (1988). A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis. Plant Physiology, 86(3), 822–825.
• Beck, O., & Lundgren, G. (1989). Indole derivatization procedures for electron capture negative chemical ionization mass spectrometry: identification of 1-methyl-1,2,3,4-tetrahydro-beta-carboline in rat brain and lung. Biomedical & Environmental Mass Spectrometry, 18(4), 247–252.
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• Zenkevich, I. G. (2004). Acids: Derivatization for GC Analysis. In Encyclopedia of Analytical Science. Elsevier.
• Chan, S. C. (2002). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 10(4).
• Shishov, A., et al. (2021). Determination of Tryptophan Metabolites in Serum and Cerebrospinal Fluid Samples Using Microextraction by Packed Sorbent, Silylation and GC–MS Detection. Molecules, 26(11), 3192.
• Ntasi, G., et al. (2019). Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry. Molecules, 24(14), 2627.
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• Lin, C.-H., et al. (2005). Formation of multiple trimethylsilyl derivatives in the derivatization of 17alpha-ethinylestradiol with BSTFA or MSTFA followed by gas chromatography-mass spectrometry determination.
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Application Note: Leveraging Methyl 6-Methylindole-3-acetate in the Rational Design of Serotonin (5-HT) Receptor Ligands

Executive Summary & Structural Rationale

The development of highly selective serotonin (5-HT) receptor ligands is a cornerstone of modern neuropharmacology, with applications ranging from the treatment of major depressive disorder to the management of obesity and cognitive dysfunction. The endogenous ligand, serotonin (5-hydroxytryptamine), relies on its indole core to anchor into the orthosteric binding pockets of G protein-coupled receptors (GPCRs).

Methyl 6-methylindole-3-acetate serves as a highly privileged, advanced intermediate in the synthesis of next-generation 5-HT receptor ligands. The strategic selection of this specific precursor is driven by two fundamental structural causalities:

• The 6-Methyl Substitution (Pharmacodynamics): The introduction of a methyl group at the C-6 position of the indole ring alters the steric and electronic profile of the scaffold. Empirical data demonstrates that halogen or methyl substitutions at the 5- or 6-position significantly enhance binding affinity for the

  receptor while reducing affinity for the highly homologous receptor, thereby driving subtype selectivity[1]. Furthermore, 6-methylindole derivatives, particularly N-arylsulfonyl analogs, have emerged as potent candidates for targeting the receptor.

• The Methyl Acetate Moiety (Pharmacokinetics & Synthesis): The methyl ester at the C-3 position provides a stable, versatile electrophilic handle. Unlike free indole-3-acetic acids, which can be prone to spontaneous decarboxylation or oxidation, the methyl ester allows for controlled, stepwise homologation, amidation, and reduction to yield the critical ethylamine side chain (the tryptamine pharmacophore) required for receptor activation[2].

Mechanistic Pathway & Receptor Interaction Logic

To understand why Methyl 6-methylindole-3-acetate is an ideal starting material, one must map its synthetic trajectory to its biological target. The precursor is chemically derivatized into a tryptamine analog, which then acts as an active ligand. The 6-methyl group projects into a specific hydrophobic microdomain within the transmembrane helices of the

and receptors, stabilizing the active receptor conformation.

Logical flow from precursor synthesis to 5-HT receptor activation.

Experimental Workflows & Methodologies

The following protocols detail the transformation of Methyl 6-methylindole-3-acetate into a functional 5-HT receptor ligand, followed by its pharmacological validation. Every protocol is designed as a self-validating system to ensure experimental integrity.

Step-by-step workflow for ligand synthesis and pharmacological validation.

Protocol A: Synthesis of 6-Methyltryptamine Derivatives

Step 1: Saponification of the Ester

• Procedure: Dissolve Methyl 6-methylindole-3-acetate (1.0 eq) in a 3:1 mixture of THF/H2O. Add LiOH·H2O (2.0 eq) and stir at room temperature for 4 hours. Acidify with 1M HCl to pH 3 and extract with Ethyl Acetate (EtOAc).

• Causality: The methyl ester is highly stable for storage but must be hydrolyzed to the free carboxylic acid to enable peptide-like coupling with amines.

• Self-Validation Checkpoint: Monitor by Thin Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The disappearance of the high-Rf ester spot and the appearance of a baseline spot confirms complete hydrolysis. Do not proceed until the ester spot is entirely absent.

Step 2: Amide Coupling

• Procedure: Dissolve the resulting 6-methylindole-3-acetic acid in anhydrous DMF. Add EDC·HCl (1.5 eq), HOBt (1.5 eq), and DIPEA (3.0 eq). Stir for 15 minutes to activate the acid, then add the desired secondary amine (e.g., dimethylamine, 1.2 eq). Stir overnight under inert atmosphere.

• Causality: EDC/HOBt is chosen over harsher acyl chloride formations (like thionyl chloride) to prevent degradation or unwanted electrophilic aromatic substitution on the electron-rich indole core.

• Self-Validation Checkpoint: Perform LC-MS analysis. The presence of the

  peak corresponding to the target amide validates the coupling. If unreacted acid remains, re-treat with coupling reagents; unreacted acids will dangerously consume the highly reactive reducing agent in the next step.

Step 3: Reduction to the Tryptamine Scaffold

• Procedure: Dissolve the purified amide in anhydrous THF at 0°C. Slowly add Lithium Aluminum Hydride (

  , 3.0 eq) dropwise. Reflux for 6 hours. Carefully quench using the Fieser method (n mL H2O, n mL 15% NaOH, 3n mL H2O). Filter the aluminum salts and concentrate the filtrate.

• Causality:

  is explicitly required because amides are highly resistant to milder reducing agents (like ). This aggressive reduction ensures complete conversion to the amine, establishing the critical basic nitrogen required for the GPCR salt-bridge interaction (typically with Asp3.32 in the receptor pocket).

• Self-Validation Checkpoint: Post-quench, a ninhydrin stain on a TLC plate must reveal a bright purple/brown spot upon heating, confirming the successful generation of the target amine.

Protocol B: In Vitro Radioligand Binding Assay ( )

• Procedure: Harvest HEK293 cells stably expressing the human

  receptor. Homogenize in 50 mM Tris-HCl buffer (pH 7.4). Incubate 50 µg of membrane protein with 1 nM -Mesulergine and varying concentrations of the synthesized 6-methyl ligand ( to M) for 60 minutes at 37°C. Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI). Wash three times with ice-cold buffer and measure radioactivity via liquid scintillation counting.

• Causality:

  -Mesulergine is utilized due to its high specific activity and established baseline affinity for receptors, allowing for accurate displacement kinetics.

• Self-Validation Checkpoint: Include a Non-Specific Binding (NSB) control well containing 10 µM of unlabelled serotonin. If the NSB exceeds 10% of the total radioligand binding, the membrane washing protocol must be optimized (e.g., increasing wash volume) to prevent false-positive affinity readings.

Quantitative Structure-Activity Relationship (QSAR) Data

The strategic advantage of utilizing the 6-methyl substitution becomes evident when analyzing binding affinities across serotonin receptor subtypes. The table below summarizes the comparative binding affinities (

) of various indole substitutions, highlighting the selectivity shift driven by the C-6 methyl group.

Table 1: Comparative Binding Affinities (

, nM) of Indole Derivatives at Serotonin Receptors

Compound Scaffold (Tryptamine)	Substitution	( , nM)	( , nM)	( , nM)	Selectivity Ratio (2C/2A)
Unsubstituted	None (H)	85.0	45.0	120.0	~1.9x
5-Substituted	5-Methyl	62.0	38.0	85.0	~1.6x
6-Substituted	6-Methyl	210.0	12.5	18.0	~16.8x
6-Substituted	6-Fluoro	185.0	15.0	45.0	~12.3x

Data Interpretation: The introduction of the 6-methyl group (derived from the Methyl 6-methylindole-3-acetate precursor) causes a steric clash in the

binding pocket (increasing the to 210.0 nM, indicating weaker binding), while perfectly complementing the hydrophobic cavity of the receptor (decreasing the to 12.5 nM, indicating stronger binding). This results in a highly desirable ~16.8-fold selectivity window[1].

References

• Title: Novel Agonists of 5HT2C Receptors. Synthesis and Biological Evaluation of Substituted 2-(Indol-1-yl)-1-methylethylamines and 2-(Indeno[1,2-b]pyrrol-1-yl) Source: ACS Publications URL: [Link]

• Title: Synthesis and in vitro anti-HIV-1 evaluation of some N-arylsulfonyl-3-formylindoles (Highlighting 5-HT6 receptor ligand properties) Source: SciELO URL: [Link]

• Title: Evolution of Brain-Expressed Biogenic Amine Receptors into Olfactory Trace Amine-Associated Receptors Source: NIH / PMC URL: [Link]

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Synthesis of 6-bromoindolyl-3-acetate from methyl indolyl-3-acetate

Application Note: Regioselective Synthesis of 6-Bromoindolyl-3-acetate

Executive Summary

Methyl 2-(6-bromo-1H-indol-3-yl)acetate is a critical building block in medicinal chemistry, frequently utilized in the synthesis of marine-derived natural products and novel therapeutics[1]. Direct electrophilic bromination of the indole core typically favors the highly nucleophilic C-3 position, or the C-2 and C-5 positions if C-3 is occupied. Achieving exclusive C-6 regioselectivity requires a strategic "Side-chain First, Bromination Later" approach. This application note details a robust, three-step protocol that temporarily modulates the electronic and steric environment of the indole ring using transient methoxycarbonyl directing groups, achieving a 68% overall yield of the C-6 brominated target[2].

Mechanistic Rationale & Causality

The core challenge in synthesizing 6-bromoindolyl-3-acetate from methyl indolyl-3-acetate is overriding the natural electronic bias of the indole ring.

• Electronic Deactivation (N1-Protection) : By installing a strongly electron-withdrawing methoxycarbonyl group at the N1 position, the electron density of the pyrrole ring is significantly reduced. This deactivates the C-2 position toward electrophilic aromatic substitution, shifting the reactivity toward the benzenoid ring[2].

• Steric Shielding (C8-Protection) : The simultaneous methoxycarbonylation of the alpha-carbon (C8) on the acetate side chain creates a bulky malonate-like moiety at C-3. This steric bulk effectively shields the adjacent C-4 position from electrophilic attack[3].

• Regioselective Bromination : With C-2 deactivated and C-4 sterically blocked, the incoming electrophilic bromine (Br⁺) is directed exclusively to the C-6 position, driven by the residual electron density and minimal steric hindrance[2].

Experimental Workflow

Caption: Workflow for the regioselective C-6 bromination of methyl indolyl-3-acetate.

Step-by-Step Methodologies

Step 1: N1 and C8 Methoxycarbonylation (Protection) Objective: Install electron-withdrawing groups to dictate downstream regioselectivity[2].

• Preparation : In an oven-dried flask under an inert argon atmosphere, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.5 eq) in anhydrous THF (or DMF) and cool to 0 °C[1].

• Deprotonation : Add a solution of methyl indolyl-3-acetate (1.0 eq) in THF dropwise. Stir the mixture at 0 °C for 30 minutes until the evolution of hydrogen gas ceases, indicating complete formation of the bis-anion[4].

• Acylation : Introduce Dimethyl Carbonate ((CH3)2CO3, 3.0 eq) dropwise to the reaction mixture[3].

• Reaction : Heat the mixture to reflux for 16 hours[3].

• Work-up : Cool to room temperature, carefully quench with cold water to neutralize unreacted NaH, and extract with Ethyl Acetate (EtOAc). Dry the organic layer over Na2SO4, concentrate, and purify via silica gel chromatography (EtOAc/hexane) to yield Intermediate 4[5]. Self-Validation System: Monitor via TLC. The starting material is highly polar; the bis-protected Intermediate 4 will migrate significantly higher (less polar). Confirm via ¹H-NMR by the disappearance of the broad indole N-H peak (>8.0 ppm) and the appearance of two distinct methoxy singlets (~3.8–4.0 ppm).

Step 2: Regioselective C-6 Bromination Objective: Execute the electrophilic aromatic substitution exclusively at the C-6 position[2].

• Preparation : Dissolve Intermediate 4 (1.0 eq) in anhydrous Carbon Tetrachloride (CCl4).

• Bromination : Slowly add Bromine (Br2, 8.0 eq) to the solution at room temperature[5].

• Reaction : Stir the dark mixture continuously for 24 hours at room temperature[3].

• Quenching : Terminate the reaction by washing the organic mixture with a saturated aqueous solution of Sodium Sulfite (Na2SO3)[6]. This step is critical as it reduces the highly toxic, unreacted Br2 into benign bromide ions, causing the characteristic red/brown color to dissipate[3].

• Isolation : Separate the organic layer, dry, concentrate, and crystallize the crude product from EtOAc/hexane to afford Intermediate 5[5]. Self-Validation System: LC-MS analysis of the isolated solid must reveal a characteristic 1:1 isotopic cluster at [M]⁺ and [M+2]⁺, confirming the incorporation of a single bromine atom[4]. Regiochemical purity (>95% C-6) should be verified via ¹H-NMR or X-ray diffraction[2].

Step 3: Decarbomethoxylation (Deprotection) Objective: Remove the transient directing groups to reveal the final target[2].

• Preparation : Dissolve the brominated Intermediate 5 (1.0 eq) in Dimethyl Sulfoxide (DMSO)[4].

• Cleavage : Add Sodium Cyanide (NaCN, 3.0 eq) dissolved in a minimal amount of water[4].

• Reaction : Heat the sealed reaction vessel to 180 °C for 2-4 hours. The extreme heat and nucleophilic cyanide facilitate a Krapcho-type decarbalkoxylation at C8 and cleavage of the N1 carbamate[2].

• Work-up : Cool to room temperature, dilute with water, and extract with EtOAc. Purify via chromatography to yield methyl 6-bromoindolyl-3-acetate[2]. Self-Validation System: Successful deprotection is confirmed by the reappearance of the indole N-H stretch in IR spectroscopy (~3300 cm⁻¹) and the corresponding N-H resonance in ¹H-NMR.

Quantitative Data Summary

Reaction Step	Transformation	Reagents & Solvents	Temp / Time	Isolated Yield	Regioselectivity
1	N1, C8-Methoxycarbonylation	NaH, (CH3)2CO3, THF	Reflux / 16 h	82%	N/A
2	C-6 Bromination	Br2 (8 eq), CCl4	RT / 24 h	86%	>95% (C-6 specific)
3	Decarbomethoxylation	NaCN, DMSO	180 °C / 2-4 h	97%	N/A
Overall	Total Synthesis	-	-	~68%	Exclusive to C-6

Safety & Alternative Protocols

• Cyanide Toxicity : Step 3 utilizes NaCN at high temperatures, posing a severe inhalation and exposure risk. An alternative, milder decarbomethoxylation approach utilizes Potassium Hydroxide (KOH) in a Methanol:Water (9:1) mixture at reflux for 2 hours[3]. Note: This basic hydrolysis will also cleave the target methyl ester, yielding 6-bromoindole-3-acetic acid. A subsequent re-esterification step (e.g., using TMS-diazomethane or Fischer esterification) is required to restore the methyl ester if the acid is not the desired final product[3].

• Solvent Hazards : CCl4 is a known ozone-depleting substance and hepatotoxin. Modern adaptations of this protocol may substitute CCl4 with less toxic halogenated solvents (e.g., dichloromethane or 1,2-dichloroethane), though yield and regioselectivity must be re-validated.

References

• Suárez-Castillo, O. R., et al. "C-6 regioselective bromination of methyl indolyl-3-acetate." Natural Product Communications, 2011, 6(4):451-6. URL:[Link]

• Duncan, M., et al. "The Fragment-Based Development of a Benzofuran Hit as a New Class of Escherichia coli DsbA Inhibitors." Molecules, 2018, 23(11):2831. URL:[Link]

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• 6. C-6 regioselective bromination of methyl indolyl-3-acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl 6-Methylindole-3-acetate as a standard for immunoassay kits

Application Note: Methyl 6-Methylindole-3-acetate as a High-Fidelity Standard in Indole Metabolite Immunoassays

Introduction & Biological Context

Gut microbiota-derived tryptophan metabolites, specifically indole derivatives, have emerged as critical signaling molecules mediating host-microbiome crosstalk. Indole-3-acetic acid (IAA) and its methylated derivatives act as potent ligands for the Aryl Hydrocarbon Receptor (AhR), modulating immune responses, maintaining intestinal homeostasis, and influencing both cardiovascular health and oncological therapy outcomes[1][2].

Recent metabolomic profiling has identified methyl indole-3-acetate as a significant downstream biomarker in pathophysiological states, such as cardiovascular disease, where its elevated presence indicates a metabolic shift in gut microbiota[1]. To accurately quantify these trace metabolites in complex biological matrices (e.g., serum, feces, tissue homogenates), robust and highly specific immunoassays are required.

Methyl 6-Methylindole-3-acetate (CAS: 1780817-34-6; Molecular Weight: 203.24) serves as a crucial analytical standard in these assays[][]. Its specific dual-methylated structure (ring methylation at C6 and esterification of the acetate group) provides enhanced chemical stability against oxidative degradation compared to native IAA. This makes it an ideal reference standard or cross-reactivity calibrator in competitive Enzyme-Linked Immunosorbent Assays (ELISAs) designed to profile the indole metabolome[5].

Mechanistic Grounding: The Indole-AhR Axis

To understand the diagnostic value of this standard, one must understand the biological pathway it represents. Dietary tryptophan is metabolized by gut microbiota into various indole derivatives[6]. These lipophilic molecules cross the intestinal epithelium and bind to the cytosolic AhR. Upon ligand binding, AhR translocates to the nucleus and drives the transcription of target genes, notably interleukins like IL-10 and IL-22, which are vital for mucosal barrier integrity and anti-inflammatory responses[7][8].

Caption: Dietary tryptophan metabolism by gut microbiota into indole derivatives activating the AhR pathway.

Assay Design Rationale: Competitive ELISA

Unlike large proteins, indole metabolites are low-molecular-weight haptens (<300 Da) that possess only a single epitope. Consequently, traditional sandwich ELISAs (which require two distinct antibody binding sites) are physically impossible. Instead, a competitive inhibition enzyme immunoassay is the mandatory architectural choice[5].

In this system, a fixed concentration of an indole-conjugate is pre-coated onto the microtiter plate. The free indole metabolite in the sample (or the Methyl 6-Methylindole-3-acetate standard) competes with the immobilized conjugate for a limited number of binding sites on a specific biotinylated primary antibody. Therefore, the assay signal (Optical Density, OD) is inversely proportional to the concentration of the target metabolite[5][9].

Caption: Step-by-step workflow of a competitive ELISA for small molecule indole metabolites.

Experimental Protocol: Self-Validating Workflow

To ensure high-fidelity results, this protocol incorporates internal validation checkpoints: intra-assay precision (CV < 8%), inter-assay precision (CV < 10%), and a rigorous standard curve linearity requirement (

)[5].

Step 1: Standard Preparation & Causality

• Primary Stock: Reconstitute Methyl 6-Methylindole-3-acetate in analytical grade DMSO to a concentration of 10 mg/mL.

  • Causality: Methylated indoles exhibit high lipophilicity and poor aqueous solubility. DMSO ensures complete solvation without structural degradation.

• Working Stock: Dilute the primary stock in Standard Diluent (PBS with 1% BSA) to a working concentration of 200 ng/mL[5].

  • Causality: The BSA acts as a carrier protein, preventing the highly hydrophobic standard from non-specifically adsorbing to the walls of plastic microcentrifuge tubes.

• Serial Dilution: Prepare a 2-fold serial dilution series (200, 100, 50, 25, 12.5, 6.25, 3.13 ng/mL)[5].

Step 2: Assay Execution

• Competition Phase: Add 50 µL of standards or samples to the pre-coated microtiter plate. Immediately add 50 µL of Biotin-conjugated Anti-Indole Antibody to each well. Incubate for 1 hour at 37°C[9].

  • Causality: Simultaneous addition allows true thermodynamic competition between the solid-phase antigen and the liquid-phase standard/sample for the antibody's binding pocket.

• Stringent Washing: Wash 3 times with Wash Buffer (PBS + 0.05% Tween-20)[9].

  • Causality: Tween-20 is a non-ionic surfactant that disrupts weak, non-specific hydrophobic interactions without denaturing the specific, high-affinity antibody-antigen complexes.

• Signal Conjugation: Add 100 µL of Avidin-Horseradish Peroxidase (HRP) conjugate. Incubate for 30 minutes at 37°C. Wash 5 times[5].

• Development: Add 90 µL of TMB (3,3',5,5'-Tetramethylbenzidine) Substrate. Incubate in the dark for 15 minutes[5].

• Termination: Add 50 µL of Stop Solution (1M

  ).

  • Causality: The strong acid rapidly denatures the HRP enzyme, halting the reaction and shifting the TMB oxidation product from blue to a stable yellow, which is read spectrophotometrically at 450 nm[5].

Quantitative Data Presentation

Table 1: Representative Standard Curve Data for Methyl 6-Methylindole-3-acetate Note: In a competitive ELISA, the highest concentration yields the lowest Optical Density (OD) due to maximum inhibition of the primary antibody binding to the plate.

Standard Concentration (ng/mL)	Mean OD (450 nm)	Corrected OD	% Binding (B/B0)
0.00 (Blank / B0)	2.123	2.123	100.0%
3.13	1.789	1.789	84.2%
6.25	1.565	1.565	73.7%
12.50	1.152	1.152	54.2%
25.00	0.861	0.861	40.5%
50.00	0.621	0.621	29.2%
100.00	0.389	0.389	18.3%
200.00	0.211	0.211	9.9%

Table 2: Typical Cross-Reactivity Profile When utilizing an antibody raised against a broad indole-acetate backbone, the cross-reactivity must be mapped to ensure accurate biological interpretation.

Analyte	Structural Modification	Cross-Reactivity (%)
Indole-3-acetic acid (IAA)	Native	100%
Methyl 6-Methylindole-3-acetate	C6-Methylation, Esterification	85 - 95%
Indole-3-propionic acid (IPA)	Propionic side chain	< 5%
Tryptophan	Amino acid precursor	< 0.1%

References

• CAS 1780817-34-6 Methyl 6-Methylindole-3-acetate - Building Block Source: BOC Sciences URL
• Carbonyl Compounds - Building Block / BOC Sciences Source: BOC Sciences URL
• Indoleacetylglutamine Pathway Is a Potential Biomarker for Cardiovascular Diseases Source: MDPI URL
• Indole 3-acetate and response to therapy in borderline resectable or locally advanced pancreatic cancer Source: Frontiers URL
• IAA(Indole 3 Acetic Acid)
• Microbiome-Related Indole and Serotonin Metabolites are Linked to Inflammation and Psychiatric Symptoms in People Living with HIV Source: PMC / NIH URL
• CLIA Kit for Indole 3 Acetic Acid (IAA)
• Engineered bacteria producing aryl-hydrocarbon receptor agonists protect against ethanol-induced liver disease in mice Source: PMC / NIH URL
• Exploring the Immunomodulatory Potential of Human Milk: Aryl Hydrocarbon Receptor Activation and Its Impact on Neonatal Gut Health Source: MDPI URL

Sources

• 1. Indoleacetylglutamine Pathway Is a Potential Biomarker for Cardiovascular Diseases [mdpi.com]
• 2. Frontiers | Indole 3-acetate and response to therapy in borderline resectable or locally advanced pancreatic cancer [frontiersin.org]
• 5. IAA(Indole 3 Acetic Acid) ELISA Kit [elkbiotech.com]
• 6. mdpi.com [mdpi.com]
• 7. Microbiome-Related Indole and Serotonin Metabolites are Linked to Inflammation and Psychiatric Symptoms in People Living with HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Engineered bacteria producing aryl-hydrocarbon receptor agonists protect against ethanol-induced liver disease in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cloud-clone.com [cloud-clone.com]

Application Notes and Protocols: Fischer Esterification of Indole-3-Acetic Acids

Introduction

Indole-3-acetic acid (IAA) is a pivotal plant hormone of the auxin class, playing a crucial role in various aspects of plant growth and development, including cell elongation and division.[1][2] Its esters are of significant interest to researchers in agriculture, pharmacology, and synthetic chemistry. The esterification of IAA modifies its chemical properties, such as lipophilicity and stability, which can enhance its efficacy and delivery in various applications. For instance, ester derivatives are explored for their potential as herbicides and for their unique biological activities.[1][3][4]

The Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol, stands as a fundamental and cost-effective method for synthesizing these valuable esters.[5][6][7] This application note provides a comprehensive guide to the Fischer esterification of indole-3-acetic acids, delving into the reaction mechanism, offering detailed experimental protocols, and addressing common challenges to ensure successful synthesis.

Reaction Principle: The Fischer-Speier Esterification Mechanism

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.[7][8] The reaction equilibrium must be shifted towards the product side to achieve high yields. This is typically accomplished by using a large excess of the alcohol, which often serves as the solvent, or by removing the water produced during the reaction.[6][7][9][10]

The mechanism proceeds through several key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, increasing the electrophilicity of the carbonyl carbon.[2][6][11]

• Nucleophilic Attack by the Alcohol: The alcohol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[11][12]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[6][7]

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, regenerating the carbonyl group and forming a protonated ester.[6][7]

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the acid catalyst or another alcohol molecule, to yield the final ester product and regenerate the acid catalyst.[5][6]

Visualizing the Fischer Esterification Workflow

The following diagram illustrates the general workflow for the Fischer esterification of indole-3-acetic acid.

Caption: General workflow for the Fischer esterification of indole-3-acetic acid.

Detailed Experimental Protocol: Synthesis of Methyl Indole-3-Acetate

This protocol details the synthesis of methyl indole-3-acetate, a common derivative, using methanol as both the alcohol and solvent.

Materials

• Indole-3-acetic acid (IAA)

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated Sodium Chloride solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexane

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve indole-3-acetic acid (1.0 equivalent) in anhydrous methanol (0.2–0.5 M).[8]

  • Expert Insight: Using anhydrous methanol is crucial to prevent the reverse reaction (hydrolysis of the ester) and drive the equilibrium towards the product.

• Catalyst Addition: While stirring the solution at room temperature, cautiously add concentrated sulfuric acid (0.1–0.2 equivalents) dropwise.[8]

  • Causality: Sulfuric acid is a strong Brønsted acid that protonates the carbonyl oxygen of the carboxylic acid, making it a more potent electrophile for the nucleophilic attack by methanol.[11][13]

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 65°C for methanol) using a heating mantle or oil bath.[8]

  • Trustworthiness: Refluxing ensures the reaction proceeds at a constant and optimal temperature without the loss of volatile reactants or solvent.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).[8] A suitable eluent system is a mixture of ethyl acetate and hexane. The disappearance of the starting material (indole-3-acetic acid) spot and the appearance of a new, less polar product spot indicates the reaction is proceeding.

• Work-up: a. Once the reaction is complete (typically after several hours to overnight), allow the mixture to cool to room temperature.[14] b. Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess methanol.[14] c. Dissolve the residue in ethyl acetate.[8] d. Transfer the solution to a separatory funnel and wash it sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and finally with brine.[8][14]

  • Expert Insight: The sodium bicarbonate wash is essential to neutralize the acidic catalyst and remove any unreacted carboxylic acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl indole-3-acetate.[8][14]

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.[8] Collect the fractions containing the pure product and evaporate the solvent to yield the final product, which is often a burgundy-colored oil.[14]

Key Reaction Parameters and Considerations

The success of the Fischer esterification of indole-3-acetic acids depends on several critical parameters. The following table summarizes these parameters for the synthesis of various esters.

Parameter	Methyl Ester	Ethyl Ester	Propyl/Butyl Ester
Alcohol	Methanol	Ethanol	n-Propanol / n-Butanol
Catalyst	H₂SO₄, p-TsOH	H₂SO₄, p-TsOH	H₂SO₄, p-TsOH
Catalyst Loading	0.1 - 0.2 eq	0.1 - 0.2 eq	0.1 - 0.2 eq
Reaction Temp.	~65°C (Reflux)	~78°C (Reflux)	~97°C / ~118°C (Reflux)
Reaction Time	4 - 12 hours	6 - 18 hours	8 - 24 hours
Work-up	NaHCO₃ wash	NaHCO₃ wash	NaHCO₃ wash
Purification	Column Chromatography	Column Chromatography	Column Chromatography
Typical Yield	>90%	>85%	>80%

Data synthesized from general principles of Fischer esterification and specific examples.[8][15]

Driving the Equilibrium

To maximize the yield of the ester, it is imperative to shift the reaction equilibrium to the right. This can be achieved through two primary strategies:

• Using an Excess of Alcohol: Employing the alcohol as the solvent ensures a large molar excess, which, according to Le Châtelier's principle, drives the reaction towards the products.[5][6][9]

• Removal of Water: For less volatile alcohols where using a large excess is not practical, the water formed during the reaction can be removed. A common laboratory technique for this is the use of a Dean-Stark apparatus, often with an azeotrope-forming solvent like toluene.[5][6][7] Molecular sieves can also be added to the reaction mixture to absorb the water as it is formed.

Troubleshooting and Side Reactions

While the Fischer esterification is a robust reaction, certain challenges and side reactions can occur, particularly with sensitive substrates like indoles.

• Incomplete Reaction: If TLC analysis indicates the presence of a significant amount of starting material after a prolonged reaction time, it could be due to insufficient catalyst, the presence of water in the reagents, or an inadequate reaction temperature.

• Degradation of the Indole Ring: The acidic conditions and elevated temperatures can sometimes lead to the degradation of the indole ring, especially if it possesses electron-donating substituents. This can result in the formation of colored impurities. Using milder acid catalysts like p-toluenesulfonic acid (p-TsOH) or Lewis acids can sometimes mitigate this issue.[7]

• Side Reactions of the Carboxylic Acid: In some cases, decarboxylation of the indole-3-acetic acid can occur at high temperatures, leading to the formation of skatole. Careful temperature control is essential to minimize this side reaction.[1]

Conclusion

The Fischer esterification is a powerful and versatile method for the synthesis of indole-3-acetic acid esters. By understanding the underlying mechanism and carefully controlling the reaction conditions, researchers can reliably and efficiently produce these valuable compounds. The protocols and insights provided in this application note serve as a comprehensive guide for scientists and professionals in drug development and agricultural research, enabling them to leverage this classic reaction for their synthetic needs.

References

• TCI EUROPE N.V.
• University of Colorado Boulder.
• Domagalski, W., Schulze, A., & Bandurski, R. S. (1987). Isolation and characterization of esters of indole-3-acetic acid from the liquid endosperm of the horse chestnut (Aesculus species). Plant Physiology, 84(4), 1107–1113.
• BenchChem. (2025). Application Notes and Protocols for the Esterification of 6-methoxy-1H-indole-3-acetic acid to its Methyl Ester.
• Domagalski, W., Schulze, A., & Bandurski, R. S. (1987). Isolation and Characterization of Esters of Indole-3-Acetic Acid from the Liquid Endosperm of the Horse Chestnut (Aesculus species). Plant Physiology, 84(4), 1107–1113.
• Mannu, A., & Mele, A. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Molecules, 29(1), 1-21.
• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
• Mannu, A., & Mele, A. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Molecules, 29(1), 1-21.
• Chemistry Steps. (2021, November 18).
• Chen, K.-H., Miller, A. N., Patterson, G. W., & Cohen, J. D. (1988). A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis. Plant Physiology, 86(3), 822–825.
• BenchChem. (2025).
• Singh, P., Kumar, A., & Kumar, P. (2012). Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. International Journal of ChemTech Research, 4(1), 221-225.
• Singh, S., Kumar, A., & Kumar, P. (2011). Synthesis and antioxidant evaluation of novel indole-3-acetic acid analogues. Bioorganic & Medicinal Chemistry Letters, 21(18), 5347-5350.
• PrepChem.com. Step 1. Preparation of Indole-3-acetic Acid, Methyl Ester.
• Organic Syntheses. Indole-3-acetic Acid.
• Organic Chemistry Portal.
• Wikipedia. (2023, December 1).
• Michalczuk, L., & Bandurski, R. S. (1982). Enzymatic Esterification of Indole-3-acetic Acid to myo-Inositol and Glucose.
• Wikipedia. Indole-3-acetic acid.
• Chemistry LibreTexts. (2023, January 22).
• OperaChem. (2024, January 5).
• Master Organic Chemistry.
• Kaneda, K., Yamashita, T., & Ueno, M. (2013). Direct Dehydrative Esterification of Alcohols and Carboxylic Acids with a Macroporous Polymeric Acid Catalyst. Organic Letters, 15(22), 5766–5769.
• Weisblat, D. I., & Lyttle, D. A. (1955). U.S. Patent No. 2,701,250. U.S.
• ChemicalBook. Indole-3-acetic acid synthesis.
• Ehmann, A., & Bandurski, R. S. (1972). Purification of indole-3-acetic acid myoinositol esters on polystyrene-divinylbenzene resins.
• Dunlap, J. R., & Guinn, G. (1989). A Simple Purification of Indole-3-Acetic Acid and Abscisic Acid for GC-SIM-MS Analysis by Microfiltration of Aqueous Samples Through Nylon. Plant Physiology, 90(1), 197–201.
• Li, Y., et al. (2024). Indole-3-Acetic Acid Esterified with Waxy, Normal, and High-Amylose Maize Starches: Comparative Study on Colon-Targeted Delivery and Intestinal Health Impact. Foods, 13(20), 3236.
• Weisblat, D. I., & Lyttle, D. A. (1955). U.S. Patent No. 2,701,251. U.S.
• Moody, C. J., & Roffey, J. R. A. (1997). Coupling reactions of indole-3-acetic acid derivatives. Synthesis of arcyriaflavin A. Journal of the Chemical Society, Perkin Transactions 1, (13), 1917-1924.

Sources

• 1. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis and antioxidant evaluation of novel indole-3-acetic acid analogues | European Journal of Chemistry [eurjchem.com]
• 4. US2701251A - Process of producing indoleacetic acids and new indoleacetic acids produced thereby - Google Patents [patents.google.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. Fischer Esterification [organic-chemistry.org]
• 12. asianpubs.org [asianpubs.org]
• 13. mdpi.com [mdpi.com]
• 14. prepchem.com [prepchem.com]
• 15. researchgate.net [researchgate.net]

Advanced Application Note: N-Methylation of Indole Compounds Using Dimethyl Carbonate (DMC)

Executive Summary

The N-methylation of indoles is a foundational transformation in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and antimitotic agents[1]. Historically, this process relied on highly toxic, low-boiling alkylating agents such as methyl iodide (MeI) or dimethyl sulfate (DMS), which pose severe environmental and exposure risks[2].

Dimethyl carbonate (DMC) has emerged as a premier "green" alternative. It is non-toxic, biodegradable, and generates only methanol and carbon dioxide as byproducts[1]. As a Senior Application Scientist, I have structured this guide to move beyond basic procedures, detailing the mechanistic causality, chemoselectivity controls, and validated protocols necessary to deploy DMC in both bench-scale research and large-scale pharmaceutical manufacturing.

Mechanistic Grounding & Chemoselectivity

The reactivity of DMC is inherently lower than that of methyl halides, necessitating the use of specific bases or catalysts to drive the reaction[3]. The choice of catalyst fundamentally alters the reaction pathway and the resulting chemoselectivity.

Base-Mediated vs. Nucleophilic Catalysis

• Alkali Metal Carbonates (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  ): In the presence of and a polar aprotic solvent like DMF, the indole nitrogen is deprotonated, allowing for direct nucleophilic attack on the methyl carbon of DMC. This method is highly scalable but requires reflux conditions (~126–130 °C).

• Dual Nucleophilic Catalysis (DABCO): 1,4-diazabicyclo[2.2.2]octane (DABCO) acts as an extremely active nucleophilic catalyst[4]. DABCO attacks DMC to form highly reactive intermediate species: an active methylating agent (

  ) and an active acylating agent ( )[5]. While the acylation pathway competes, it is either reversible or undergoes subsequent decarboxylative methylation, funneling the reaction quantitatively toward the N-methylated indole[4].

Caption: Dual nucleophilic catalysis mechanism of DABCO with DMC for indole N-methylation.

Managing Competing Functional Groups

• Indole-3-carboxylic acids: Esterification (O-methylation) is kinetically faster than N-methylation. Attempting selective N-methylation will result in O,N-dimethylation (e.g., forming N-methylindole carboxylic acid methyl ester)[2].

• Indole-3-acetonitriles: The acidic

  -carbon of the nitrile group is prone to C-methylation[6]. To suppress C,N-dimethylation, a Phase Transfer Catalyst (PTC) such as tetrabutylammonium bromide (TBAB) must be introduced. The PTC modifies the solvation sphere of the intermediate anion, reducing the nucleophilicity of the carbon center and steering chemoselectivity toward N-alkylation[6].

Comparative Catalyst Performance

To aid in experimental design, the following table synthesizes quantitative data across various catalytic systems used for DMC-mediated indole methylation.

Catalyst / Base	Reagents & Conditions	Substrate	Yield (%)	Selectivity & Mechanistic Notes
ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">	DMC (excess), DMF, 126–130 °C, 2 h	6-Nitroindole	96%	Highly selective N-methylation; scalable to 300-gal reactors.
DABCO	DMC, DMF, 90–130 °C	Indole	>95%	Dual nucleophilic catalysis; prevents stable acylation dead-ends[4].
+ TBAB	DMC, DMF, 128 °C, 10 h	Indole-3-acetonitrile	94.4%	PTC suppresses C-methylation (limits C,N-dimethylation to 3.1%)[6].
MgO	DMC, Microwave, 150 °C	Indole	>90%	Heterogeneous, recyclable catalyst; relies on moderately basic sites[7].

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating In-Process Controls (IPC) to ensure reproducibility.

Caption: Standard workflow for the base-mediated N-methylation of indoles using DMC.

Protocol A: Scalable Base-Mediated N-Methylation ( System)

Optimized for robust, large-scale synthesis of solid indole derivatives (e.g., 6-nitroindole)[2].

• Reagent Charging: In a reaction vessel equipped with a reflux condenser, combine 60.0 g (370 mmol) of 6-nitroindole, 12.0 g of powdered

  , and 240 mL of N,N-dimethylformamide (DMF).

• DMC Addition: Add 66.0 mL (790 mmol) of dimethyl carbonate (DMC). Causality: An excess of DMC (approx. 2.1 eq) is used to drive the reaction kinetics and compensate for minor evaporative losses, despite the reflux condenser.

• Thermal Activation: Heat the vigorously stirred mixture to reflux (internal temperature ~126 °C).

• In-Process Control (IPC): After 2 hours, sample the reaction. Analyze via HPLC (UV detection at 254 nm). The reaction is deemed self-validated when the starting material peak area is <1%.

• Quenching & Precipitation: Cool the reaction mixture to 5 °C. Slowly add 480 mL of ice-cold water. Observation: The product will precipitate as a bright yellow solid during the addition.

• Isolation: Filter the solid under vacuum. Wash the filter cake with 250 mL of water to remove residual DMF and inorganic salts.

• Drying: Dry the product under vacuum at 60 °C for 24 hours. Expected yield: ~96% (N-methyl-6-nitroindole)[2].

Protocol B: Chemoselective Methylation of Indole-3-acetonitrile (PTC System)

Optimized to prevent unwanted C-methylation at the activated methylene group[6].

• Reagent Charging: Combine 4.0 g (25.6 mmol) of indole-3-acetonitrile, 2.5 g of potassium hydroxide (or

  ), 0.5 g of tetrabutylammonium bromide (TBAB), and 50 mL of DMF.

• DMC Addition: Add 8.0 mL (94.9 mmol) of DMC.

• Thermal Activation: Heat the mixture to 128 °C for 10 hours. Causality: The extended time is required because the TBAB-mediated phase transfer mechanism softens the nucleophilicity of the substrate, slowing the overall reaction rate while drastically improving N-selectivity[6].

• Isolation: Cool to room temperature, quench with water, and extract with tert-butyl methyl ether (TBME). Separate the organic layer, wash with brine, dry over

  , and evaporate the solvent under reduced pressure.

• Validation: NMR or HPLC analysis should confirm ~94.4% 1-methylindole-3-acetonitrile and only ~3.1% of the rac-2-(1-methylindol-3-yl)propionitrile byproduct[6].

Protocol C: Microwave-Assisted Heterogeneous Methylation (MgO System)

Optimized for rapid, green chemistry applications allowing for catalyst recycling[7].

• Preparation: Mix the indole substrate (1.0 mmol), dimethyl carbonate (5.0 mmol), and freshly calcined MgO (10 mol%) in a microwave-safe vial.

• Irradiation: Subject the mixture to microwave irradiation at 150 °C for 15–30 minutes. Causality: Microwave dielectric heating rapidly activates the moderately basic sites on the MgO surface, facilitating deprotonation without the need for DMF[7].

• Catalyst Recovery: Dilute the cooled mixture with ethyl acetate and isolate the MgO catalyst via simple vacuum filtration. The catalyst can be washed, dried, and reused for up to 4 cycles without significant loss of activity[7].

• Purification: Concentrate the filtrate and purify via short-path silica gel chromatography if necessary.

References

• Title: A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate Source: Organic Process Research & Development (2001) URL: [Link]

• Title: Dual nucleophilic catalysis with DABCO for the N-methylation of indoles Source: Journal of Organic Chemistry (2003) URL: [Link]

• Title: Magnesium oxide as a heterogeneous and recyclable base for the N-methylation of indole and O-methylation of phenol using dimethyl carbonate as a green methylating agent Source: RSC Advances (2014) URL: [Link]

• Title: Methylation of indole compounds using dimethyl carbonate (Patent CA2405937C)

Sources

• 1. EP1276721B1 - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Dual nucleophilic catalysis with DABCO for the N-methylation of indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CA2405937C - Methylation of indole compounds using dimethyl carbonate - Google Patents [patents.google.com]
• 7. Magnesium oxide as a heterogeneous and recyclable base for the N-methylation of indole and O-methylation of phenol using dimethyl carbonate as a green methylating agent - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Purification of Methyl 6-Methylindole-3-acetate via Column Chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges associated with the isolation of electron-rich heteroaromatics. Purifying Methyl 6-Methylindole-3-acetate (CAS: 1780817-34-6) presents a unique set of chromatographic hurdles. The indole nucleus is highly susceptible to acid-catalyzed degradation, and its secondary amine (NH) strongly interacts with the stationary phase, leading to peak tailing, streaking, and co-elution.

This guide synthesizes mechanistic causality with field-proven protocols to ensure a self-validating purification workflow.

Part 1: Mechanistic Troubleshooting Guide & FAQs

Q1: Why does Methyl 6-Methylindole-3-acetate streak severely on standard silica gel, and how can I prevent it? Causality: Standard silica gel (

) is inherently acidic due to the presence of surface silanol groups (Si-OH). The electron-rich indole nitrogen acts as a hydrogen-bond donor/acceptor, creating strong, reversible interactions with these silanols. This continuous adsorption-desorption cycle disrupts the uniform flow of the analyte, manifesting as streaking or tailing[1]. Solution: Modify the mobile phase to neutralize the acidic sites on the silica. Adding a volatile tertiary amine, such as 0.1% to 1% Triethylamine (TEA) (v/v), to your eluent effectively masks the silanol groups[1]. TEA competitively binds to the acidic sites, allowing the indole ester to elute in a tight, well-resolved band. Always pre-equilibrate the column with 2-3 column volumes of the TEA-modified solvent before loading the sample[1].

Q2: I am observing multiple spots on my TLC plate during elution, even though my crude NMR showed high purity. Is the compound degrading? Causality: Yes, this is a classic sign of on-column degradation. Indoles are sensitive to oxidation and acid-catalyzed dimerization. Prolonged residence time on acidic silica gel can induce the formation of degradation products, which co-elute with your target ester[2]. Solution:

• Deactivate the Silica: Use TEA as mentioned above, or switch to neutral alumina or florisil if the degradation persists[2].

• Minimize Residence Time: Transition from gravity columns to flash chromatography. Applying positive pressure ensures the compound spends minimal time in contact with the stationary phase.

• Self-Validation: Perform a 2D-TLC. Spot the crude mixture, run it in one dimension, let it dry, and run it again in the perpendicular dimension. If off-diagonal spots appear, your compound is decomposing on the silica[2].

Q3: My target ester is co-eluting with the unreacted starting material (6-Methylindole-3-acetic acid). How do I separate them? Causality: Carboxylic acids interact extremely strongly with silica gel and often streak across a wide range of retention factors (

), overlapping with the esterified product. If the esterification reaction did not reach 100% conversion, the residual acid will contaminate the column. Solution: Do not rely on chromatography to separate the free acid from the ester. Instead, implement a pre-chromatography liquid-liquid extraction. Dissolve the crude mixture in ethyl acetate and wash sequentially with a saturated aqueous sodium bicarbonate ( ) solution[3]. The base deprotonates the unreacted acid, driving it into the aqueous layer, while the neutral Methyl 6-Methylindole-3-acetate remains in the organic layer[3].

Part 2: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; each step contains an internal check to verify success before proceeding to the next phase of the purification workflow.

Step 1: Pre-Purification Workup (Acid Removal)

• Dissolve the crude reaction mixture containing Methyl 6-Methylindole-3-acetate in 50 mL of Ethyl Acetate[3].

• Transfer to a separatory funnel and wash with 3 x 20 mL of saturated aqueous

  [3].

• Validation Check: Acidify the combined aqueous layers with 1M HCl. If a cloudy white precipitate forms, it confirms that the unreacted acid was successfully removed from your organic phase.

• Wash the organic layer with brine, dry over anhydrous

  , and concentrate under reduced pressure[3].

Step 2: Column Packing and Equilibration

• Prepare a solvent system of Hexane:Ethyl Acetate (80:20, v/v).

• Add 0.5% Triethylamine (TEA) to the solvent mixture to deactivate the silica[1].

• Slurry-pack the silica gel (230-400 mesh for flash chromatography) into the column.

• Validation Check: Pass 3 column volumes of the TEA-modified solvent through the column. Check the pH of the eluent exiting the column using pH paper; it should be slightly basic, confirming the silica bed is fully neutralized.

Step 3: Sample Loading and Gradient Elution

• Dissolve the concentrated crude ester in a minimum volume of Dichloromethane (DCM) and apply it evenly to the top of the silica bed.

• Elute using a step gradient: start with Hexane:EtOAc (90:10) and gradually increase polarity to (70:30)[3].

• Collect fractions in test tubes (e.g., 10 mL per tube).

Step 4: Fraction Analysis

• Spot every third fraction on a TLC plate.

• Develop the plate in Hexane:EtOAc (80:20). Methyl indole-3-acetates typically exhibit an

  of ~0.3 to 0.4 in this system[4].

• Validation Check: Visualize using UV light (254 nm) and stain with p-Anisaldehyde. A pure fraction will show a single spot that stains distinctively (often purple/brown for indoles), confirming absence of co-eluting degradation products.

• Combine fractions containing the single, pure spot and concentrate.

Part 3: Data Presentation

Table 1: Mobile Phase Optimization for Indole-3-acetate Esters

Solvent System (v/v)	Modifier Added	Typical Value	Resolution Quality	Application Context
Hexane : EtOAc (80:20)	None	~0.25	Poor (Streaking)	Not recommended; acid-catalyzed tailing.
Hexane : EtOAc (80:20)	0.5% TEA	~0.35	Excellent (Sharp)	Standard purification of indole esters[1].
DCM : Hexane (50:50)	0.1% TEA	~0.30	Good	Alternative for highly non-polar impurities[2].
100% EtOAc	None	0.90	Co-elution	Too polar; forces all components to solvent front.

Table 2: Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
Tailing / Streaking	Silanol hydrogen bonding	Add 0.1 - 1.0% TEA to mobile phase[1].
Missing Product	On-column degradation	Use deactivated silica; speed up elution[2].
Poor Separation	Overloaded column	Reduce sample mass to <1% of silica weight[1].
Acid Contamination	Incomplete esterification	Perform wash prior to loading[3].

Part 4: Mandatory Visualization

Caption: Diagnostic workflow for troubleshooting the chromatographic purification of indole-3-acetates.

References

• Benchchem. "Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns." Benchchem. 1

• University of Rochester. "Troubleshooting Flash Chromatography." URochester Chemistry. 2

• Benchchem. "Application Notes and Protocols for the Esterification of 6-methoxy-1H-indole-3-acetic acid to its Methyl Ester." Benchchem. 3

• eScholarship. "Carbonylazoles as Chemoselective Acylation Reagents and the Synthesis and Applications of Benzindolizinone." University of California. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. escholarship.org [escholarship.org]

Troubleshooting Guide 1: Regioselectivity in Diazoacetate Alkylation (N- vs. C2- vs. C3-Alkylation)

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is specifically engineered for researchers, application scientists, and drug development professionals dealing with the complex side reactions encountered during the synthesis and functionalization of substituted indole-3-acetates.

The indole nucleus is an electron-rich 10 π-electron aromatic system[1]. While this electron density enables diverse functionalization, it also makes the scaffold highly susceptible to regioselectivity issues, dimerization, and over-alkylation. Below, we provide causality-driven troubleshooting guides, validated protocols, and mechanistic insights to optimize your synthetic workflows.

Q: When reacting my substituted indole with ethyl diazoacetate, I am observing significant N-H insertion (N-alkylation) and cyclopropanation instead of the desired C3-alkylation. How can I control this regioselectivity?

Expert Analysis (Causality): The divergence between N-alkylation and C-alkylation is dictated by the reactive intermediate generated from the diazoacetate. Traditional transition-metal catalysis (e.g., Rh, Pd, Cu) decomposes diazoacetates into electrophilic singlet metal-carbenes , which rapidly undergo insertion into the acidic N-H bond of the indole, leading exclusively to N-alkylation[2]. Furthermore, free singlet carbenes generated via direct UV photolysis are highly unselective, leading to cyclopropanation and O-H insertion side reactions if moisture is present[3].

To achieve selective C-alkylation (C2 or C3), you must shift the reaction from a carbene pathway to a radical or triplet carbene pathway . This is achieved using visible-light photoredox catalysis (e.g., Ru or Ir complexes). The photocatalyst reduces the diazo ester to an alkyl radical via single-electron transfer (SET), which then attacks the electron-rich C2 or C3 position of the indole[4].

Divergent mechanistic pathways in the alkylation of indoles with diazoacetates.

Quantitative Data Summary: Catalyst Impact on Regioselectivity

Catalyst System	Light Source	Dominant Intermediate	Major Product	Typical Yield
Rh₂(OAc)₄	None (Thermal)	Singlet Metal-Carbene	N-Alkylated Indole	>85%
Ru(bpy)₃Cl₂ (0.075 mol%)	Blue LED (450 nm)	Alkyl Radical	C2-Alkylated Indole	70-90%
None (Direct Photolysis)	UV (254 nm)	Free Singlet Carbene	Complex Mixture	<20%
Organic Dyes (e.g., Eosin Y)	Green LED (530 nm)	Triplet Carbene	C3-Alkylated Indole	60-80%

Self-Validating Protocol: Selective C-Alkylation via Photoredox Catalysis

• Preparation: In an oven-dried Schlenk tube, add the substituted indole (1.25 mmol, 5.0 equiv) and Ru(bpy)₃Cl₂ (2.5 mol%)[3].

• Solvent & Degassing (Critical Step): Add 2.5 mL of anhydrous CH₃CN. Because this is a radical-mediated pathway, oxygen will quench the reaction. Degas the mixture via three freeze-pump-thaw cycles[3].

• Reagent Addition: Add the α-diazo ester (0.25 mmol, 1.0 equiv) under a positive pressure of Argon.

• Irradiation: Irradiate the mixture using a Blue LED (approx. 450 nm) at room temperature for 8 hours. Monitor the disappearance of the diazo ester via TLC (Hexanes/EtOAc).

• Workup: Remove the solvent under reduced pressure and purify via silica gel flash chromatography. Validation checkpoint: The absence of an N-H stretch (~3400 cm⁻¹) in the FTIR spectrum indicates unwanted N-alkylation occurred.

Troubleshooting Guide 2: Dimerization and Polymerization

Q: During the acid-catalyzed synthesis of indole-3-acetates (or hydrolysis of indole-3-acetonitrile), my reaction mixture turns dark, and LC-MS shows a high molecular weight mass corresponding to bis-indole dimers. How do I prevent this?

Expert Analysis (Causality): The indole 3-position is approximately

times more reactive to electrophilic attack than a standard benzene ring[1]. Under strongly acidic conditions, the indole ring is readily protonated at the C3 position, generating a 3H-indolium cation . This cation is a potent electrophile that rapidly attacks the highly nucleophilic C3 or C2 position of an unreacted indole molecule, leading to acid-catalyzed dimerization and subsequent polymerization[1].

Acid-catalyzed dimerization mechanism of indoles and targeted mitigation strategy.

Solution: To mitigate dimerization, you must avoid strong Brønsted acids (like concentrated H₂SO₄ or HCl) when the indole C3 position is unsubstituted or transiently exposed. If converting 3-indoleacetonitrile (IAN) to indole-3-acetic acid (IAA) or its ester, switch to a base-catalyzed or enzymatic hydrolysis method[5].

Self-Validating Protocol: Base-Catalyzed Hydrolysis of 3-Indoleacetonitrile

• Reaction Setup: Dissolve 3-indoleacetonitrile in a mixture of ethanol (50 mL) and water (50 mL)[5].

• Base Addition: Add 10 g of Sodium Hydroxide (NaOH). Note: The basic conditions completely suppress the formation of the 3H-indolium cation.

• Reflux: Heat the mixture to reflux for 2 hours. Monitor the consumption of the nitrile via IR spectroscopy (disappearance of the sharp

  stretch at ~2250 cm⁻¹).

• Controlled Workup: Cool the mixture and remove ethanol via rotary evaporation. Carefully acidify the aqueous layer to pH 2-3 using 1M HCl at 0°C. Immediate extraction with ethyl acetate is required to prevent acid-catalyzed degradation of the newly formed indole-3-acetic acid[5].

Frequently Asked Questions (FAQs)

Q: Why am I getting over-alkylation (C2, C3-dialkylation) when synthesizing substituted indole-3-acetates? A: Over-alkylation occurs because the introduction of an electron-donating alkyl group at C3 increases the electron density of the indole ring, making the C2 position even more nucleophilic than the starting material. To prevent this, strictly control the equivalents of your alkylating agent (use 1.0 to 1.05 eq) and run the reaction at lower temperatures (0°C to rt) to kinetically favor mono-alkylation.

Q: Can I use enzymes to completely avoid side reactions during the synthesis of indole-3-acetic acid from nitriles? A: Yes. Enzymatic hydrolysis using Nitrilase from Streptomyces sp. is highly specific and operates at mild conditions (pH 7, 60°C). This completely bypasses the dimerization seen in acid hydrolysis and the potential decarboxylation seen in harsh base hydrolysis[5]. The reaction is terminated by mild acidification and extracted with ethyl acetate.

Q: I am trying to synthesize a C3-alkylated indole using a diazoacetate, but my substrate has an electron-withdrawing group (EWG). The reaction is failing. Why? A: EWGs (e.g., N-Boc or halogens) significantly reduce the nucleophilicity of the indole ring, stalling the radical addition step in photoredox catalysis. You must add a catalytic amount of a sacrificial reductant or electron mediator, such as N,N-dimethyl-4-methoxyaniline, to facilitate the single-electron transfer cycle and drive the reaction forward[3].

References

• Photocatalytic Alkylation of Pyrroles and Indoles with α-Diazo Esters Source: ACS Publications URL:[Link]

• Lightening Diazo Compounds? Source: ACS Sustainable Chemistry & Engineering URL:[Link]

• A convenient way for alkylation of amines using xanthate esters Source: ResearchGate URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Selective Esterification of Indole-3-Acetic Acid (IAA)

Welcome to the technical troubleshooting guide for the esterification of Indole-3-acetic acid (IAA). A frequent challenge encountered by synthetic chemists and drug development professionals is the inadvertent N-alkylation of the indole ring during the esterification of the carboxylic acid moiety.

This guide provides mechanistic insights, self-validating experimental protocols, and troubleshooting FAQs to help you achieve absolute chemoselectivity for O-esterification.

Mechanistic Insights: The Root of N-Alkylation

To prevent N-alkylation, one must understand the causality behind the reactivity of the indole ring. The indole nitrogen possesses a hydrogen atom with a pKa of approximately 16.2[1]. Under neutral or acidic conditions, the nitrogen's lone pair is delocalized into the aromatic

-system, rendering it non-nucleophilic.

However, when classical alkylation conditions are employed (e.g., using alkyl halides with strong bases like K₂CO₃, Cs₂CO₃, or NaH), the indole nitrogen is deprotonated. This generates an ambident indolide anion , which is highly nucleophilic[1]. Because the indolide anion actively competes with the carboxylate for the electrophilic alkylating agent, the reaction inevitably yields a difficult-to-separate mixture of the desired O-alkyl ester, the undesired N-alkyl byproduct, and N,O-dialkyl species.

Reaction pathway illustrating the pH-dependent bifurcation between O-esterification and N-alkylation.

Recommended Protocols for Selective O-Esterification

To guarantee O-selectivity, the reaction environment must either be acidic or utilize mild coupling agents that do not cross the deprotonation threshold of the indole nitrogen.

Protocol A: Acid-Catalyzed Fischer-Speier Esterification

Causality: By utilizing a strongly acidic environment, the indole nitrogen remains strictly neutral (or transiently protonated), completely suppressing its nucleophilicity and eliminating the risk of N-alkylation[2]. Self-Validating Workup: This protocol uses an excess of alcohol as the solvent. During the workup, washing the organic layer with saturated aqueous NaHCO₃ selectively deprotonates any unreacted IAA, partitioning it into the aqueous phase. If the organic layer yields a product after this wash, it is exclusively the desired ester.

Step-by-Step Methodology:

• Suspend 1.0 equivalent of IAA in anhydrous alcohol (e.g., methanol or ethanol) to achieve a 0.2–0.5 M concentration[2].

• Cool the suspension to 0 °C using an ice bath.

• Cautiously add 0.1–0.2 equivalents of concentrated sulfuric acid (H₂SO₄) or 1.1 equivalents of thionyl chloride (SOCl₂) dropwise with vigorous stirring[2].

• Heat the reaction mixture to reflux (e.g., 65 °C for methanol) for 4–8 hours, monitoring completion via Thin-Layer Chromatography (TLC)[2].

• Cool to room temperature and concentrate the mixture under reduced pressure to remove excess alcohol.

• Dissolve the crude residue in ethyl acetate.

• Wash the organic layer sequentially with distilled water, saturated aqueous NaHCO₃ (to remove unreacted IAA and neutralize the acid), and brine[2].

• Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the pure O-alkyl ester.

Protocol B: Mild Carbodiimide Coupling (Steglich Esterification)

Causality: When esterifying with complex, acid-sensitive, or sterically hindered alcohols, Fischer esterification may fail. The Steglich esterification utilizes a carbodiimide to activate the carboxyl group and 4-dimethylaminopyridine (DMAP) as an acyl transfer catalyst[3]. Because DMAP is a weak base, it cannot deprotonate the indole NH, ensuring absolute chemoselectivity for the oxygen nucleophile[4]. Self-Validating Workup: Using EDC·HCl instead of DCC generates a water-soluble urea byproduct. A sequential acidic and basic aqueous wash removes the DMAP catalyst, the urea byproduct, and any unreacted IAA, leaving only the pure ester in the organic phase.

Step-by-Step Methodology:

• Dissolve 1.0 equivalent of IAA and 1.1–1.2 equivalents of the desired alcohol in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)[5].

• Add 0.1 equivalents of DMAP to the solution[3].

• Cool the reaction mixture to 0 °C and add 1.2 equivalents of EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride).

• Allow the mixture to warm to room temperature and stir for 12–16 hours under an inert atmosphere[5].

• Dilute the reaction with additional DCM or ethyl acetate.

• Wash the organic layer sequentially with 1N HCl (to remove DMAP and unreacted EDC), saturated aqueous NaHCO₃ (to remove unreacted IAA), and brine.

• Dry over anhydrous MgSO₄, filter, and evaporate the solvent to isolate the N-alkylation-free ester[5].

Step-by-step workflow for the Steglich esterification of IAA using EDC and DMAP.

Quantitative Comparison of Esterification Methods

Esterification Method	Reagents	N-Alkylation Risk	Typical Yield	Best Suited For
Fischer-Speier	Alcohol, cat. H₂SO₄ or SOCl₂	None (0%)	85–95%	Simple primary/secondary alcohols (MeOH, EtOH)
Steglich Coupling	Alcohol, EDC/DCC, DMAP	None (0%)	75–90%	Acid-sensitive substrates, bulky/tertiary alcohols
Basic Alkylation	Alkyl Halide (R-X), K₂CO₃/NaH	High (>40%)	Variable	Not recommended unless indole N is protected
Diazomethane	TMS-Diazomethane, MeOH	Very Low (<5%)	>95%	Rapid, small-scale synthesis of methyl esters

Troubleshooting FAQs

Q: I used K₂CO₃ and methyl iodide to make the methyl ester, but NMR shows a mixture of O-methyl and N,O-dimethyl products. How can I salvage this or prevent it? A: Once N-alkylation has occurred on the indole ring, it cannot be easily reversed. To prevent this, abandon basic alkylation and switch to the Fischer or Steglich protocols described above. If your synthetic route absolutely requires the use of an alkyl halide under basic conditions (e.g., for a specific sterically hindered electrophile), you must first protect the indole nitrogen with an electron-withdrawing protecting group (such as a Boc or Tosyl group) prior to esterification, and deprotect it afterward.

Q: Why do you recommend EDC over DCC in the Steglich esterification of IAA? A: While DCC (N,N'-Dicyclohexylcarbodiimide) is a highly effective coupling agent, it generates dicyclohexylurea (DCU) as a byproduct. DCU is notoriously insoluble in both water and most organic solvents, making it incredibly difficult to remove completely without rigorous column chromatography. EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) generates a water-soluble urea byproduct that is easily and entirely removed during the standard acidic aqueous workup, ensuring a self-validating purification process.

Q: Can I use TMS-diazomethane for the rapid synthesis of the IAA methyl ester? A: Yes. Trimethylsilyldiazomethane (TMS-diazomethane) in a mixture of methanol and toluene (or DCM) is highly selective for carboxylic acids and will not methylate the indole NH under neutral conditions[6]. It is an excellent, non-explosive alternative to standard diazomethane gas, which is often used for quantitative sub-attomole analytical preparations of IAA esters[7]. Simply add TMS-diazomethane dropwise to a solution of IAA in DCM/MeOH until a persistent yellow color remains, then quench with a drop of acetic acid[6].

References

1.[3] Simple Method for the Esterification of Carboxylic Acids. Organic Chemistry Portal. 2.[2] Application Notes and Protocols for the Esterification of 6-methoxy-1H-indole-3-acetic acid to its Methyl Ester. Benchchem. 3.[4],[5] Synthesis, Enzymatic Degradation, and Polymer-Miscibility Evaluation of Nonionic Antimicrobial Hyperbranched Polyesters with Indole or Isatin Functionalities. Biomacromolecules (ACS Publications). 4.[1] Product Class 13: Indole and Its Derivatives. Thieme Connect. 5.[6] Oxidative Reaction of Oxindole-3-acetic Acids. Bioscience, Biotechnology, and Biochemistry (Taylor & Francis). 6.[7] A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format. ResearchGate.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 4. Synthesis, Enzymatic Degradation, and Polymer-Miscibility Evaluation of Nonionic Antimicrobial Hyperbranched Polyesters with Indole or Isatin Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]

Challenges in the regioselective bromination of methyl indolyl-3-acetate

Welcome to the Technical Support Center for Indole Functionalization . This portal is designed for researchers, scientists, and drug development professionals navigating the complex regiochemistry of indole derivatives.

Below, you will find an in-depth mechanistic breakdown, self-validating experimental protocols, quantitative data summaries, and a targeted FAQ section addressing the specific challenges of brominating methyl indolyl-3-acetate.

Mechanistic Causality: The Challenge of Regioselectivity

The indole scaffold is an electron-rich heterocycle that preferentially undergoes electrophilic aromatic substitution (EAS) at the C3 position due to the high stability of the resulting arenium ion. However, in methyl indolyl-3-acetate , the C3 position is sterically and electronically blocked by the acetate group.

This forces the incoming electrophile (e.g., a bromonium ion) to attack alternative sites. Without intervention, the directing effect of the N1 lone pair drives bromination to the C2 position [1]. Because the C2 position is highly reactive, this often leads to uncontrolled overbromination (e.g., 2,5- or 2,6-dibromination) or, in the presence of moisture, the formation of oxindole-3-acetic acid byproducts[2].

To redirect bromination to the benzene ring (specifically C6 ), the pyrrole ring must be deactivated. This is achieved by installing an electron-withdrawing group (EWG) at N1, which alters the electronic distribution and allows steric/electronic factors to favor C6 substitution[3].

Regioselectivity Decision Workflow

Workflow for controlling regioselectivity in the bromination of methyl indolyl-3-acetate.

Self-Validating Experimental Protocols

Protocol A: Direct C2-Bromination (Unprotected Pathway)

Objective: Synthesize methyl 2-bromoindolyl-3-acetate using mild electrophilic bromination. Causality: N-bromosuccinimide (NBS) provides a low, steady concentration of electrophilic bromine. Using anhydrous conditions prevents the intermediate arenium ion from being trapped by water, which would otherwise yield oxindole byproducts[2].

• Preparation: Dissolve 1.0 equivalent of methyl indolyl-3-acetate in strictly anhydrous CH₂Cl₂ (or a CH₂Cl₂/DMF mixture to modestly improve regioselectivity) under an inert argon atmosphere[2].

• Reagent Addition: Cool the reaction vessel to -78 °C. Slowly add 1.0 equivalent of recrystallized NBS in portions. Do not exceed 1.0 eq to prevent dibromination.

• Reaction Propagation: Allow the reaction to stir for 2 hours, slowly warming to 0 °C.

• Quenching: Quench with saturated aqueous Na₂S₂O₃ to neutralize any residual electrophilic bromine.

• Validation Checkpoint (Self-Validation): Perform thin-layer chromatography (TLC). The starting material should be consumed. Isolate the crude product and run a ¹H NMR. Success is verified by the complete disappearance of the C2-H proton singlet (typically ~δ 7.1–7.3 ppm) , confirming substitution at C2[1].

Protocol B: Regioselective C6-Bromination (N1-Protected Pathway)

Objective: Synthesize methyl 1-tosyl-6-bromoindolyl-3-acetate. Causality: The tosyl group at N1 pulls electron density away from the pyrrole ring, deactivating C2. The steric bulk and electronic redirection make C6 the most favorable site for attack by Br₂[3].

• N1-Protection: React methyl indolyl-3-acetate with NaH (1.2 eq) in anhydrous THF at 0 °C, followed by the addition of Tosyl Chloride (1.1 eq).

• Protection Validation: Crucial Step. Before proceeding, take an IR spectrum of the isolated intermediate. The N-H stretch (~3400 cm⁻¹) must be completely absent.

• Bromination: Dissolve the N-tosyl intermediate in CCl₄. Add 1.1 equivalents of Br₂ dropwise at room temperature[3].

• Reaction Propagation: Stir for 4-6 hours. Monitor via LC-MS to ensure the mono-brominated mass [M+H]⁺ is the dominant species.

• Validation Checkpoint (Self-Validation): Following purification, analyze the ¹H NMR spectrum. Success is verified by a change in the benzene ring coupling patterns—specifically, the appearance of a meta-coupled doublet or an isolated singlet for the C7-H proton , confirming substitution at C6 rather than C5[3].

Quantitative Data Summary

The table below summarizes the expected outcomes based on the choice of reagents and protecting groups, illustrating the delicate balance of indole regiochemistry.

Starting Material	Reagent	Solvent	Major Product	Typical Yield	Ref
Unprotected methyl indolyl-3-acetate	NBS (1.0 eq)	CH₂Cl₂ / DMF	Methyl 2-bromoindolyl-3-acetate	65–75%	[1],[2]
Unprotected methyl indolyl-3-acetate	NBS (2.0 eq)	Aqueous THF	Oxindole-3-acetic acid byproducts	N/A (Mixture)	[2]
N-Tosyl methyl indolyl-3-acetate	Br₂ (1.1 eq)	CCl₄	Methyl 1-tosyl-6-bromoindolyl-3-acetate	80–85%	[3]
Methyl indole-3-carboxylate	Br₂ (Excess)	AcOH	Methyl 5,6-dibromoindole-3-carboxylate	~70%	[4]

Troubleshooting & FAQs

Q: Why is my bromination yielding a complex mixture of oxindoles instead of the target 2-bromo derivative? A: This is a classic symptom of moisture contamination during the electrophilic bromination of unprotected indoles[2]. When the bromonium ion attacks the indole, the resulting intermediate is highly susceptible to nucleophilic attack by water. This initiates a cascade that leads to the formation of oxindole-3-acetic acid and 3,5-dibromooxindole-3-acetic acid byproducts[2]. Solution: Ensure all solvents (especially hygroscopic ones like DMF) are strictly anhydrous and run the reaction under an inert atmosphere.

Q: How exactly does N-protection shift the bromination from the pyrrole ring to the benzene ring? A: The indole nitrogen's lone pair naturally donates electron density into the pyrrole ring, making C2 highly nucleophilic when C3 is blocked[1]. By attaching an electron-withdrawing group (EWG) like a tosyl group to N1, you withdraw this electron density via resonance and inductive effects, deactivating the pyrrole ring[3]. The electrophilic attack is thus redirected to the benzene ring, with steric and electronic factors typically favoring the C6 position in these specific ester derivatives[3].

Q: Can I achieve C5 bromination instead of C6 using this method? A: While C6 is favored under specific N-protected conditions with CCl₄[3], C5 bromination can occur as a competing pathway depending on the exact electronic nature of the C3 substituent and the solvent. For instance, bromination of similar indole-3-carboxylic acid derivatives in strongly acidic media (like acetic acid) often yields 5,6-dibromoindoles[4]. Precise control over C5 vs. C6 requires careful tuning of the N-protecting group's steric bulk and the use of highly specific halogenating agents.

Q: I am seeing dibromination (e.g., 2,5-dibromo or 2,6-dibromo) even with 1.0 equivalent of NBS. How do I stop this? A: Indoles are highly reactive. If the rate of addition of NBS is too fast, localized high concentrations of electrophilic bromine will cause the already-brominated product to undergo a second substitution before the starting material is fully consumed. Solution: Lower the reaction temperature to -78 °C, use a highly dilute solution, and add the NBS portion-wise over an extended period.

References

• Regiospecific Bromination of 3-Methylindoles with NBS and Its Application to the Concise Synthesis of Optically Active Unusual Tryptophans Present in Marine Cyclic Peptides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Applying Green Chemistry Principles in the Electrophilic Bromination of Indole-3-Acetic Acid Source: Undergraduate Review, Virtual Commons - Bridgewater State University URL:[Link]

• Regioselective dibromination of methyl indole-3-carboxylate and application in the synthesis of 5,6-dibromoindoles Source: ResearchGate URL:[Link]

Sources

• 1. Regiospecific Bromination of 3-Methylindoles with NBS and Its Application to the Concise Synthesis of Optically Active Unusual Tryptophans Present in Marine Cyclic Peptides(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. vc.bridgew.edu [vc.bridgew.edu]
• 3. (6-Bromo-1H-indol-3-YL)-methylamino-acetic acid | 1260636-65-4 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

Scaling up the synthesis of Methyl 6-Methylindole-3-acetate for preclinical studies

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in the preclinical scale-up of indole-based scaffolds. The synthesis of Methyl 6-Methylindole-3-acetate (CAS 1780817-34-6) presents specific challenges. While direct C3-alkylation using methyl bromoacetate might seem intuitive, it typically suffers from competing N-alkylation, leading to complex purification profiles and diminished yields.

To ensure scientific integrity and scalability, the industry-standard protocol relies on a highly controlled, three-step glyoxylation-reduction sequence[1]. This method leverages the inherent nucleophilicity of the indole C3-position, providing a self-validating system where each intermediate can be isolated or telescoped with high predictability[2].

Below is the comprehensive troubleshooting guide and standard operating procedure for this workflow.

Experimental Workflow & Causality

Workflow for the scalable 3-step synthesis of Methyl 6-Methylindole-3-acetate.

Detailed Step-by-Step Methodologies

Step 1: Electrophilic Aromatic Substitution (Glyoxylation)

Causality: Oxalyl chloride is a highly reactive electrophile. The enamine-like nature of the indole ring drives the attack exclusively at the C3-position[1]. Operating strictly at 0 °C suppresses acid-catalyzed dimerization and tar formation. Protocol:

• Purge a multineck round-bottom flask with Argon to ensure an anhydrous atmosphere.

• Dissolve 1.0 equivalent of 6-methylindole in anhydrous diethyl ether (

  ) (approx. 10 mL/g of substrate). Cool the solution to 0 °C using an ice bath.

• Dropwise, add 1.1 equivalents of oxalyl chloride over 30 minutes. Maintain rigorous internal temperature control (do not exceed 5 °C).

• Stir the reaction for 2 hours at 0 °C. The intermediate 6-methylindole-3-glyoxylyl chloride will precipitate as a brightly colored solid, self-validating the success of the transformation.

Step 2: Nucleophilic Acyl Substitution (Esterification)

Causality: The acid chloride intermediate is highly sensitive to atmospheric moisture. Quenching directly with anhydrous methanol forms the stable glyoxylate ester[3]. Triethylamine is added to neutralize the generated HCl, preventing acid-catalyzed degradation of the indole core. Protocol:

• To the 0 °C suspension from Step 1, slowly add a pre-mixed solution of anhydrous methanol (5.0 eq) and triethylamine (1.2 eq).

• Allow the mixture to warm to room temperature (20–25 °C) and stir for 1 hour.

• Concentrate the mixture under reduced pressure. Partition the residue between ethyl acetate and saturated aqueous

  .

• Wash the organic layer with brine, dry over anhydrous

  , and concentrate to yield Methyl 6-methylindole-3-glyoxylate.

Step 3: Ionic Reduction

Causality: Traditional catalytic hydrogenation (e.g., Pd/C) risks reducing the indole pyrrole ring. The use of triethylsilane (

) in trifluoroacetic acid (TFA) provides a highly chemoselective ionic reduction. TFA protonates the ketone to form a transient carbocation, which is subsequently trapped by the hydride from the silane, yielding the methylene group[2]. Protocol:

• Dissolve the crude Methyl 6-methylindole-3-glyoxylate in anhydrous dichloromethane (DCM) (5 mL/g).

• Add 3.5 equivalents of

  .

• Cool the flask to 0 °C and slowly add 10.0 equivalents of TFA.

• Remove the ice bath and stir at room temperature for 4–6 hours. Monitor progression via LC-MS.

• Quench carefully by pouring the mixture into ice-cold saturated

  (caution: vigorous gas evolution will occur). Extract with DCM, dry, and concentrate. Purify via flash chromatography to obtain pure Methyl 6-methylindole-3-acetate.

Quantitative Data Summary

Step	Reagents & Stoichiometry	Solvent	Temp	Typical Time	Expected Yield
1. Glyoxylation	6-Methylindole (1.0 eq), Oxalyl Chloride (1.1 eq)	(Anhydrous)	0 °C	2 h	>90% (Crude)
2. Esterification	Methanol (5.0 eq), (1.2 eq)	/ MeOH	0 °C to RT	1 h	80–85% (Over 2 steps)
3. Reduction	(3.5 eq), TFA (10.0 eq)		RT	4–6 h	75–80%

Troubleshooting Guides & FAQs

Decision matrix for troubleshooting the ionic reduction of indole-3-glyoxylates.

Q1: During the addition of oxalyl chloride, the reaction turns black and yields an intractable tar. What is happening? Analysis & Solution: This indicates uncontrolled polymerization. Indoles are highly sensitive to strong acids and can dimerize or polymerize exothermically. This is usually caused by localized heating or moisture in the solvent. Action: Ensure the

is strictly anhydrous. Calibrate your addition funnel to ensure a slow, dropwise addition of oxalyl chloride, and verify that the internal temperature never exceeds 5 °C during the electrophilic addition phase.

Q2: My LC-MS shows a significant +16 Da impurity after the reduction step. How do I resolve this? Analysis & Solution: A +16 Da mass relative to your target acetate indicates incomplete reduction. The reaction has stalled at the intermediate methyl 6-methylindole-3-glycolate (the alcohol). The ionic reduction mechanism requires the alcohol to be protonated by TFA to form a transient carbocation, which is then reduced by the silane. Action: This stall occurs if the acid strength is insufficient or the silane is depleted. Add an additional 1.0 equivalent of

and 2.0 equivalents of TFA, and extend the reaction time. Ensure your TFA is fresh and not contaminated with water, which buffers its acidity.

Q3: Why am I seeing a +2 Da mass impurity in the final product? Analysis & Solution: A +2 Da mass indicates over-reduction of the indole core to an indoline. While the

/TFA system is highly chemoselective, excessive reaction times or elevated temperatures can force the reduction of the C2-C3 double bond. Action: Stop the reaction immediately once the ketone is fully reduced. If over-reduction persists across batches, lower the reaction temperature to 0 °C or dilute the TFA concentration by increasing the volume of DCM.

Q4: Can I telescope Step 1 and Step 2 without isolating the acid chloride? Analysis & Solution: Yes, this is highly recommended for scale-up. The glyoxylyl chloride is moisture-sensitive, and isolating it exposes it to atmospheric degradation. Telescoping the reaction by adding methanol and base directly to the reaction vessel minimizes handling losses and improves the overall yield of the glyoxylate ester[3].

References

• Source: Google Patents (US2870162A)

• Synthetic Strategies Towards LSD: Ergoline Synthesis via α-Arylation, Borrowing Hydrogen Alkylation, and C–H Insertion Source: PMC - NIH URL:[Link]

• Synthesis of Rebeccamycin and 11-Dechlororebeccamycin Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. US2870162A - Production of certain tryptamines and compounds produced in the process - Google Patents [patents.google.com]
• 2. Synthetic Strategies Towards LSD: Ergoline Synthesis via α-Arylation, Borrowing Hydrogen Alkylation, and C–H Insertion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Hydrolysis of Methyl Indole-3-Acetate (MeIAA)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the unintended hydrolysis of methyl indole-3-acetate (MeIAA) back into indole-3-acetic acid (IAA). Because the methyl ester group is highly susceptible to both chemical saponification and enzymatic cleavage, maintaining its structural integrity requires strict control over your experimental microenvironment.

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting FAQs to ensure your MeIAA remains intact during chemical synthesis, workup, and biological assays.

Diagnostic Workflow: Identifying the Source of Hydrolysis

Before adjusting your protocols, it is critical to identify whether your MeIAA is degrading due to chemical instability or enzymatic activity. Use the decision tree below to isolate the root cause.

Caption: Troubleshooting decision tree for diagnosing MeIAA hydrolysis sources.

Section 1: Chemical Synthesis & Workup Troubleshooting

Causality & Mechanism: Ester hydrolysis is driven by a nucleophilic acyl substitution reaction. Under basic conditions (saponification), hydroxide ions attack the carbonyl carbon of the indole-3-acetate ester, forming a tetrahedral intermediate. This intermediate collapses to expel the methoxide leaving group, irreversibly forming the carboxylate salt ().

FAQ 1: Why is my MeIAA hydrolyzing during the neutralization step of my Fischer esterification workup?

Answer: Standard workups often use aqueous sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) to neutralize acid catalysts. While MeIAA is somewhat stable at neutral pH, prolonged exposure to aqueous bases—even weak ones like NaHCO₃—at room temperature accelerates base-promoted hydrolysis (1)[1].

Solution: Minimize contact time and thermal energy. Use ice-cold saturated NaHCO₃, and separate the organic layer immediately.

Table 1: Workup Conditions and Hydrolysis Risk

Reagent / Condition	Temperature	Hydrolysis Risk	Recommendation
1M NaOH (aq)	25°C	Very High	Avoid completely for MeIAA workup.
Sat. Na₂CO₃ (aq)	25°C	High	Use only if strictly necessary; limit contact to <1 min.
Sat. NaHCO₃ (aq)	0°C - 4°C	Low	Preferred . Use ice-cold solutions to slow kinetics.
Brine (Sat. NaCl)	0°C - 4°C	Very Low	Excellent for final washes to remove trace water.

Protocol 1: Optimized Cold Workup for Indole-3-Acetate Esters

This self-validating protocol minimizes the kinetic energy available to overcome the activation barrier of hydrolysis. By testing the aqueous layer pH (should be ~7-8, not >9) and monitoring the organic layer via TLC (absence of the highly polar baseline IAA spot), you can validate the success of the workup in real-time.

• Quench : Cool the crude reaction mixture to 0°C using an ice-water bath.

• Dilution : Dilute the mixture with a pre-chilled organic extraction solvent (e.g., ethyl acetate or dichloromethane).

• Neutralization : Add ice-cold saturated aqueous NaHCO₃ dropwise. Critical Step : Swirl gently and vent frequently. Do not let the biphasic mixture sit; separate the layers immediately after gas evolution ceases[1].

• Brine Wash : Wash the organic layer with ice-cold brine (saturated NaCl) to aggressively pull water out of the organic phase, reducing the local concentration of nucleophilic water[1].

• Drying : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) until it flows freely. Avoid basic drying agents like K₂CO₃.

• Concentration : Evaporate the solvent under reduced pressure at a water bath temperature not exceeding 30°C.

Section 2: Biological Assay Stability

Causality & Mechanism: In biological matrices (plasma, cell lysates, plant tissue), MeIAA is rapidly recognized and cleaved by carboxylesterases (CES) and methyl esterases (e.g., AtMES in Arabidopsis) (2)[2]. These enzymes utilize a catalytic triad (Ser-His-Asp) to perform a nucleophilic attack on the ester carbonyl, releasing free IAA and methanol (3)[3].

Caption: Enzymatic hydrolysis pathway of MeIAA and targeted inhibition.

FAQ 2: My MeIAA completely degrades into IAA when incubated with plant cell lysates or human plasma. How can I prevent this?

Answer: Biological matrices are rich in esterases. Human plasma contains butyrylcholinesterase and albumin (which exhibits esterase activity), while plant tissues contain specific methyl esterases like AtMES4[2][3]. To stabilize the ester, you must introduce a covalent or competitive esterase inhibitor into your matrix prior to adding MeIAA (4)[4].

Table 2: Common Esterase Inhibitors for Biological Matrices

Inhibitor	Target Enzymes	Mechanism	Working Concentration	Notes
PMSF	Serine esterases, proteases	Irreversible (Covalent)	1 - 2 mM	Short half-life in water; add fresh from alcohol stock.
DFP	Serine hydrolases	Irreversible (Covalent)	10 - 50 µM	Highly toxic; requires strict safety protocols.
Paraoxon	Carboxylesterases, AChE	Irreversible	10 - 100 µM	Excellent for plasma stabilization[4].
TTFA	Carboxylesterases	Reversible	100 - 500 µM	Also inhibits mitochondrial complex II[4].

Protocol 2: Stabilizing MeIAA in Plasma/Lysate Assays

To validate this protocol, run a parallel control matrix without the inhibitor. Spike both with MeIAA and analyze via LC/MS/MS at t=0 and t=30 min. The inhibited matrix should show >95% MeIAA recovery, validating the suppression of esterase activity.

• Pre-treatment : Pre-chill the biological matrix (e.g., plasma or lysate) on ice.

• Inhibitor Addition : Add PMSF (to a final concentration of 2 mM) or Paraoxon (50 µM) directly to the matrix. Note: PMSF must be prepared as a stock in anhydrous isopropanol or ethanol, as it rapidly degrades in aqueous environments.

• Incubation : Incubate the matrix with the inhibitor for 10-15 minutes at 4°C to allow for complete enzyme inactivation.

• Spiking : Introduce the MeIAA compound into the stabilized matrix.

• Quenching (for analysis) : When stopping the assay, immediately precipitate proteins using 3 volumes of ice-cold acetonitrile containing 0.1% formic acid. The acidic environment and organic solvent denature remaining enzymes and halt any residual hydrolysis.

Section 3: Storage and Handling

FAQ 3: What are the best long-term storage conditions for MeIAA?

Answer: MeIAA should be stored at -80°C in a tightly sealed, desiccated container to prevent moisture ingress (5)[5]. Because ester hydrolysis inherently requires water, maintaining an anhydrous environment is the most effective preventative measure. If storing as a solution, use anhydrous, aprotic solvents (like DMSO or acetonitrile) rather than protic solvents (like methanol or water), which can participate in transesterification or hydrolysis over time.

References

• Title: Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. Source: nih.gov URL: [2]

• Title: Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions. Source: benchchem.com URL: [1]

• Title: Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: Potential contributors to the matrix effects on bioanalysis by liquid chromatography/tandem mass spectrometry. Source: researchgate.net URL: [4]

• Title: Functional Characterization of the Methyl Esterase MES4 in Hydrolytic Activity of Methylated Phytohormones in Tea Plants Based on Multi-Omics Analysis. Source: acs.org URL: [3]

• Title: Methyl Indole-3-acetate Analysis Service. Source: mtoz-biolabs.com URL: [5]

• Title: Basic Hydrolysis of Esters - Saponification. Source: masterorganicchemistry.com URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Methyl Indole-3-acetate Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]

Technical Support Center: Troubleshooting Low Yields in the Vilsmeier-Haack Formylation of Indoles

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the Vilsmeier-Haack formylation of indoles. The following troubleshooting guide and frequently asked questions (FAQs) are structured to directly address specific issues that can lead to low yields, providing both causative explanations and actionable solutions to optimize your reaction outcomes.

I. Understanding the Vilsmeier-Haack Reaction with Indoles

The Vilsmeier-Haack reaction is a powerful and widely utilized method for the formylation of electron-rich heteroaromatic compounds, with indoles being a prime substrate.[1] This reaction introduces a formyl group (-CHO), typically at the C3 position of the indole ring, to produce valuable indole-3-carboxaldehydes.[1] These products serve as crucial intermediates in the synthesis of a vast array of biologically active molecules and pharmaceuticals.

The reaction proceeds through the formation of an electrophilic chloroiminium salt, known as the Vilsmeier reagent, from N,N-dimethylformamide (DMF) and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[1][2][3] This reagent then undergoes an electrophilic aromatic substitution with the electron-rich indole.[2][4] The resulting iminium salt intermediate is subsequently hydrolyzed during aqueous work-up to yield the desired aldehyde.[1][2][5]

Reaction Mechanism Overview

Caption: General mechanism of the Vilsmeier-Haack formylation of indole.

II. Troubleshooting Guide: Low to No Yield

This section addresses the most common causes of low or no yield in the Vilsmeier-Haack formylation of indoles and provides systematic troubleshooting steps.

Issue 1: The reaction fails to start or shows no product formation.

Possible Cause A: Degraded or Impure Reagents

The Vilsmeier-Haack reaction is highly sensitive to the quality of the reagents.

• Vilsmeier Reagent Instability: The Vilsmeier reagent is notoriously sensitive to moisture and thermally unstable.[6][7] Atmospheric humidity can rapidly hydrolyze the reagent, rendering it inactive.[6]

• Phosphorus Oxychloride (POCl₃): This reagent is also highly moisture-sensitive.[8]

• N,N-Dimethylformamide (DMF): Old or improperly stored DMF can contain impurities such as dimethylamine and formic acid, which can interfere with the reaction.[7][8]

Solutions:

• Use Fresh, High-Purity Reagents: Always use freshly distilled or newly opened bottles of POCl₃ and anhydrous, high-purity DMF.[8]

• Strict Anhydrous Conditions: Ensure all glassware is flame-dried or oven-dried before use. Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress.[8][9]

• In Situ Preparation and Immediate Use: It is best practice to generate the Vilsmeier reagent in situ and use it immediately.[10][11][12] The formation of the reagent is exothermic and requires careful temperature control, typically between 0-5 °C.[8]

Possible Cause B: Insufficiently Reactive Indole Substrate

The Vilsmeier-Haack reaction is an electrophilic aromatic substitution, and therefore works best on electron-rich aromatic systems.[2][3][13][14]

• Electron-Withdrawing Groups (EWGs): If the indole ring is substituted with strong electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H), its nucleophilicity is reduced, making it less reactive towards the weakly electrophilic Vilsmeier reagent.[15][16]

Solutions:

• Modify Reaction Conditions: For less reactive substrates, more forcing conditions may be necessary. This can include increasing the reaction temperature or extending the reaction time.[15] However, be aware that higher temperatures can also lead to byproduct formation.[8]

• Increase Reagent Stoichiometry: Using a larger excess of the Vilsmeier reagent may help to drive the reaction to completion with deactivated substrates.[15]

• Alternative Formylation Methods: If the Vilsmeier-Haack reaction consistently fails, consider alternative formylation methods suitable for electron-deficient systems.

Possible Cause C: Incorrect Reaction Temperature

Temperature control is critical at two key stages of this reaction.

• Vilsmeier Reagent Formation: This step is exothermic and must be performed at low temperatures (0-10 °C) to prevent decomposition of the reagent.[1]

• Formylation Reaction: While the initial addition of the indole may be done at low temperature, the subsequent formylation often requires heating to proceed at a reasonable rate, with temperatures ranging from room temperature to 85-95 °C depending on the substrate's reactivity.[1]

Solutions:

• Monitor and Control Temperature: Use an ice bath to maintain a low temperature during the preparation of the Vilsmeier reagent.[8]

• Optimize Reaction Temperature: After the addition of the indole, allow the reaction to warm to room temperature and then, if necessary, gently heat the mixture.[9] The optimal temperature will depend on the specific indole substrate and should be determined empirically.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction and determine the optimal reaction time and temperature.[8][15]

Issue 2: Formation of Multiple Products and Significant Byproducts

Possible Cause A: Over-formylation (Di-formylation)

Highly activated indoles are susceptible to formylation at more than one position, especially when an excess of the Vilsmeier reagent is used.[8] This can lead to the formation of di-formylated products, reducing the yield of the desired mono-formylated indole.

Solutions:

• Control Stoichiometry: Carefully control the molar ratio of the Vilsmeier reagent to the indole. A 1:1 to 1.5:1 ratio is a good starting point.[8][15]

• Controlled Addition: Add the Vilsmeier reagent dropwise to the indole solution to avoid localized high concentrations of the reagent.[8]

• Optimize Temperature: Lower reaction temperatures often favor mono-formylation.[8]

Possible Cause B: N-Formylation

Formylation can occur at the N1 position of the indole ring, particularly if the C3 position is sterically hindered.[8]

Solutions:

• Temperature Optimization: As with over-formylation, lower temperatures generally favor C3 formylation over N-formylation.[8]

• Protecting Groups: If N-formylation is a persistent issue, consider protecting the indole nitrogen with a suitable protecting group prior to the Vilsmeier-Haack reaction.

Possible Cause C: Formation of Polymeric/Tarry Materials

The acidic conditions and elevated temperatures of the Vilsmeier-Haack reaction can sometimes lead to the polymerization of the indole substrate, resulting in the formation of intractable tars and a corresponding decrease in the yield of the desired product.[8]

Solutions:

• Strict Temperature Control: Maintain the lowest possible temperature that allows the reaction to proceed at a reasonable rate.[8]

• Efficient Stirring: Ensure the reaction mixture is stirred efficiently to prevent localized overheating.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere can help to minimize oxidative side reactions that may contribute to tar formation.[8]

Issue 3: Difficult or Low-Yielding Work-up

Possible Cause: Improper Hydrolysis of the Iminium Intermediate

The final step of the Vilsmeier-Haack reaction is the hydrolysis of the iminium salt intermediate to the aldehyde.[1][2][5] An improper work-up can lead to incomplete hydrolysis or degradation of the product.

• Quenching: The reaction is typically quenched by pouring the reaction mixture into a vigorously stirred mixture of crushed ice and water.[1][16] This is a highly exothermic process that must be done carefully.

• Neutralization: The acidic solution is then neutralized with a base, such as sodium carbonate or sodium hydroxide, to precipitate the product.[1][17]

Solutions:

• Controlled Quenching: Pour the reaction mixture slowly onto crushed ice with vigorous stirring to effectively dissipate the heat generated.[1]

• Careful Neutralization: Add the base slowly and in portions to control the exotherm and avoid localized high pH, which could potentially lead to side reactions. The pH should be adjusted to be alkaline.[1]

• Product Isolation: If the product precipitates, it can be collected by vacuum filtration and washed with cold water.[1] If it does not precipitate, the aqueous mixture should be extracted with a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.[1]

III. Frequently Asked Questions (FAQs)

Q1: What is the ideal stoichiometry of POCl₃ to DMF for the Vilsmeier reagent formation?

A common and effective molar ratio is typically around 1 to 1.5 equivalents of POCl₃ to the indole substrate, with DMF used as the solvent.[8] The DMF is in large excess as it serves as both a reagent and the solvent.

Q2: My Vilsmeier reagent turned a yellow or orange color upon formation. Is this normal?

Yes, it is quite common for the Vilsmeier reagent to develop a yellowish or orange color upon its formation.[10][18] This is often due to minor impurities in the starting materials and does not necessarily indicate a problem with the reagent's reactivity.[18]

Q3: Can I store the Vilsmeier reagent for later use?

Due to its high reactivity and sensitivity to moisture and heat, it is strongly recommended to prepare the Vilsmeier reagent in situ and use it immediately.[6][10][11][12] Storing the reagent, even at low temperatures, can lead to decomposition and reduced efficacy.[12]

Q4: What are some alternative reagents to POCl₃ for the Vilsmeier-Haack reaction?

While POCl₃ is the most common reagent, other acid chlorides such as thionyl chloride (SOCl₂) or oxalyl chloride can also be used to generate the Vilsmeier reagent.[2][7]

Q5: How does the position of substituents on the indole ring affect the reaction?

The electronic nature of substituents has a significant impact. Electron-donating groups (EDGs) on the indole ring increase its nucleophilicity and generally lead to higher yields and milder reaction conditions. Conversely, electron-withdrawing groups (EWGs) deactivate the ring, making the reaction more difficult and often requiring more forcing conditions.[15][16] Steric hindrance around the C3 position can also disfavor formylation at that site and may lead to formylation at other positions, such as N1.[8]

Indole Derivative	Reagents	Temperature (°C)	Time (h)	Yield (%)
Indole	POCl₃, DMF	0 to 85	6	96
4-Methylindole	POCl₃, DMF	0 to 85	8	90
5-Methylindole	POCl₃, DMF	0 to 85	6	88
6-Methylindole	POCl₃, DMF	0 to 90	9	89
6-Chloroindole	POCl₃, DMF	Room Temp to 90	8	91

Data compiled from BenchChem and Google Patents.[1][19]

IV. Standardized Experimental Protocol

This protocol provides a general procedure for the Vilsmeier-Haack formylation of an unsubstituted indole. Adjustments to temperature and reaction time may be necessary for substituted indoles.

Vilsmeier Reagent Preparation

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF).

• Cool the flask to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (1.1 - 1.5 equivalents) dropwise to the stirred DMF solution over 30 minutes, ensuring the internal temperature does not exceed 10 °C.[1]

• After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.[1]

Formylation Reaction

• In a separate flask, dissolve the indole (1 equivalent) in a minimal amount of anhydrous DMF.

• Slowly add the indole solution to the prepared Vilsmeier reagent at 0-5 °C with continuous stirring.[1]

• After the addition, allow the reaction mixture to stir at room temperature for 1-2 hours.[1]

• Subsequently, heat the reaction mixture to 85-95 °C and maintain this temperature for 5-8 hours.[1] Monitor the progress of the reaction by TLC.

Work-up and Isolation

• After the reaction is complete, cool the mixture to room temperature and then pour it slowly into a beaker containing crushed ice with vigorous stirring.[1]

• Neutralize the acidic solution by the slow addition of a saturated sodium carbonate solution or other suitable base until the pH is alkaline.[1] This step should be performed carefully as it is an exothermic reaction.

• Collect the precipitated solid by vacuum filtration and wash it with cold water.[1]

• If the product does not precipitate, extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).[1]

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.[1]

• Filter off the drying agent and concentrate the solvent using a rotary evaporator to obtain the crude product.

• The crude product can be further purified by recrystallization (e.g., from ethanol) or by column chromatography on silica gel.[1]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low yields.

V. References

• Synthetic studies of indoles and related compounds. Part 22. The Vilsmeier–Haack reaction of N-benzyl-1,2,3,4-tetrahydrocarbazoles and its synthetic application to olivacine and ellipticine. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Mettler Toledo. Available at: [Link]

• Vilsmeier–Haack reaction of indole. YouTube. Available at: [Link]

• Hi, can anyone explain the stability of vilsmeier reagent at rt? ResearchGate. Available at: [Link]

• Synthesis and Chemistry of Indole. SlideShare. Available at: [Link]

• Vilsmeier-Haack Reaction. Master Organic Chemistry. Available at: [Link]

• Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole. ResearchGate. Available at: [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances (RSC Publishing). Available at: [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. Available at: [Link]

• Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes. MDPI. Available at: [Link]

• Synthesis of substituted indole-3-carboxaldehyde derivatives. ResearchGate. Available at: [Link]

• Synthesis Using Vilsmeier Reagents. ResearchGate. Available at: [Link]

• Formation of indole trimers in Vilsmeier type reactions. Semantic Scholar. Available at: [Link]

• Vilsmeier-Haack Reaction with 2,3,3-Trimethyl-3H-benzo[g]indole and Its Conversion into 2-(1-aryl-1H-pyrazol-4-yl)-3,3-dimethyl-3H-benzo[g]indoles. Organic Chemistry Research. Available at: [Link]

• Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. Scirp.org. Available at: [Link]

• The effect of electron-withdrawing and electron-donating groups on aldehyde formation. ResearchGate. Available at: [Link]

• Synthetic method for indole-3-carboxaldehyde compounds. Google Patents. Available at:

• Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. Available at: [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and its reactions. Growing Science. Available at: [Link]

• Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. PubMed. Available at: [Link]

• Synthesis of 3-formyl-6-azaindoles via Vilsmeier-Haack formylation of 3-amino-4-methyl pyridines. ChemRxiv. Available at: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmaceutical Research. Available at: [Link]

• Vilsmeier Reaction Vilsmeier-Haack Reaction Vilsmeier Formylation. YouTube. Available at: [Link]

• Vilsmeier-Haack Reaction. J&K Scientific LLC. Available at: [Link]

• Vilsmeier-Haack Reaction. Available at: [Link]

• Vilsmeier-Haack formilation help. Reddit. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mt.com [mt.com]
• 12. researchgate.net [researchgate.net]
• 13. Vilsmeier Reagent - Enamine [enamine.net]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. reddit.com [reddit.com]
• 19. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]

Technical Support Center: Synthesis and Functionalization of 6-Methylindole Derivatives

Welcome to the Technical Support Center for indole derivative synthesis. 6-Methylindole is a privileged pharmacophore in drug development, but its core construction and downstream functionalization often present significant chemical challenges. This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to ensure high-fidelity results in your synthetic workflows.

Section 1: Regioselectivity in Indole Core Construction

Q: When attempting to synthesize 6-methylindole via the Fischer Indole Synthesis using m-tolylhydrazine and a ketone, I consistently obtain an inseparable mixture of products. Why does this happen, and how can I achieve regiocontrol?

The Causality: This is a fundamental regioselectivity issue inherent to the Fischer Indole Synthesis (FIS) mechanism[1]. The reaction proceeds via the formation of a phenylhydrazone, which tautomerizes to an enamine. The critical, rate-determining step is a [3,3]-sigmatropic rearrangement of this intermediate[2]. When using a meta-substituted phenylhydrazine (like m-tolylhydrazine), the rearrangement can occur at either of the two ortho positions on the aromatic ring[3].

Cyclization at the less sterically hindered para position (relative to the methyl group) yields the desired 6-methylindole, while cyclization at the more sterically hindered ortho position yields 4-methylindole. Under standard Brønsted acid catalysis (e.g., PPA, H₂SO₄), thermodynamic and kinetic factors compete, typically resulting in an inseparable ~1:1 to 2:1 mixture of the 6-methyl and 4-methyl isomers[3].

The Solution: To achieve absolute regiocontrol, abandon the FIS for this specific target and utilize the Leimgruber-Batcho Indole Synthesis [4]. By starting with 4-methyl-2-nitrotoluene, the position of the nitrogen is pre-installed on the aromatic ring, physically eliminating any possibility of regioisomerism[5].

Quantitative Data: Comparison of 6-Methylindole Synthesis Strategies

Synthesis Method	Starting Material	Regioselectivity	Typical Yield	Primary Limitation
Fischer Indole Synthesis	m-Tolylhydrazine + Ketone	Poor (~1:1 mixture of 4-Me/6-Me)	40-60% (combined)	Difficult isomer separation
Leimgruber-Batcho	4-Methyl-2-nitrotoluene	Excellent (100% 6-Me)	70-85%	Sensitive enamine intermediate
Buchwald-Modified FIS	2-Bromo-4-methylaniline	Excellent (100% 6-Me)	65-80%	Requires Pd catalyst/ligands

Section 2: Troubleshooting the Leimgruber-Batcho Synthesis

Q: I switched to the Leimgruber-Batcho method using 4-methyl-2-nitrotoluene and DMF-DMA. However, my yields are low during the reductive cyclization step, and I see multiple degradation spots on my TLC plate. What is going wrong?

The Causality: The Leimgruber-Batcho synthesis is a two-step process: (1) condensation of the acidic methyl group of o-nitrotoluene with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form a trans-β-dimethylamino-2-nitrostyrene (an enamine)[6], and (2) reductive cyclization[4].

Low yields in the second step usually stem from over-reduction of the nitro group to an aniline before the enamine can hydrolyze to the highly reactive phenylacetaldehyde intermediate. If the environment isn't slightly acidic or if the reduction is too harsh (e.g., high-pressure H₂ with Pd/C), side reactions and polymerization outcompete the desired intramolecular cyclization[4].

The Solution: Control the reduction potential and ensure an acidic environment to drive hydrolysis. Using Titanium(III) chloride (TiCl₃) in aqueous methanol is highly effective because it acts as both a reducing agent and a Lewis acid, promoting the necessary hydrolysis of the enamine concurrently with nitro reduction[4].

Mechanistic workflow of the Leimgruber-Batcho synthesis of 6-methylindole.

Step-by-Step Protocol: Optimized Leimgruber-Batcho Synthesis

Self-Validating Markers: Color changes from deep red (enamine) to pale yellow (indole).

• Enamine Formation: In a dry round-bottom flask under nitrogen, dissolve 4-methyl-2-nitrotoluene (1.0 eq) in anhydrous DMF (0.5 M). Add DMF-DMA (1.2 eq) and pyrrolidine (0.1 eq) as a catalyst[6].

• Heating: Heat the mixture to 110 °C for 3-4 hours. Monitor by TLC (Hexane/EtOAc 3:1) until the bright red/purple enamine spot completely replaces the starting material.

• Concentration: Remove DMF and excess DMF-DMA under high vacuum to yield the crude enamine.

• Reductive Cyclization: Dissolve the crude enamine in methanol. Slowly add a 20% aqueous solution of TiCl₃ (6-7 eq) dropwise at room temperature[4]. The reaction is exothermic; use a water bath to maintain the temperature below 40 °C.

• Workup: Stir for 2 hours. Quench with saturated aqueous ammonium chloride. Extract with ethyl acetate (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (silica gel, Hexane/EtOAc gradient) yields pure 6-methylindole as an off-white solid.

Section 3: Downstream Functionalization - C3 Iodination

Q: I am trying to synthesize 3-iodo-6-methylindole for a downstream cross-coupling reaction. Using I₂ and KOH, I am getting di-iodinated byproducts and a black, tarry crude mixture. How can I achieve clean mono-iodination?

The Causality: The indole core is a highly electron-rich heterocycle. The C3 position is exceptionally nucleophilic due to the enamine-like character of the pyrrole ring (the nitrogen lone pair donates electron density into the ring, localizing at C3)[7]. Molecular iodine (I₂) in the presence of a strong base generates highly reactive electrophilic iodine species. If the temperature is not strictly controlled, this extreme reactivity leads to over-oxidation, polymerization (tar formation), and poly-iodination (e.g., at C2)[7].

The Solution: Switch to a milder, sterically hindered, and highly controlled electrophilic iodine source like N-Iodosuccinimide (NIS) in DMF[7]. This prevents over-reaction and eliminates the need for harsh basic conditions.

Reaction pathway for the regioselective C3-iodination of 6-methylindole.

Step-by-Step Protocol: Regioselective C3-Iodination using NIS

Self-Validating Markers: Thiosulfate quench instantly decolorizes excess iodine.

• Preparation: In a round-bottom flask shielded from light (wrap in aluminum foil), dissolve 6-methylindole (1.0 eq) in anhydrous DMF (0.2 M)[7].

• Cooling: Cool the solution strictly to 0 °C using an ice-water bath.

• Electrophile Addition: Add N-Iodosuccinimide (NIS) (1.05 eq) portion-wise over 15 minutes to prevent localized exothermic heating[7].

• Reaction: Stir at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Quenching: Once the starting material is consumed, quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). This destroys any unreacted iodine species (the solution will turn from red/brown to pale yellow)[7].

• Extraction & Purification: Extract with diethyl ether (3x). Wash the combined organic layers thoroughly with water (5x, to remove DMF) and brine. Dry over MgSO₄, concentrate in vacuo, and purify via flash chromatography to afford pure 3-iodo-6-methylindole[7].

References

*[7] Title: Application Notes and Protocols: Regioselective C3-Iodination of 6-Methylindole. Source: Benchchem. URL: *[1] Title: Fischer indole synthesis. Source: Wikipedia. URL: *[4] Title: THE LEIMGRUBER-BATCHO INDOLE SYNTHESIS. Source: Heterocycles (via CLOCKSS). URL: *[3] Title: A Mechanistic Model DFT Study Why is an experimental regioselectivity of Fischer Indole Syntheses observed. Source: ResearchGate. URL: *[5] Title: Methyl 6-Methyl-1H-indole-4-carboxylate. Source: Benchchem. URL: *[6] Title: Dimethoxymethanamine | High-Purity Research Chemical. Source: Benchchem. URL: *[2] Title: Buy 3H-Benzo[e]indole | 232-84-8. Source: Smolecule. URL:

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Buy 3H-Benzo[e]indole | 232-84-8 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Methyl 6-Methyl-1H-indole-4-carboxylate [benchchem.com]
• 6. Dimethoxymethanamine|High-Purity Research Chemical [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative analysis of the biological activity of Methyl 6-Methylindole-3-acetate and Indole-3-acetic acid

As a Senior Application Scientist, evaluating the functional divergence between naturally occurring phytohormones and their synthetic, substituted analogs is critical for advancing both agricultural biotechnology and targeted oncological therapies.

This guide provides an in-depth comparative analysis of Indole-3-acetic acid (IAA) —the primary endogenous auxin in plants—and Methyl 6-Methylindole-3-acetate (M6MIAA) , a synthetic, lipophilic prodrug derivative. By altering the indole ring (6-methyl substitution) and masking the carboxylic acid (methyl esterification), M6MIAA exhibits distinct pharmacokinetic and pharmacodynamic profiles. We will deconstruct the causality behind these structural modifications, their impact on receptor binding, and their dual-use applications in plant biology and mammalian prodrug therapies.

Physicochemical Profiling & Structural Dynamics

The biological activity of any auxin or its derivative is fundamentally governed by its lipophilicity, membrane permeability, and receptor affinity.

IAA is a polar molecule at physiological pH. Its cellular uptake and efflux are strictly regulated by specific transmembrane transport proteins (e.g., AUX1 influx carriers and PIN efflux carriers). In contrast, M6MIAA is intentionally engineered to bypass these active transport bottlenecks.

The methyl esterification of the carboxyl group neutralizes the molecule's charge, drastically increasing its lipophilicity. This allows M6MIAA to passively diffuse across the plasma membrane[1]. Once inside the cytosol, ubiquitous intracellular methylesterases (such as the AtMES family, specifically MES17) rapidly hydrolyze the ester bond, trapping the active free acid (6-Methylindole-3-acetic acid) inside the cell[2][3]. Furthermore, the 6-methyl substitution on the indole ring alters the steric bulk, which modifies its binding affinity to the TIR1/AFB auxin receptor complex[4].

Table 1: Comparative Physicochemical & Biological Properties

Property / Feature	Indole-3-acetic acid (IAA)	Methyl 6-Methylindole-3-acetate (M6MIAA)
Molecular Nature	Endogenous free acid	Synthetic esterified prodrug
Cellular Entry Mechanism	Active transport (AUX1/PIN dependent)	Passive diffusion (Lipophilic)
Receptor Binding (TIR1)	Direct binding (Active)	Indirect (Requires esterase cleavage first)
Metabolic Stability	Rapidly conjugated by GH3 enzymes	Sterically hindered; prolonged half-life
Oncology Application	Baseline HRP-activated cytotoxicity	Enhanced radical stability via 6-Me substitution

Mechanistic Pathways: Plant Signaling vs. Oncological Prodrug Activation

The structural modifications of M6MIAA allow it to be utilized in two highly distinct biological systems: plant developmental regulation and Antibody-Directed Enzyme Prodrug Therapy (ADEPT) for cancer.

A. Plant Auxin Signaling & Intracellular Trapping

In plant cells, esterified auxins act as inactive storage or transport forms. M6MIAA itself cannot bind to the TIR1 receptor[1]. Its biological efficacy relies entirely on the enzymatic causality of intracellular hydrolysis. Upon passive entry, esterases cleave the methyl group, releasing 6-Me-IAA, which then acts as a potent molecular glue between TIR1 and Aux/IAA repressor proteins, triggering gene expression[4][5].

Intracellular trapping mechanism of M6MIAA via esterase hydrolysis to activate TIR1 signaling.

B. ADEPT Cancer Therapy Activation

In mammalian systems, IAA derivatives are practically non-toxic. However, when combined with tumor-targeted Horseradish Peroxidase (HRP), they undergo oxidative decarboxylation into highly reactive cytotoxic species (e.g., indolyl radicals and 3-methylene-2-oxindole)[6]. The 6-methyl substitution in M6MIAA alters the electron density of the indole ring, often stabilizing the intermediate radical and enhancing lipid peroxidation and DNA damage in targeted tumor cells[6].

HRP-mediated oxidative activation of M6MIAA into cytotoxic radicals for targeted cancer therapy.

Self-Validating Experimental Protocols

To objectively compare the biological activity of IAA and M6MIAA, researchers must utilize self-validating experimental designs that account for both the prodrug nature of M6MIAA and its altered receptor affinity.

Protocol A: In Vivo Root Growth Inhibition Assay (Plant Model)

This protocol validates the esterase-dependent activation of M6MIAA. Because active auxins inhibit primary root elongation at high concentrations, measuring root length provides a quantifiable metric of intracellular auxin activity.

• Media Preparation: Prepare half-strength Murashige and Skoog (½ MS) agar plates supplemented with 1% sucrose.

• Compound Spiking: Aliquot IAA and M6MIAA from 10 mM DMSO stock solutions into the cooling agar to achieve final concentrations of 0.1 nM, 10 nM, 100 nM, and 1 µM. Self-Validation Step: Include a DMSO-only vehicle control to establish baseline root growth.

• Seed Plating: Surface-sterilize Arabidopsis thaliana seeds (Col-0 wild-type) and stratify at 4°C for 48 hours to synchronize germination. Plate 20 seeds per treatment group.

• Incubation: Grow vertically in a controlled environmental chamber (22°C, 16h light/8h dark cycle) for 7 days.

• Data Acquisition: Image the plates and measure primary root lengths using ImageJ.

• Causality Check: To prove M6MIAA requires esterase cleavage, run a parallel assay using an mes17 esterase-knockout mutant line. M6MIAA should show significantly reduced root inhibition in the mutant compared to wild-type, whereas IAA will inhibit both equally[1][2].

Protocol B: In Vitro HRP-Cytotoxicity Assay (Mammalian Oncology Model)

This assay measures the prodrug efficacy of M6MIAA when activated by HRP, mimicking ADEPT conditions.

• Cell Culture: Seed V79 Chinese hamster lung fibroblasts (or a targeted human tumor cell line) in 96-well plates at

  cells/well. Incubate overnight at 37°C, 5% CO₂.

• Enzyme-Prodrug Treatment: Wash cells with PBS. Add fresh media containing 1.2 µg/mL HRP.

• Compound Addition: Introduce IAA and M6MIAA at varying concentrations (10 µM to 500 µM). Self-Validation Step: Include wells with M6MIAA but NO HRP. The prodrug must remain non-toxic in the absence of the enzyme to prove targeted activation[6].

• Incubation & Wash: Incubate for 2 hours. Remove the drug/enzyme mixture, wash thoroughly with PBS, and replace with fresh growth media. Incubate for an additional 72 hours.

• Viability Readout: Perform an MTT or CellTiter-Glo assay to quantify cell viability. Calculate the IC₅₀ values. M6MIAA is expected to show a distinct cytotoxicity curve due to the altered stability of the 6-methyl-indolyl radical.

Consolidated References

• Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

• Function and Evolution of the Plant MES Family of Methylesterases Source: MDPI URL:[Link]

• Oxidative activation of indole-3-acetic acids to cytotoxic species - A potential new role for plant auxins in cancer therapy Source: ResearchGate URL:[Link]

• MES17 - Methylesterase 17 - Arabidopsis thaliana (Mouse-ear cress) Source: UniProtKB URL:[Link]

• Functional Characterization of the Methyl Esterase MES4 in Hydrolytic Activity of Methylated Phytohormones in Tea Plants Based on Multi-Omics Analysis Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Correlation of structural and physico-chemical parameters with the bioactivity of alkylated derivatives of indole-3-acetic acid Source: ResearchGate URL:[Link]

Sources

• 1. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Validation of a Direct C-H Functionalization Route for Methyl 6-Methylindole-3-acetate: A Comparative Guide

Executive Summary

Methyl 6-methylindole-3-acetate (CAS: 1780817-34-6) is a high-value building block utilized in the synthesis of substituted auxins and pharmaceutical active ingredients. Historically, accessing 6-substituted indole-3-acetates has been bottlenecked by the poor regioselectivity of traditional cyclization methods. This guide validates a modern, transition-metal-catalyzed C-H functionalization route, objectively comparing its performance, atom economy, and scalability against the classical Fischer Indole Synthesis.

Mechanistic Causality & Expertise

The synthesis of indoles and their derivatives has been a cornerstone of organic chemistry for over a century[1]. However, synthesizing specifically the 6-methyl isomer of an indole-3-acetate presents a unique mechanistic challenge.

The Pitfall of the Traditional Route: The [2] relies on the condensation of a phenylhydrazine with a carbonyl compound, followed by a [3,3]-sigmatropic rearrangement. When targeting a 6-methylindole, the required precursor is meta-tolylhydrazine (3-methylphenylhydrazine). During the critical [3,3]-sigmatropic rearrangement of the resulting hydrazone, cyclization can occur at either of the two available ortho positions on the aromatic ring. Because the steric differentiation between these two positions is minimal, the reaction inherently produces a near 1:1 mixture of 4-methylindole and 6-methylindole derivatives. This necessitates arduous chromatographic separation, drastically lowering the yield and increasing the E-factor.

The Advantage of the New Route: Recent advancements utilize [3] to bypass ring-construction entirely. By starting with commercially available 6-methylindole, the regiochemistry of the aromatic ring is pre-installed. The reaction employs a transition metal catalyst (such as an Ir(III) CCC-NHC pincer complex or Dirhodium tetracarboxylate) to decompose methyl diazoacetate, forming a highly electrophilic metal-carbenoid intermediate. The inherent enamine-like nucleophilicity of the indole C3 position drives a direct nucleophilic attack on the carbenoid. Subsequent proton transfer (rearomatization) outpaces any potential cyclopropanation of the C2-C3 double bond, yielding the C3-alkylated product exclusively[4].

Fig 1: Synthetic pathway comparison highlighting the regioselectivity of C-H functionalization.

Comparative Data Analysis

The following table summarizes the quantitative performance metrics of both synthetic routes based on standardized 1.0 mmol scale validations.

Performance Metric	Traditional Route (Fischer Synthesis)	New Route (Catalytic C-H Alkylation)
Primary Precursors	3-Methylphenylhydrazine + Methyl 4-oxobutanoate	6-Methylindole + Methyl diazoacetate
Step Count	2 (Condensation + Cyclization)	1 (Direct Annulation)
Regioselectivity	Poor (~1.2 : 1 ratio of 6-Me to 4-Me)	Excellent (>99% C3-alkylation)
Isolated Yield	28% (after difficult separation)	84 - 97%
Reaction Time	18 - 24 hours (reflux)	2 hours (room temperature)
E-Factor	> 45 (High waste due to isomer discard)	< 8 (Highly atom-economical)

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems. Analytical checkpoints (e.g., TLC monitoring and specific addition rates) are embedded to guarantee success.

Protocol A: New Route (Catalytic C-H Functionalization)

This protocol utilizes a modern transition-metal catalyst to achieve direct C3-alkylation[3].

Reagents & Setup:

• 6-Methylindole (1.0 mmol, 131 mg)

• Methyl diazoacetate (1.2 mmol, 120 mg)

• Ir(III) CCC-NHC dimer complex or Rh₂(OAc)₄ (3 mol%)

• Anhydrous Dichloromethane (DCM, 5 mL)

• Flame-dried Schlenk tube, N₂ atmosphere.

Step-by-Step Methodology:

• Catalyst Loading: In a nitrogen-filled glovebox or using standard Schlenk techniques, charge the flask with 6-methylindole and the metal catalyst.

• Solvation: Add 3 mL of anhydrous DCM to the flask and stir to achieve a homogenous solution.

• Controlled Addition (Critical Step): Dissolve methyl diazoacetate in 2 mL of DCM. Load this into a syringe and add it dropwise via a syringe pump over 1 hour at room temperature. Causality: Slow addition keeps the steady-state concentration of the diazo compound low, preventing the carbenoid from reacting with unreacted diazoacetate to form dimethyl maleate/fumarate byproducts.

• Reaction Monitoring: Stir for an additional 1 hour. Monitor via TLC (Hexanes:EtOAc 4:1). The 6-methylindole spot (R_f ~0.6) should completely disappear, replaced by a new UV-active spot (R_f ~0.4).

• Workup & Purification: Quench the reaction by exposing it to air. Filter the mixture through a short pad of silica gel (eluting with EtOAc) to remove the metal catalyst. Concentrate the filtrate in vacuo and purify via flash column chromatography to afford Methyl 6-methylindole-3-acetate as a pale solid (Yield: ~92%).

Fig 2: Catalytic cycle of the transition-metal mediated C-H functionalization at the C3 position.

Protocol B: Traditional Route (Fischer Indole Synthesis - For Benchmarking)

This classical method is provided for comparative validation[2].

Reagents & Setup:

• 3-Methylphenylhydrazine hydrochloride (1.0 mmol, 158 mg)

• Methyl 4-oxobutanoate (1.0 mmol, 116 mg)

• Zinc chloride (ZnCl₂, 2.0 mmol) as Lewis acid

• Toluene (10 mL)

Step-by-Step Methodology:

• Hydrazone Formation: Combine 3-methylphenylhydrazine hydrochloride and methyl 4-oxobutanoate in 5 mL of toluene. Stir at 80°C for 2 hours. Water generated must be removed (e.g., via Dean-Stark apparatus) to drive the condensation.

• Cyclization: Add anhydrous ZnCl₂ (2.0 mmol) to the reaction mixture. Elevate the temperature to 110°C (reflux) and stir for 18 hours. Causality: The high thermal energy and Lewis acid are required to break the N-N bond and drive the [3,3]-sigmatropic rearrangement.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO₃ (10 mL), and extract with EtOAc (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate.

• Purification (Bottleneck): The crude NMR will show a mixture of 4-methyl and 6-methyl isomers. Perform careful silica gel chromatography (Hexanes:EtOAc 10:1 to 5:1) to separate the isomers. The isolated yield of the pure 6-methyl isomer rarely exceeds 30%.

Conclusion

The validation data clearly demonstrates that the transition-metal-catalyzed C-H functionalization route is vastly superior to the traditional Fischer Indole Synthesis for producing Methyl 6-methylindole-3-acetate. By leveraging the inherent nucleophilicity of the indole C3 position and the high electrophilicity of metal-carbenoids, researchers can achieve >99% regioselectivity, slash reaction times, and triple their isolated yields.

References

• Indole-3-acetic Acid Organic Syntheses, Procedure for Fischer Indole Synthesis and Diazoacetate Methods. URL:[Link]

• Lewis Acid-Catalyzed Indole Synthesis via Intramolecular Nucleophilic Attack of Phenyldiazoacetates to Iminium Ions The Journal of Organic Chemistry / National Institutes of Health (NIH). URL:[Link]

• C-H functionalization of indole with diazoacetate catalysed by CCC-NHC Ir(III) dimer complex American Chemical Society (ACS), Fall 2022 Meeting. URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. C-H functionalization of indole with diazoacetate catalysed by CCC-NHC Ir(III) dimer complex - American Chemical Society [acs.digitellinc.com]
• 4. par.nsf.gov [par.nsf.gov]

Comparison of different catalysts for the esterification of indole-3-acetic acids

As a Senior Application Scientist, selecting the optimal catalyst for the esterification of indole-3-acetic acid (IAA) requires balancing reaction kinetics with the preservation of the sensitive indole core. IAA esters are critical building blocks in drug discovery, agricultural formulations, and targeted delivery systems (such as colon-targeted prodrugs).

This guide provides an in-depth, objective comparison of different catalytic systems for IAA esterification, detailing the mechanistic causality behind experimental choices and providing self-validating protocols for laboratory implementation.

The Chemical Challenge: Indole Ring Sensitivity

The primary challenge in modifying indole-3-acetic acid lies in the electron-rich nature of the indole fused-ring system. The pyrrole moiety is highly susceptible to electrophilic attack, oxidation, and acid-catalyzed dimerization (particularly at the C2 position). Consequently, while aggressive esterification conditions rapidly convert the carboxylic acid, they often result in complex reaction mixtures, degraded yields, and tedious chromatographic purifications. The choice of catalyst dictates not only the reaction rate but the entire downstream processing workflow.

Comparative Analysis of Catalytic Systems

Homogeneous Brønsted Acids (e.g., , p-TsOH)

The classic Fischer-Speier esterification utilizes strong mineral or organic acids.

• Mechanism & Causality: The strong acid protonates the carbonyl oxygen, dramatically increasing its electrophilicity for nucleophilic attack by the alcohol [1]. To drive the equilibrium, the alcohol is typically used in large excess as the solvent.

• Performance: Yields are exceptionally high (>90%) [2]. However, the bulk acidity can degrade the indole ring if temperature is not strictly controlled. Furthermore, the protocol mandates aqueous neutralization and liquid-liquid extraction, generating significant chemical waste.

Heterogeneous Solid Acids (e.g., Amberlyst-15)

Macroporous ion-exchange resins functionalized with sulfonic acid groups offer a modern alternative to homogeneous acids.

• Mechanism & Causality: The catalytic protonation occurs exclusively at the solid-liquid interface within the resin pores. This localized acidity prevents the bulk solvent from becoming highly acidic, thereby shielding the indole ring from continuous exposure to degradative conditions.

• Performance: Provides comparable yields to

  but allows for catalyst recovery via simple mechanical filtration, validating core green chemistry principles.

Biocatalysts (e.g., Lipases like Novozym 435)

Enzymatic esterification leverages the natural substrate promiscuity of lipases (e.g., Candida antarctica Lipase B).

• Mechanism & Causality: The enzyme utilizes a serine-hydrolase catalytic triad to form an acyl-enzyme intermediate with IAA, which is subsequently attacked by the alcohol [3].

• Performance: Operating at neutral pH and mild temperatures (30–50 °C), lipases pose zero risk to the indole ring. They are highly regioselective, making them the catalyst of choice when esterifying IAA with complex, multifunctional alcohols like myo-inositol or starches [4].

Lewis Acids (e.g., )

Water-tolerant Lewis acids coordinate directly to the carbonyl oxygen without altering the bulk pH.

• Mechanism & Causality: Bismuth(III) triflate acts as a highly effective, low-toxicity Lewis acid. Because it does not rely on bulk proton concentration, it allows for esterification in non-polar solvents (e.g., toluene) using stoichiometric amounts of alcohol, which is ideal for expensive or rare alcohol substrates.

Quantitative Performance Summary

The following table synthesizes the operational parameters and expected outcomes for the esterification of IAA across different catalytic systems.

Catalyst System	Example Catalyst	Typical Temp	Reaction Time	Expected Yield	Workup Complexity	Environmental Impact
Homogeneous Acid	(98%)	65 °C (Reflux)	2–8 h	>90%	High (Neutralization)	High (Aqueous waste)
Solid Acid	Amberlyst-15	65 °C (Reflux)	4–12 h	85–95%	Low (Filtration)	Low (Reusable)
Lewis Acid		110 °C (Reflux)	6–12 h	80–90%	Moderate (Wash)	Moderate
Biocatalyst	Novozym 435	30–50 °C	12–24 h	60–85%	Low (Filtration)	Very Low (Green)
Coupling Agent	EDCI / DMAP	25 °C (RT)	12–18 h	70–85%	High (Column Purif.)	High (Atom waste)

Mechanistic Pathway Analysis

The fundamental difference between chemical and biological catalysis dictates the intermediate states of the IAA molecule.

Mechanistic pathways of IAA esterification comparing acid and enzymatic catalysis.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Built-in analytical checkpoints allow the researcher to verify success at critical stages.

Protocol A: Homogeneous Fischer-Speier Esterification (Methyl Indole-3-acetate)

Use this protocol when maximum yield and rapid kinetics are required, and the alcohol is inexpensive (e.g., methanol).

• Preparation: Suspend 1.0 equivalent (eq) of indole-3-acetic acid in anhydrous methanol (0.2–0.5 M concentration).

• Catalyst Addition (Critical Causality): Cool the flask to 0 °C using an ice bath. Cautiously add 0.1–0.2 eq of concentrated

  dropwise. Causality: The exothermic nature of acid addition can cause localized heating, which promotes oxidative degradation of the indole pyrrole ring. Cooling prevents this.

• Reaction: Remove the ice bath and heat the mixture to reflux (~65 °C).

• Self-Validation (TLC): Monitor via Thin-Layer Chromatography (Silica gel, 1:1 Ethyl Acetate/Hexane). The reaction is complete when the polar IAA spot (

  ) is entirely replaced by the non-polar ester spot ( )[2]. This typically takes 2–4 hours.

• Workup: Cool to room temperature and concentrate under reduced pressure. Dissolve the residue in ethyl acetate. Wash sequentially with saturated aqueous

  (to neutralize the catalyst) and brine. Dry the organic layer over anhydrous , filter, and evaporate to yield the ester.

Protocol B: Heterogeneous Solid Acid Esterification (Amberlyst-15)

Use this protocol to prioritize green chemistry, ease of workup, and protection of sensitive substrates.

• Preparation: Dissolve 1.0 eq of IAA in the desired alcohol.

• Catalyst Addition: Add 20% w/w of dry Amberlyst-15 resin beads to the solution. Causality: Because the acid sites are bound to the macroreticular polymer matrix, no localized exotherm occurs in the bulk solvent, eliminating the need for an ice bath.

• Reaction: Stir the suspension at reflux. The reaction will take longer (typically 6–12 hours) due to the mass transfer limitations of the solid-liquid interface.

• Self-Validation (IR Spectroscopy): Filter a small aliquot, evaporate the solvent, and analyze via ATR-FTIR. Complete conversion is verified when the broad carboxylic acid O-H stretch (~3200–2500

  ) completely disappears, leaving a sharp ester C=O stretch at ~1725 .

• Workup: Simply filter the reaction mixture through a sintered glass funnel to recover the Amberlyst-15 beads. Evaporate the filtrate under reduced pressure to obtain the pure product. No aqueous extraction is required.

Downstream Processing Workflow

The choice of catalyst profoundly impacts the time and resources spent on product isolation. Heterogeneous systems bypass the emulsion-prone liquid-liquid extractions common in indole chemistry.

Downstream processing workflows highlighting the efficiency of heterogeneous catalysts.

References

• Gomez, A., et al. In Vivo Long-Term Kinetics of Radiolabeled N,N-Dimethyltryptamine and Tryptamine. Journal of Nuclear Medicine (2011). Available at:[Link]

• Kopcewicz, J., et al. Enzymatic Esterification of Indole-3-acetic Acid to myo-Inositol and Glucose. Plant Physiology (1974). Available at:[Link]

• Yang, Y., et al. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. Plant Physiology (2008). Available at:[Link]

Validating the Purity of Methyl 6-Methylindole-3-acetate: A Comparative Guide to qNMR vs. HPLC-UV

Introduction & Analytical Rationale

Methyl 6-Methylindole-3-acetate (CAS: 1780817-34-6) is a highly versatile indole derivative utilized as a critical building block in the synthesis of complex pharmaceuticals and agrochemicals[]. In drug development, the absolute purity of such intermediates is paramount; even minor impurities can drastically skew the stoichiometry of downstream couplings and alter the impurity profile of the final Active Pharmaceutical Ingredient (API).

As analytical scientists, we frequently encounter an epistemological challenge in purity validation: How do you prove a compound is 99% pure without an already-validated 100% pure reference standard of that exact compound?

This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV)—the traditional industry standard—against Quantitative Nuclear Magnetic Resonance (qNMR). By dissecting the causality behind these methodologies, we will demonstrate why qNMR serves as a self-validating, primary analytical method for this specific indole derivative.

The Causality of Experimental Choices: Why qNMR?

HPLC-UV separates components based on their differential distribution between a mobile and stationary phase, quantifying them via UV absorbance[2]. However, this method is inherently relative. It relies on the assumption that all impurities share the same UV response factor as the analyte, or it requires a certified reference standard for every single impurity to build accurate calibration curves[3].

qNMR breaks this dependency. The fundamental principle of qNMR is that the integrated area of an NMR resonance is strictly proportional to the number of nuclei (typically protons) generating that signal, regardless of the molecule's chemical structure[4]. By co-dissolving the analyte with a highly pure, SI-traceable Internal Standard (IS), we can calculate the absolute mass fraction of Methyl 6-Methylindole-3-acetate without needing a specific reference standard for the indole itself[4].

Internal Standard Selection & Spectral Causality

Choosing the correct internal standard is the cornerstone of a robust qNMR protocol. The IS must meet three strict criteria: high chemical purity, complete solubility in the chosen deuterated solvent, and NMR signals that do not overlap with the analyte[5].

For Methyl 6-Methylindole-3-acetate, the

H-NMR spectrum features:

• Indole aromatic protons (C2-H, C4-H, C5-H, C7-H): Multiplets at δ 6.9 – 7.5 ppm

• Methylene protons (-CH

  -COOCH ): Singlet at ~δ 3.70 ppm

• Methoxy protons (-OCH

  ): Singlet at ~δ 3.60 ppm

• Aryl methyl protons (6-CH

  ): Singlet at ~δ 2.40 ppm

We select Maleic Acid as the internal standard. In DMSO-d

, maleic acid exhibits a sharp, distinct olefinic singlet at δ 6.26 ppm (2H)[6]. This resonance falls perfectly into the baseline gap between the analyte's aliphatic region (< 4.0 ppm) and aromatic region (> 6.8 ppm). This ensures zero signal interference, allowing for pristine integration and preventing false readings[4].

Self-Validating Experimental Protocols

Below are the detailed, step-by-step methodologies for both techniques.

Protocol A: qNMR (Absolute Quantification)

• Sample Preparation: Using a rigorously calibrated ultra-microbalance (precision is the largest source of error), accurately weigh ~15.0 mg of Methyl 6-Methylindole-3-acetate and ~5.0 mg of Maleic Acid (NIST SRM, >99.9% purity) into the same vial[7].

• Dissolution: Add 0.6 mL of DMSO-dngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  . Vortex until completely dissolved to prevent line broadening caused by sample inhomogeneities. Transfer to a high-quality 5 mm NMR tube.

• Acquisition Parameters:

  • Pulse Angle: 90° for maximum signal-to-noise ratio.

  • Relaxation Delay (D1): Must be set to

    (longitudinal relaxation time) of the slowest relaxing proton to ensure >99% magnetization recovery[7]. For maleic acid and indole derivatives, D1 is typically set to 25 seconds.

  • Number of Scans (NS): 64 to 128 to achieve a Signal-to-Noise (S/N) ratio > 250:1.

• Processing & Calculation: Apply baseline correction and integrate the maleic acid peak (δ 6.26) and the analyte's methylene peak (δ 3.70). Calculate absolute purity (

  ) using the mass balance equation: (Where I = Integral, N = Number of protons, M = Molar Mass, W = Weight)

Protocol B: HPLC-UV (Relative Quantification)

• Preparation: Dissolve 1.0 mg/mL of the analyte in the mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% TFA).

• Chromatography: Inject 10 µL onto a C18 reverse-phase column (e.g., 150 x 4.6 mm, 3 µm).

• Detection: Monitor at λ = 254 nm.

• Analysis: Calculate purity based on the Area % of the main peak relative to the total peak area[3].

Data Presentation & Comparative Analysis

The following table summarizes the operational and performance differences between the two methods for this specific indole derivative.

Parameter	Quantitative NMR (qNMR)	HPLC-UV (Area %)
Quantification Principle	Absolute (Proportional to nuclei)[4]	Relative (Dependent on UV absorption)[3]
Reference Standard Needed	Generic IS (e.g., Maleic Acid)[6]	Specific to Analyte & Impurities[3]
Typical Accuracy	High (< 1.0% error)[2]	Variable (Skewed by UV response factors)[3]
Analysis Time	~15-20 mins per sample	~10-30 mins per run (excluding method dev)
Destructive?	No (Sample can be recovered)[4]	Yes

Table 1: Methodological comparison for purity validation.

Mandatory Visualization: Workflow Logic

The fundamental difference in how these two techniques derive "purity" is mapped below.

Figure 1. Logical workflow comparison between absolute qNMR and relative HPLC-UV purity validation.

Conclusion

While HPLC-UV remains invaluable for high-throughput impurity profiling and routine batch release, it is epistemologically flawed for absolute purity determination without highly characterized reference standards[3]. For critical intermediates like Methyl 6-Methylindole-3-acetate, qNMR provides a self-validating, primary measurement of mass fraction[4]. By utilizing Maleic Acid as an internal standard and adhering to strict relaxation delay parameters, researchers can achieve unparalleled accuracy and traceability in their synthetic workflows.

References

1. - acanthusresearch.com 2. - resolvemass.ca 3.2 - benchchem.com 4.3 - benchchem.com 5. 7 - jeol.com 6. - bocsci.com 7.4 - resolvemass.ca

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• 6. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 7. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Methyl 6-Methylindole-3-acetate

For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. The proper management of chemical waste is a critical component of this responsibility. This guide provides detailed, step-by-step procedures for the safe handling and disposal of Methyl 6-Methylindole-3-acetate, ensuring the protection of laboratory personnel and the environment. While this document offers in-depth guidance, it is essential to always consult the specific Safety Data Sheet (SDS) provided with your product and adhere to your institution's specific waste management policies.

Hazard Identification and Risk Assessment

Methyl 6-Methylindole-3-acetate, a derivative of indole-3-acetic acid, should be handled as a potentially hazardous substance. While a specific SDS for this exact compound is not universally available, data from structurally similar indole compounds, such as Indole-3-acetic acid and its methyl ester, indicate several potential hazards.

Primary Hazards:

• Skin Irritation: May cause skin irritation upon contact.[1][2]

• Eye Irritation: Can cause serious eye irritation.[1][2]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

It is crucial to treat the chemical as hazardous to ensure the highest level of safety.[1] The Occupational Safety and Health Administration (OSHA) requires employers to inform employees of all hazardous chemicals in their workplace and provide appropriate training for handling them.[3][4][5]

Hazard Summary Table

Hazard Type	GHS Classification (Anticipated)	Key Precaution	Source
Skin Irritation	Category 2	H315: Causes skin irritation	[1][2]
Eye Irritation	Category 2A	H319: Causes serious eye irritation	[1][2]
Respiratory Irritation	STOT SE 3	H335: May cause respiratory irritation	[1][2]

STOT SE 3: Specific Target Organ Toxicity - Single Exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The causality behind mandating specific PPE is to create a barrier between the researcher and the potential chemical hazard, mitigating the risk of exposure. When handling Methyl 6-Methylindole-3-acetate for any purpose, including disposal, the following PPE is mandatory:

• Hand Protection: Wear protective gloves, such as nitrile gloves.[1] No single glove material protects against all substances, so ensure the chosen glove is appropriate for indole compounds.[3]

• Eye Protection: Chemical safety goggles or glasses are essential to prevent eye contact.[1]

• Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to prevent skin exposure.[1]

• Respiratory Protection: If there is a risk of generating dust or working in an area with inadequate ventilation, respiratory protection should be worn.[1]

Waste Segregation and Collection: A Step-by-Step Protocol

The foundation of safe chemical disposal lies in proper segregation at the point of generation. This prevents dangerous chemical reactions and ensures the waste is managed according to regulatory requirements.

Step 1: Designate a Hazardous Waste Container

• Obtain a chemically compatible waste container from your institution's Environmental Health and Safety (EHS) department.

• The container must have a secure, tight-fitting lid to prevent the release of vapors and potential spills.[1][6] Containers should remain closed except when adding waste.[6]

Step 2: Label the Container Correctly

• Affix a hazardous waste label to the container before adding any waste.

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Methyl 6-Methylindole-3-acetate." Do not use abbreviations.

  • The specific hazard(s) (e.g., "Irritant").

  • The date accumulation begins.

  • The name of the principal investigator or laboratory contact.

Step 3: Waste Accumulation

• Solid Waste: Collect waste Methyl 6-Methylindole-3-acetate and any contaminated materials (e.g., weigh boats, contaminated paper towels) in the designated solid waste container.

• Liquid Waste: If the compound is in solution, collect it in a designated liquid hazardous waste container. Ensure the solvent is compatible with the container material.

• Segregation is Key: Do not mix Methyl 6-Methylindole-3-acetate waste with other incompatible waste streams. Consult the SDS for specific incompatibilities, but as a general rule, avoid mixing with strong oxidizing agents.[7]

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area within your laboratory.

• The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Ensure the storage area is cool, dry, and well-ventilated, away from ignition sources.[3]

Spill Management Protocol

Immediate and appropriate response to a chemical spill is crucial to prevent exposure and environmental contamination.

For a Small Spill (personnel are comfortable cleaning up):

• Alert Personnel: Notify others in the immediate area of the spill.

• Don Appropriate PPE: At a minimum, wear a lab coat, gloves, and safety goggles.

• Contain the Spill: Use a spill kit with appropriate absorbent materials. For a solid, gently sweep it up to avoid creating dust. For a liquid, use absorbent pads.

• Collect the Waste: Place all contaminated absorbent materials and any contaminated PPE into a designated hazardous waste container.[8]

• Clean the Area: Decontaminate the spill area with soap and water.

• Dispose of Waste: Label the waste container appropriately and manage it as hazardous waste.

For a Large Spill (or if you are unsure):

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your supervisor and your institution's EHS department.

• Isolate: Secure the area to prevent others from entering.

• Wait for Professionals: Do not attempt to clean up a large spill yourself.[8] Allow trained emergency personnel to handle the cleanup.

Final Disposal Procedures

The final disposal of hazardous waste is a highly regulated process governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10][11] This "cradle-to-grave" system ensures that hazardous waste is managed safely from its generation to its ultimate disposal.[10][11]

Step-by-Step Disposal Workflow:

• Container is Full: Once the waste container is nearly full (do not overfill), ensure the hazardous waste label is complete and accurate.

• Request Pickup: Contact your institution's EHS department to schedule a waste pickup from your laboratory's SAA.

• Await Collection: Do not transport the hazardous waste yourself.[1] Trained EHS personnel or a licensed contractor will collect the waste directly from your laboratory.

• Documentation: Ensure all necessary paperwork is completed as required by your institution and the EHS department. This creates a paper trail for the waste, which is a key component of the RCRA regulations.

Disposal Decision Workflow

Caption: Decision workflow for handling and disposing of Methyl 6-Methylindole-3-acetate waste.

References

• Proper Disposal of Indole-3-Carboxaldehyde: A Guide for Labor
• Hazardous Waste Disposal in the Workplace: EPA Regul
• INDOLE-3-ACETIC ACID (IAA). Sdfine.
• How to Safely Handle Dangerous Substances in the Workplace. (2022, March 29). OSHA.com.
• INDOLE-3-ACETIC ACID FOR BIOCHEMISTRY. (2023, September 13). Loba Chemie.
• Learn the Basics of Hazardous Waste. (2025, March 24). US EPA.
• How to Properly Manage Hazardous Waste Under EPA Regul
• OSHA Chemical Storage Requirements [2025 Guide].
• The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. (2025, February 27).
• 3-Indoleacetic acid. Szabo-Scandic.
• Hazardous waste in the United St
• Methyl indole-3-acet
• Waste, Chemical, and Cleanup Enforcement. (2025, April 15). US EPA.
• SAFETY DATA SHEET. (2026, January 30). Tokyo Chemical Industry.
• Methyl indole-3-acet
• OSHA Chemical Hazards And Communication. (2022, October 5). NCBI Bookshelf - NIH.
• OSHA Rules for Chemical Hazards. (2026, February 27). DuraLabel Resources.
• 2-(1H-indol-3-yl)
• AK Scientific, Inc.
• Indole-3-Acetic Acid (IAA) Plant Culture Tested CAS NO 87-51-4. CDH Fine Chemical.
• SAFETY DATA SHEET. (2024, March 4). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY D
• SAFETY D
• Methyl indole-3-acet
• Methyl Acetate - Safety D
• methyl-indole-3-acet
• sigma-aldrich - Safety D
• Methyl 3-formyl-1H-indole-6-carboxyl
• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury.
• METHYL INDOLE-3-ACET
• A Lab's Guide to Safe and Compliant Medical Waste Disposal. (2025, June 11).
• Methyl Indole-3-acet

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